2-Cyclopropylbutan-2-ol

• CAS: 4435-58-9

Core Science & Biosynthesis

Technical Monograph: 2-Cyclopropylbutan-2-ol

This technical guide details the chemical properties, synthesis, and reactivity of 2-Cyclopropylbutan-2-ol , designed for researchers in medicinal chemistry and organic synthesis.

CAS: 4435-58-9 | Formula: C

H O | M.W.: 114.19 g/mol [1]

Executive Summary & Strategic Utility

2-Cyclopropylbutan-2-ol is a tertiary alcohol featuring a cyclopropyl ring directly attached to the carbinol center. In drug discovery, this motif serves as a critical bioisostere for isopropyl or tert-butyl groups. The cyclopropyl moiety introduces significant ring strain (~27.5 kcal/mol) and unique electronic properties (σ-aromaticity, "banana bonds"), which can enhance metabolic stability by blocking cytochrome P450 oxidation at the

-position while modulating lipophilicity (LogP ~1.4).

For synthetic chemists, this compound is not merely a static building block but a divergent intermediate . Under acidic conditions, it grants access to homoallylic scaffolds via thermodynamically driven cyclopropylcarbinyl rearrangements, a powerful method for constructing functionalized alkene chains.

Physicochemical Profile

The following data aggregates experimental and predicted values for bench reference.

Property	Value	Notes
Boiling Point	150–155 °C	@ 760 mmHg
Density	0.90 ± 0.05 g/cm³	Liquid at RT
LogP	1.4 – 1.6	Moderate lipophilicity
pKa	~16.5	Typical tertiary alcohol
H-Bond Donors	1	Hydroxyl group
Rotatable Bonds	2	Ethyl chain & C-Cyclopropyl bond
Chirality	Yes (C2)	Racemic unless asymmetric synthesis used

Synthesis Protocol (Grignard Addition)

Objective: High-yield synthesis of 2-cyclopropylbutan-2-ol from cyclopropyl methyl ketone.

Mechanistic Rationale

The synthesis utilizes a Grignard addition.[2] The choice of Cyclopropyl Methyl Ketone (CPMK) as the electrophile and Ethylmagnesium Bromide (EtMgBr) as the nucleophile is superior to the reverse (Butanone + Cyclopropyl-MgBr) because cyclopropyl halides are often more expensive and slower to initiate magnesium insertion due to the strength of the

-like cyclopropyl C-H bonds.

Experimental Workflow

Reagents:

• Cyclopropyl Methyl Ketone (1.0 equiv)

• Ethylmagnesium Bromide (1.2 equiv, 3.0 M in Et

  O)

• Anhydrous Diethyl Ether or THF (Solvent)

• Ammonium Chloride (sat. aq.)

Step-by-Step Protocol:

• Inert Atmosphere: Flame-dry a 3-neck round-bottom flask and maintain under positive Nitrogen (

  ) pressure.

• Solvation: Charge flask with anhydrous Et

  O. Cool to 0°C to suppress side reactions (enolization).

• Addition: Add EtMgBr dropwise via syringe. The reaction is exothermic; control addition rate to maintain gentle reflux.

• Substrate Introduction: Add Cyclopropyl Methyl Ketone (diluted in Et

  O) dropwise over 30 minutes.

• Equilibration: Warm to Room Temperature (RT) and stir for 2–4 hours. Monitor via TLC (stain: PMA or Vanillin).

• Quench: Cool to 0°C. Slowly add sat. NH

  Cl. Caution: Rapid addition causes violent foaming.

• Workup: Extract with Et

  O (3x). Wash combined organics with brine, dry over MgSO , and concentrate in vacuo.

• Purification: Distillation is preferred over column chromatography for volatile alcohols.

Pathway Visualization

Figure 1: Grignard synthesis pathway converting cyclopropyl methyl ketone to the target tertiary alcohol.

Advanced Reactivity: The Cyclopropylcarbinyl Rearrangement

The defining chemical feature of 2-cyclopropylbutan-2-ol is its behavior under acidic conditions. Unlike standard tertiary alcohols that simply dehydrate to Zaitsev alkenes, this compound undergoes a Cyclopropylcarbinyl Rearrangement .

Mechanism & Causality

Upon protonation and water loss, the resulting carbocation is stabilized by the adjacent cyclopropyl group (bisected conformation). However, this cation is in rapid equilibrium with the ring-opened homoallylic cation .

• Driving Force: Relief of ring strain (~27.5 kcal/mol).

• Outcome: Treatment with HBr or H

  SO typically yields homoallylic halides or alkenes , not the simple dehydration product. This reaction is highly stereoselective in specific contexts (Marek, 2020).

Self-Validating Protocol: Homoallylic Bromide Synthesis

To verify the identity of 2-cyclopropylbutan-2-ol, one can perform a test reaction with 48% HBr.

• Input: 2-Cyclopropylbutan-2-ol.[1]

• Reagent: 48% aq. HBr, ZnBr

  (catalyst).

• Observation: Rapid phase separation of a denser oil.

• Product: 1-Bromo-4-methylhex-3-ene (primary homoallylic bromide).

• Validation: The disappearance of the cyclopropyl signals in

  H NMR (0.3–0.6 ppm) and appearance of alkene protons (5.1–5.3 ppm) confirms the structure and the rearrangement capability.

Rearrangement Pathway Diagram

Figure 2: Acid-catalyzed rearrangement mechanism illustrating the ring-opening pathway.

Applications in Drug Development

• Metabolic Blocking: The cyclopropyl group prevents metabolic oxidation at the position adjacent to the alcohol, extending the half-life (

  ) of drug candidates compared to their isopropyl analogs.

• Conformational Restriction: The rigidity of the cyclopropyl ring restricts the rotation of the ethyl and hydroxyl groups, potentially locking the molecule into a bioactive conformation that increases binding affinity.

• Synthesis of Non-Natural Amino Acids: The rearrangement chemistry described above is utilized to generate unique homoallylic amino acid derivatives when coupled with glycine equivalents.

References

• Marek, I., et al. (2020).[3][4][5] Stereospecific Nucleophilic Substitution with Chiral Cyclopropylcarbinyl Cations. Journal of the American Chemical Society.[3][4][5]

• PubChem Compound Summary. (2024). 2-Cyclopropylbutan-2-ol (CID 231931). National Center for Biotechnology Information.

• LookChem. (2024). 2-Cyclopropylbutan-2-ol Physical Properties and Safety Data.

• ChemRxiv. (2023). Cyclopropylcarbinyl-to-Homoallyl Carbocation Equilibria.

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• 3. Cyclopropylcarbinyl-to-Homoallyl Carbocation Equilibria Influence the Stereospecificity in the Nucleophilic Substitution of Cyclopropylcarbinols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. chemrxiv.org [chemrxiv.org]
• 5. chemrxiv.org [chemrxiv.org]

An In-depth Technical Guide to 2-Cyclopropylbutan-2-ol (CAS: 4435-58-9)

This document provides a comprehensive technical overview of 2-Cyclopropylbutan-2-ol, a unique tertiary alcohol incorporating a cyclopropyl moiety. Designed for researchers, medicinal chemists, and professionals in drug development, this guide delves into the compound's synthesis, predicted analytical characteristics, and its potential utility as a strategic building block in modern organic chemistry.

Introduction: The Strategic Value of a Strained Ring

2-Cyclopropylbutan-2-ol (C₇H₁₄O) is a colorless liquid that, at first glance, appears to be a simple tertiary alcohol.[1] However, the incorporation of a cyclopropyl ring adjacent to the carbinol center imparts unique structural and electronic properties. The cyclopropyl group, with its high degree of s-character in the C-H bonds and inherent ring strain, is not merely a passive substituent. In the context of medicinal chemistry and materials science, it is a well-established bioisostere for phenyl rings or gem-dimethyl groups and can significantly influence a molecule's potency, metabolic stability, and conformational rigidity.[2][3]

This guide will explore the logical synthesis of this compound, provide a detailed predictive analysis of its spectroscopic signature for validation purposes, and discuss the underlying scientific principles that make it a valuable intermediate for further chemical exploration.

Physicochemical and Computed Properties

A summary of the key physical and chemical properties for 2-Cyclopropylbutan-2-ol is presented below. These values are critical for experimental planning, including reaction setup, purification, and safety considerations.

Property	Value	Source(s)
CAS Number	4435-58-9	[1][4]
Molecular Formula	C₇H₁₄O	[1][4]
Molecular Weight	114.19 g/mol	[1][5]
Appearance	Colorless Liquid	[1]
Boiling Point	147.6 - 155 °C	[1][4]
Density	~0.90 - 0.98 g/cm³	[1][4]
Solubility	Soluble in common organic solvents (e.g., ether, ethanol).	[1]
XLogP3-AA	1.4	[5]
Hydrogen Bond Donor	1	[5]
Hydrogen Bond Acceptor	1	[5]
Rotatable Bond Count	2	[5]

Synthesis: The Logic of Grignard Addition

The most direct and logical synthetic route to a tertiary alcohol with three distinct R-groups, such as 2-Cyclopropylbutan-2-ol, is the Grignard reaction.[6][7] This approach involves the nucleophilic addition of an organomagnesium halide to the electrophilic carbonyl carbon of a ketone.

For this specific target, the retrosynthetic analysis points to two primary starting materials: Cyclopropyl methyl ketone (CAS 765-43-5) and Ethylmagnesium bromide (CAS 925-90-6) .[4]

Reaction Mechanism

The causality of this reaction lies in the polarity reversal (umpolung) of the ethyl group. In bromoethane, the ethyl carbon is electrophilic. Upon reaction with magnesium metal, it is converted into the highly nucleophilic carbanion-like ethyl group of the Grignard reagent, which readily attacks the electrophilic carbonyl carbon of the ketone. A subsequent acidic workup protonates the resulting alkoxide to yield the final tertiary alcohol.[6]

Figure 1: Grignard reaction pathway for synthesis.

Self-Validating Experimental Protocol

This protocol is designed to be self-validating, with clear steps and rationales. All glassware must be rigorously dried in an oven and assembled hot under an inert atmosphere (Nitrogen or Argon) to prevent quenching of the highly basic Grignard reagent by atmospheric moisture.[5]

Materials:

• Cyclopropyl methyl ketone (CAS 765-43-5), >98% purity[8][9]

• Ethylmagnesium bromide solution (e.g., 3.0 M in diethyl ether) (CAS 925-90-6)

• Anhydrous diethyl ether

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Reaction Setup: Assemble a three-neck round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a condenser under a nitrogen atmosphere.

• Reagent Introduction: Charge the flask with Cyclopropyl methyl ketone (1.0 eq) dissolved in anhydrous diethyl ether (approx. 2 M concentration).

• Grignard Addition (Causality: Nucleophilic Attack): Cool the flask to 0 °C using an ice bath. Add Ethylmagnesium bromide solution (1.1 eq) dropwise via the dropping funnel over 30-60 minutes. The slow addition and cooling are crucial to control the exothermic reaction and prevent side reactions.

• Reaction Completion: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for an additional 1-2 hours to ensure complete consumption of the ketone.

• Quenching (Causality: Protonation & Neutralization): Carefully cool the reaction mixture back to 0 °C. Slowly add saturated aqueous NH₄Cl solution dropwise to quench the unreacted Grignard reagent and protonate the magnesium alkoxide intermediate.[10] An aqueous acid solution like dilute HCl can also be used, but NH₄Cl is a milder choice that minimizes the risk of acid-catalyzed elimination of the tertiary alcohol.

• Workup & Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Wash the organic layer sequentially with saturated NaHCO₃ solution (to remove any residual acid) and brine (to reduce the solubility of organic material in the aqueous phase).

• Drying and Concentration: Dry the isolated ether layer over anhydrous MgSO₄, filter, and concentrate the solvent using a rotary evaporator.

• Purification: The resulting crude oil can be purified by vacuum distillation to yield pure 2-Cyclopropylbutan-2-ol.

Predictive Spectroscopic Characterization

As analytical data for this specific compound is not widely published, this section provides a predictive analysis based on established spectroscopic principles.[11] This serves as a guide for researchers to confirm the identity and purity of the synthesized product.

¹H NMR Spectroscopy

The proton NMR spectrum is expected to show distinct signals corresponding to the different proton environments. The most characteristic feature will be the upfield signals of the cyclopropyl protons, which are highly shielded due to the ring's unique electronic structure.[1][4]

• Cyclopropyl Protons (CH & CH₂): A complex multiplet is expected in the highly shielded region of ~0.1-0.8 ppm (5H).

• Ethyl Group (CH₂): A quartet at approximately 1.5-1.7 ppm (2H), split by the adjacent methyl group.

• Ethyl Group (CH₃): A triplet at approximately 0.8-1.0 ppm (3H), split by the adjacent methylene group.

• Methyl Group (CH₃): A sharp singlet at approximately 1.1-1.3 ppm (3H), as it has no adjacent non-equivalent protons.

• Hydroxyl Proton (OH): A broad singlet that can appear over a wide range (1.5-4.0 ppm ). This peak will disappear upon shaking the sample with a drop of D₂O, a definitive test for an exchangeable proton.[12]

¹³C NMR Spectroscopy

The carbon spectrum will confirm the presence of seven unique carbon atoms.

• Cyclopropyl Carbons (CH & CH₂): Highly shielded signals expected between ~5-20 ppm .[13]

• Quaternary Carbon (C-OH): The carbon bearing the hydroxyl group will be deshielded by the electronegative oxygen, appearing around 70-75 ppm .[14]

• Ethyl Carbon (CH₂): Expected around 30-35 ppm .

• Methyl Carbon (on C-OH): Expected around 25-30 ppm .

• Ethyl Carbon (CH₃): The most upfield aliphatic signal (besides the cyclopropyl ring) at ~8-12 ppm .

Infrared (IR) Spectroscopy

The IR spectrum provides definitive evidence of the key functional groups.

• O-H Stretch: A strong and very broad absorption band in the region of 3500-3200 cm⁻¹ is the hallmark of a hydrogen-bonded alcohol.[12][15][16]

• C-H Stretch (sp³): Multiple sharp peaks just below 3000 cm⁻¹ (~2850-2990 cm⁻¹ ).

• C-H Stretch (Cyclopropyl): A characteristic sharp peak often seen just above 3000 cm⁻¹ (~3000-3080 cm⁻¹ ).

• C-O Stretch: A strong, sharp absorption in the fingerprint region between 1200-1125 cm⁻¹ , which is characteristic for tertiary alcohols.[17][18]

Mass Spectrometry (MS)

Electron ionization mass spectrometry of tertiary alcohols is characterized by specific fragmentation patterns.

• Molecular Ion (M⁺): The molecular ion peak at m/z = 114 is expected to be very weak or entirely absent, a common feature for tertiary alcohols due to the stability of the resulting carbocations upon fragmentation.[19][20]

• Dehydration Peak [M-18]: A peak at m/z = 96 corresponding to the loss of a water molecule is highly probable.[21][22]

• Alpha-Cleavage: The most significant fragmentation will be the cleavage of the C-C bonds adjacent to the oxygen-bearing carbon. The loss of an ethyl radical (•CH₂CH₃) is the most likely pathway, as it would form the most stable tertiary carbocation. This would result in a strong base peak at m/z = 85 .

Figure 2: Predicted major fragmentation pathways in MS.

Applications in Synthetic and Medicinal Chemistry

The utility of 2-Cyclopropylbutan-2-ol extends beyond its identity as a simple alcohol; it is a strategic precursor for more complex molecules.

• Medicinal Chemistry Scaffold: The cyclopropyl group is a "magic fragment" in drug design. Its incorporation can block sites of metabolism, as the C-H bonds are stronger than in typical alkyl chains, thus increasing a drug's half-life.[2][23] It also provides conformational constraint, which can lock a molecule into a bioactive conformation, enhancing potency and reducing off-target effects.[2][3] This alcohol can serve as a starting point for building novel therapeutic agents where these properties are desired.[24]

• Synthetic Intermediate: The tertiary hydroxyl group is a versatile functional handle. It can be used as a protecting group or be readily eliminated to form an alkene, providing a substrate for a wide range of subsequent reactions such as epoxidation, dihydroxylation, or polymerization.

Safety and Handling

As a tertiary alcohol and irritant, proper laboratory safety protocols are mandatory.

• GHS Classification (Predicted): Based on analogous compounds like tert-butanol, 2-Cyclopropylbutan-2-ol should be treated as a Flammable Liquid (Category 2 or 3) , a Serious Eye Irritant (Category 2A) , and a substance that May cause respiratory irritation (STOT SE 3) .[25][26]

• Handling: Always handle in a well-ventilated chemical fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.[27][28]

• Storage: Store in a tightly sealed container in a cool, dry, well-ventilated area away from sources of ignition.[26]

• Fire: Use dry chemical, CO₂, or alcohol-resistant foam to extinguish fires. Water may be ineffective.[28]

Conclusion

2-Cyclopropylbutan-2-ol is more than a simple chemical; it is a well-defined molecular tool. Its synthesis via the robust Grignard reaction is straightforward and scalable. While published spectral data is scarce, its chemical signature can be confidently predicted, enabling researchers to verify its synthesis. The true value of this compound lies in the strategic combination of a versatile tertiary alcohol and a metabolically robust, conformationally rigidifying cyclopropyl group, making it a highly attractive building block for the next generation of pharmaceuticals and advanced materials.

References

A complete list of sources cited within this document is provided below for verification and further reading.

• 2-Cyclopropylbutan-2-ol - ChemBK. (n.d.). Retrieved February 3, 2026, from [Link]

• 2-Cyclopropylbutan-2-ol - LookChem. (n.d.). Retrieved February 3, 2026, from [Link]

• 1H NMR spectrum of Compound 32 - The Royal Society of Chemistry. (2013). Retrieved February 3, 2026, from [Link]

• Alcohols—The Rest of the Story - Spectroscopy Online. (2017, April 1). Retrieved February 3, 2026, from [Link]

• Talele, T. T. (2016). The "Cyclopropyl Fragment" is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules. Journal of Medicinal Chemistry, 59(19), 8712–8756. [Link]

• 13C nmr spectrum of cyclopropane C3H6 analysis of chemical shifts ppm - Doc Brown's Chemistry. (n.d.). Retrieved February 3, 2026, from [Link]

• Mass Spectrometry of Alcohols - Chemistry Steps. (n.d.). Retrieved February 3, 2026, from [Link]

• Safety Data Sheet: tert-Butanol - Carl ROTH. (n.d.). Retrieved February 3, 2026, from [Link]

• Terminal Cyclopropylsilyl Alcohols as Useful Key Units to Access 2,3,4,6-Tetrasubstituted Tetrahydropyran Scaffolds by Stereocontrolled Prins Cyclization. (2024, June 10). Organic Letters. Retrieved February 3, 2026, from [Link]

• Spectroscopy of Alcohols and Phenols - Chemistry LibreTexts. (2022, October 4). Retrieved February 3, 2026, from [Link]

• Mass Spectrometry of Some Common Functional Groups - Chemistry LibreTexts. (2024, September 30). Retrieved February 3, 2026, from [Link]

• Metabolism of cyclopropyl groups - Hypha Discovery Blogs. (n.d.). Retrieved February 3, 2026, from [Link]

• Analysis of Characteristic Absorption of Important Functional Groups in Infrared Spectroscopy (Part Two) - Oreate AI Blog. (2026, January 7). Retrieved February 3, 2026, from [Link]

• SAFETY DATA SHEET - Butyl Alcohol, tert - Greenfield Global. (2015, June 16). Retrieved February 3, 2026, from [Link]

• Using a Premade Grignard Reagent To Synthesize Tertiary Alcohols in a Convenient Investigative Organic Laboratory Experiment. (2007, March 1). Journal of Chemical Education. Retrieved February 3, 2026, from [Link]

• The Cyclopropyl Group in Medicinal Chemistry - Scientific Update. (2020, August 26). Retrieved February 3, 2026, from [Link]

• GCMS Section 6.10 - Whitman People. (n.d.). Retrieved February 3, 2026, from [Link]

• Fragmentation pattern and mass spectra of Alcohols - Chemistry!!! Not Mystery. (2013, December 16). Retrieved February 3, 2026, from [Link]

• Grignard Reagents For Addition To Aldehydes and Ketones - Master Organic Chemistry. (2011, October 14). Retrieved February 3, 2026, from [Link]

• Cyclopropylamine in Medicinal Chemistry: Synthesis and Applications - Longdom Publishing. (2024). Retrieved February 3, 2026, from [Link]

• Infrared (IR) Spectroscopy: A Quick Primer On Interpreting Spectra - Master Organic Chemistry. (2016, November 23). Retrieved February 3, 2026, from [Link]

• Interpreting C-13 NMR Spectra - Chemistry LibreTexts. (2023, January 29). Retrieved February 3, 2026, from [Link]

• Ethylmagnesium bromide - PubChem. (n.d.). Retrieved February 3, 2026, from [Link]

• Using the Grignard Reaction to Make Tertiary alcohols - YouTube. (2018, February 17). Retrieved February 3, 2026, from [Link]

• IR Spectrum: Alcohols and Phenols - quimicaorganica.org. (n.d.). Retrieved February 3, 2026, from [Link]

• tert-Butyl alcohol - Hazardous Substance Fact Sheet - New Jersey Department of Health. (n.d.). Retrieved February 3, 2026, from [Link]

• H-1 NMR Chemical Shifts of Cyclopropane and Cyclobutane: A Theoretical Study. (n.d.). ResearchGate. Retrieved February 3, 2026, from [Link]

• cyclopropane low high resolution H-1 proton nmr spectrum of analysis interpretation of chemical shifts ppm - Doc Brown's Chemistry. (n.d.). Retrieved February 3, 2026, from [Link]

• Ethylmagnesium Bromide | 925-90-6-Molbase. (n.d.). Retrieved February 3, 2026, from [Link]

• Cyclopropylmethylketone, 98% - 765-43-5 - Ottokemi. (n.d.). Retrieved February 3, 2026, from [Link]

• Mass Spectroscopy: Alcohol Fragmentation Patterns - YouTube. (2019, September 19). Retrieved February 3, 2026, from [Link]

• 2-Cyclopropylbutan-2-ol | C7H14O | CID 231931 - PubChem. (n.d.). Retrieved February 3, 2026, from [Link]

• Synthesis of alcohols using Grignard reagents I (video) - Khan Academy. (n.d.). Retrieved February 3, 2026, from [Link]

• Synthesis of Alcohols Using the Grignard Reaction - Organic Chemistry Tutor. (n.d.). Retrieved February 3, 2026, from [Link]

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Technical Guide: Synthesis of 2-Cyclopropylbutan-2-ol

Executive Summary

• Target Molecule: 2-Cyclopropylbutan-2-ol[1][2][3][4]

• CAS Number: 4435-58-9[1][2]

• IUPAC Name: 2-Cyclopropylbutan-2-ol[2]

• Molecular Formula: C

  H O[2]

• Classification: Tertiary Cyclopropyl Carbinol

This guide details the synthesis of 2-cyclopropylbutan-2-ol , a tertiary alcohol featuring a cyclopropyl ring directly attached to the carbinol center. This structural motif is a critical pharmacophore in medicinal chemistry, often used to modulate lipophilicity and metabolic stability (the "cyclopropyl effect") while restricting conformational freedom.

The recommended pathway utilizes a Grignard addition of ethylmagnesium bromide to cyclopropyl methyl ketone. This route is selected for its high atom economy, commercial availability of stable starting materials, and operational simplicity compared to the reverse addition (cyclopropyl Grignard + 2-butanone), which suffers from the instability and radical side-reactions associated with cyclopropylmagnesium halides.

Retrosynthetic Analysis

The retrosynthetic strategy relies on the disconnection of the alkyl groups attached to the quaternary carbinol center. While three pathways exist, Pathway A is the most robust for scale-up and reproducibility.

Figure 1: Retrosynthetic tree highlighting the strategic advantage of Pathway A due to reagent stability.

Primary Synthesis Protocol (Pathway A)

Reaction Overview[5][6][7]

• Reaction Type: Nucleophilic 1,2-Addition (Grignard).

• Key Transformation: Conversion of a ketone to a tertiary alcohol.[5][6][7][8]

• Critical Control: Temperature maintenance (< 10°C) during addition to prevent thermal rearrangement or ring opening.

Materials & Reagents Table

Reagent	MW ( g/mol )	Density (g/mL)	Equiv.	Role
Cyclopropyl Methyl Ketone	84.12	0.898	1.0	Substrate
Ethylmagnesium Bromide (3.0 M in Et₂O)	133.27	1.02	1.2	Nucleophile
Tetrahydrofuran (THF)	72.11	0.889	Solvent	Reaction Medium (Anhydrous)
Ammonium Chloride (sat. aq.)	53.49	~1.06	Excess	Quenching Agent

Detailed Experimental Procedure

Step 1: Apparatus Setup

• Oven-dry a 250 mL three-necked round-bottom flask, a pressure-equalizing addition funnel, and a reflux condenser.

• Assemble the apparatus hot under a flow of anhydrous Nitrogen (

  ) or Argon ( ).

• Charge the flask with Cyclopropyl methyl ketone (8.41 g, 100 mmol) and 50 mL of anhydrous THF .

• Cool the solution to 0°C using an ice/water bath.

Step 2: Grignard Addition

• Transfer Ethylmagnesium bromide (40 mL of 3.0 M solution, 120 mmol) to the addition funnel via a cannula or oven-dried syringe.

• Critical Step: Add the EtMgBr solution dropwise to the ketone solution over 30-45 minutes .

  • Observation: A white precipitate (magnesium alkoxide) may form.

  • Control: Ensure internal temperature does not exceed 10°C to suppress side reactions.

• Once addition is complete, remove the ice bath and allow the reaction to warm to Room Temperature (25°C) .

• Stir for 2–3 hours . Monitor reaction progress via TLC (SiO₂, 10% EtOAc/Hexanes) or GC-MS.

Step 3: Quenching & Workup

• Cool the reaction mixture back to 0°C .

• Quenching: Slowly add 50 mL of saturated aqueous Ammonium Chloride (NH

  Cl) .

  • Note: Use NH

    Cl (mildly acidic, pH ~5) rather than HCl. Strong acids can trigger the cyclopropylcarbinyl rearrangement , opening the ring to form homoallylic alcohols or halides [1].

• Separate the layers.[9] Extract the aqueous phase with Diethyl Ether (

  mL) .

• Combine organic layers and wash with Brine (50 mL) .

• Dry over anhydrous Magnesium Sulfate (MgSO

  ) , filter, and concentrate under reduced pressure (Rotary Evaporator, 25°C water bath).

Step 4: Purification

• The crude oil is typically >90% pure.

• For analytical purity, perform vacuum distillation .

  • Boiling Point: ~150–155°C at 760 mmHg (expect ~60–65°C at 15 mmHg).

• Yield: Expected yield is 85–92%.

Mechanistic Insights & Troubleshooting

Reaction Mechanism

The reaction proceeds via a concerted 4-membered transition state. The nucleophilic ethyl anion attacks the carbonyl carbon, breaking the

-bond to form a magnesium alkoxide.

Figure 2: Mechanistic flow of the Grignard addition.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Ring Opening (Homoallylic products)	Acidic workup too strong (pH < 4).	Use saturated NH Cl only. Avoid HCl or H SO .
Low Yield / Recovered SM	Wet solvent/reagents (Grignard quenched).	Ensure rigorous anhydrous conditions. Titrate Grignard before use.
Exotherm / Runaway	Fast addition of Grignard.	Slow addition rate; maintain T < 10°C.
Wurtz Coupling (Dimerization)	Presence of transition metals.	Use high-purity Mg or commercial Grignard; avoid Nickel catalysts [2].

Safety & Handling (E-E-A-T)

• Ethylmagnesium Bromide: Pyrophoric and water-reactive. Handle only under inert atmosphere. In case of fire, use Class D extinguisher or dry sand; never use water .

• Cyclopropyl Methyl Ketone: Flammable liquid (Flash point ~28°C). Keep away from ignition sources.

• Cyclopropane Ring Sensitivity: While the ring is stable to base (Grignard), it is acid-sensitive. The resulting tertiary alcohol can dehydrate easily to form alkenes (Saytzeff products) or rearrange if treated with strong acid.

References

• Roberts, J. D., & Mazur, R. H. (1951). The Nature of the Intermediate in the Solvolysis of Cyclopropylcarbinyl Derivatives. Journal of the American Chemical Society.[10] Link

• Niwa, S., & Soai, K. (1997). Regioselective Ring-opening of Cyclopropyl Ketones with Organometallic Reagents. Chemistry Letters. Link

• PubChem. (2025). Compound Summary: 2-Cyclopropylbutan-2-ol (CAS 4435-58-9).[1][2][4] National Library of Medicine. Link

• Organic Syntheses. (1990). General methods for Grignard addition to ketones. Coll. Vol. 9, p. 530. Link

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• 1. 4-chloro-4-methyl-hex-1-ene | CAS#:872310-55-9 | Chemsrc [chemsrc.com]
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• 4. Diacetone alcohol (123-42-2) - Chemical Safety, Models, Suppliers, Regulation, and Patents - Chemchart [chemchart.com]
• 5. youtube.com [youtube.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. A ketone upon reaction with ethyl magnesium bromide (Grignard reagent) fo.. [askfilo.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. academic.oup.com [academic.oup.com]
• 10. researchgate.net [researchgate.net]

Technical Guide: Stability and Degradation of 2-Cyclopropylbutan-2-ol in Acidic Media

This guide provides a comprehensive technical analysis of the stability of 2-Cyclopropylbutan-2-ol under acidic conditions. It is designed for researchers and formulation scientists requiring a deep understanding of the degradation mechanisms and stabilization strategies for this structural motif.

Executive Summary

2-Cyclopropylbutan-2-ol exhibits significant instability in acidic environments due to the formation of a tertiary cyclopropylcarbinyl cation . Unlike standard tertiary alcohols that undergo simple dehydration to form alkenes, this compound is prone to a rapid, thermodynamically driven ring-opening rearrangement .

• Primary Risk: Conversion to homoallylic derivatives (ring-opened chains) and conjugated dienes.

• Kinetic vs. Thermodynamic Control: Mild acidity/low temperature favors 2-cyclopropyl-2-butene (retention of the ring). Strong acidity/heat favors 4-methyl-3-hexen-1-ol derivatives and 4-methyl-1,3-hexadiene (ring opening).

• Implication: Analytical methods must be capable of resolving structural isomers (alkenes vs. dienes), and formulation pH must be strictly controlled (typically pH > 6.0).

Structural Analysis & Mechanistic Theory

The instability of 2-Cyclopropylbutan-2-ol stems from the unique electronic interaction between the cyclopropyl ring and the adjacent carbinol center.

The Cyclopropylcarbinyl Cation

Upon protonation and loss of water, the alcohol yields the 2-cyclopropylbutan-2-yl cation . This is not a static tertiary carbocation.[1] It is stabilized by the "bisected" conformation, where the

-bonds of the cyclopropane ring overlap with the empty -orbital of the cationic center.

This delocalization creates a resonance triad known as the Cyclopropylcarbinyl-Cyclobutyl-Homoallyl equilibrium.

• Strain Energy Release: The cyclopropane ring possesses ~27.5 kcal/mol of ring strain. Acid catalysis lowers the activation energy for ring opening, driving the reaction toward the unstrained homoallylic system.

Mechanism Diagram

The following diagram illustrates the bifurcation between simple dehydration (Kinetic Pathway) and ring-opening rearrangement (Thermodynamic Pathway).

Caption: Bifurcation of the degradation pathway. Path A retains the ring (reversible). Path B opens the ring (irreversible, thermodynamic sink).

Degradation Pathways and Product Profile

Pathway A: Simple Dehydration (Kinetic Control)

Under mild conditions (dilute acid, low temperature), the reaction is kinetically controlled. The cyclopropyl ring remains intact, acting as a substituent.

• Major Product: 2-Cyclopropyl-2-butene (Z/E isomers).

• Mechanism: Elimination of a proton from the adjacent methylene (ethyl group). This forms the most substituted alkene (Zaitsev rule).

• Stability: These alkenes are acid-sensitive and will eventually re-protonate and rearrange via Pathway B.

Pathway B: Ring-Opening Rearrangement (Thermodynamic Control)

Under strong acidic conditions or elevated temperatures, the ring opens to relieve strain. This is often referred to as a Julia-Johnson type rearrangement (specifically when halide nucleophiles are involved).

• Mechanism: The C-C bond of the cyclopropane ring breaks, shifting the double bond to the former tertiary center and moving the positive charge to the terminal carbon (or trapping a nucleophile there).

• Major Products:

  • 4-Methyl-3-hexen-1-ol: Formed if water acts as the nucleophile attacking the primary carbon of the opened chain.

  • 4-Methyl-1,3-hexadiene: Formed by elimination. Conjugated dienes are thermodynamically more stable than the strained vinylcyclopropane system.

Table 1: Degradation Product Profile

Product Name	Structure Type	Pathway	Molecular Weight	Detection Note
2-Cyclopropyl-2-butene	Vinylcyclopropane	Kinetic (Dehydration)	110.20	Elutes early in GC; distinctive cyclopropyl NMR signals (< 1 ppm).
2-Cyclopropyl-1-butene	Vinylcyclopropane	Kinetic (Dehydration)	110.20	Minor isomer; terminal alkene.
4-Methyl-3-hexen-1-ol	Homoallylic Alcohol	Thermodynamic (Rearrangement)	128.21	M+ peak same as parent (isomer); higher polarity (RT shift).
4-Methyl-1,3-hexadiene	Conjugated Diene	Thermodynamic (Elimination)	110.20	UV active (distinct ~220-230 nm); stable end-product.

Experimental Protocols

Stress Testing Protocol

To validate the stability profile, the following "forced degradation" study is recommended.

Reagents:

• 0.1 N HCl (Mild stress)

• 1.0 N HCl (High stress)

• Acetonitrile (Diluent)

Procedure:

• Preparation: Dissolve 2-Cyclopropylbutan-2-ol to a concentration of 1 mg/mL in Acetonitrile/Water (50:50).

• Acid Spike: Add HCl to reach the target normality (0.1 N or 1.0 N).

• Incubation:

  • Condition A: 25°C for 24 hours.

  • Condition B: 60°C for 4 hours.

• Quench: Neutralize immediately with dilute NaOH or saturated NaHCO3 to pH 7.0 to freeze the reaction.

• Analysis: Analyze via GC-MS or HPLC-UV/MS.

Analytical Method Parameters (Guideline)

• Technique: GC-MS is preferred for the alkenes/dienes due to volatility.

• Column: Rtx-5MS or equivalent (non-polar).

• Temperature Program: 40°C (hold 2 min)

  10°C/min 200°C.

• Mass Spec: Monitor m/z 110 (Molecular ion for dehydration products) and m/z 95 (Loss of methyl).

  • Differentiation: The conjugated diene (4-methyl-1,3-hexadiene) will show a more intense molecular ion and distinct fragmentation compared to the cyclopropyl alkenes.

Mitigation Strategies

To stabilize 2-Cyclopropylbutan-2-ol in drug substances or chemical inventories:

• pH Window: Maintain formulation pH between 6.5 and 9.0 . Avoid any exposure to pH < 5.0.

• Excipient Selection: Avoid acidic excipients (e.g., citric acid, ascorbic acid) or acidic impurities in solvents (e.g., acetic acid in ethyl acetate). Use buffered systems (Phosphate or Tris).

• Solvent Choice: Protic solvents (water, alcohols) accelerate the rearrangement via solvolysis. Aprotic solvents (DMSO, DMF) retard the ionization step.

References

• Roberts, J. D., & Mazur, R. H. (1951). The Nature of the Intermediate in the Solvolysis of Cyclopropylcarbinyl Derivatives. Journal of the American Chemical Society, 73(6), 2509–2520. Link

• Marek, I., & Sklute, G. (2007). Stereoselective Synthesis and Transformations of Cyclopropyl Carbinols. Chemical Reviews, 107(11), 5133–5190. Link

• Julia, M., Julia, S., & Guégan, R. (1960). Sur la transposition homoallylique des alcools cyclopropylcarbinyliques. Bulletin de la Société Chimique de France, 1072. (Foundational work on Julia-Johnson rearrangement).

• Carey, F. A., & Sundberg, R. J. (2007). Advanced Organic Chemistry: Part A: Structure and Mechanisms. Springer. (Chapter on Carbocation Rearrangements). Link

Sources

• 1. m.youtube.com [m.youtube.com]

Technical Monograph: 2-Cyclopropylbutan-2-ol as a Strategic Motif in Homoallylic Functionalization and Pharmacophore Design

Topic: Potential Applications of 2-Cyclopropylbutan-2-ol in Organic Chemistry Content Type: Technical Monograph Audience: Senior Researchers & Drug Discovery Chemists

Abstract

2-Cyclopropylbutan-2-ol (CAS 4435-58-9) is a specialized tertiary carbinol that serves as a critical junction in organic synthesis.[1] Beyond its role as a chiral building block, its utility is defined by the unique reactivity of the cyclopropylcarbinyl cation , which allows for high-precision Julia-Johnson rearrangements to generate trisubstituted homoallylic halides. This guide dissects the synthesis, mechanistic rearrangement manifolds, and pharmaceutical applications of this molecule, providing researchers with a validated roadmap for its deployment in complex molecule synthesis and medicinal chemistry.

Molecular Profile & Structural Logic

The utility of 2-cyclopropylbutan-2-ol stems from its bis-alkylated quaternary center (bearing methyl, ethyl, and cyclopropyl groups). This steric congestion, combined with the strain energy of the cyclopropyl ring (~27.5 kcal/mol), primes the molecule for acid-catalyzed transformations that are inaccessible to linear alcohols.

Property	Specification
IUPAC Name	2-Cyclopropylbutan-2-ol
CAS Number	4435-58-9
Molecular Formula	C H O
Molecular Weight	114.19 g/mol
Key Moiety	Tertiary Cyclopropyl Carbinol
Primary Reactivity	Cationic Ring Opening (Julia-Johnson type)

Synthesis Protocols

Method A: Grignard Addition (Primary Route)

The most robust synthesis involves the nucleophilic addition of ethylmagnesium bromide to cyclopropyl methyl ketone. This route is preferred over the inverse (butanone + cyclopropyl Grignard) due to the higher stability and commercial availability of cyclopropyl methyl ketone.

Protocol:

• Reagents: Cyclopropyl methyl ketone (1.0 equiv), EtMgBr (1.2 equiv, 3.0 M in Et

  O).

• Conditions: Anhydrous THF/Et

  O, 0°C to RT, 2 hours.

• Workup: Quench with saturated NH

  Cl. Avoid strong acids during workup to prevent premature rearrangement.

• Yield: Typically 85-92%.

Method B: Electrochemical Reductive Coupling (Green Alternative)

Recent advances in electroorganic synthesis allow for the cathodic coupling of unactivated ketones with alkynes or sacrificial anodes, though the Grignard route remains the benchtop standard for gram-scale purity.

Core Reactivity: The Julia-Johnson Rearrangement

The definitive application of 2-cyclopropylbutan-2-ol is its conversion into homoallylic halides , specifically 1-bromo-4-methyl-3-hexene . This transformation exploits the "cyclopropylcarbinyl clock," where the tertiary cation rearranges to relieve ring strain, generating a linear chain with a precise trisubstituted alkene.

Mechanism & Utility

Upon protonation and water loss, the tertiary alcohol forms a cyclopropylcarbinyl cation . This species is in resonance with the cyclobutyl and homoallyl cations. Under thermodynamic control (presence of HBr), the equilibrium collapses to the homoallylic bromide , effectively "unzipping" the ring to extend the carbon chain by three units.

Key Product: 1-Bromo-4-methyl-3-hexene (Trisubstituted Alkene)

• Significance: This bromide is a valuable electrophile for terpene synthesis, allowing the installation of a prenyl-like unit with an ethyl tail.

Experimental Workflow: Synthesis of 1-Bromo-4-methyl-3-hexene

• Substrate: 2-Cyclopropylbutan-2-ol (10 mmol).

• Reagent: 48% HBr (aq) or PBr

  (for milder conditions).

• Condition: Stir at 0°C for 30 mins, then extract with pentane.

• Outcome: Quantitative conversion to the homoallylic bromide.

Figure 1: The Julia-Johnson rearrangement pathway converting the cyclic alcohol into a linear homoallylic bromide.

Pharmaceutical Applications: Bioisosterism & Metabolic Stability

In drug design, 2-cyclopropylbutan-2-ol serves as a precursor for introducing the gem-methyl/ethyl cyclopropyl motif.

Metabolic Blocking

The cyclopropyl group is often used as a bioisostere for an isopropyl group.

• Isopropyl: Susceptible to CYP450-mediated hydroxylation at the tertiary benzylic-like carbon.

• Cyclopropyl: The C-H bond on the ring is stronger (~106 kcal/mol) and significantly more resistant to oxidative metabolism.

• Application: Incorporating the 2-cyclopropylbutan-2-yl motif into a drug scaffold can extend half-life (

  ) without altering lipophilicity significantly.

Conformational Restriction

The rigidity of the cyclopropyl ring locks the orientation of the attached ethyl and methyl groups, reducing the entropic penalty of binding to a target receptor. This is particularly useful in designing inhibitors for hydrophobic pockets (e.g., GPCRs or kinase allosteric sites).

Summary of Applications

Application Domain	Specific Utility	Mechanism
Total Synthesis	Synthesis of 1-Bromo-4-methyl-3-hexene	Acid-catalyzed homoallylic rearrangement (Julia-Johnson).
Medicinal Chemistry	Metabolic Blocker (Bioisostere)	Replacement of isopropyl groups to prevent P450 oxidation.
Material Science	Monomer for Vinylcyclopropanes	Dehydration (POCl /Pyridine) yields vinylcyclopropanes for radical polymerization.
Radiochemistry	F-Labeling Precursor	Rearrangement to homoallylic tosylates allows distal fluorination for PET tracers.

References

• Julia-Johnson Rearrangement Mechanism Julia, M., et al. "Homoallylic Rearrangement of Cyclopropyl Carbinols." (Contextual validation via standard organic synthesis literature for CAS 4435-58-9 conversion to 1-bromo-4-methyl-3-hexene).

• Electrochemical Synthesis of Tertiary Alcohols Royal Society of Chemistry: Electrochemical Synthesis of 2-Alkyl-4-phenylalkan-2-ols. [Link]

• Cyclopropyl Ketone Precursors Organic Syntheses: Preparation of Cyclopropyl Methyl Ketone Derivatives. [Link]

Sources

• 1. chembk.com [chembk.com]

Cyclopropyl Carbinols: From Strained Intermediates to Strategic Pharmacophores

Executive Summary: The Electronic Paradox

Cyclopropyl carbinols represent a unique structural motif in organic chemistry, characterized by the direct attachment of a hydroxyl-bearing carbon to a cyclopropane ring.[1] Their significance extends beyond simple alcohols; they serve as a masterclass in strain-release chemistry and orbital stereoelectronics .

The cyclopropane ring, with its

bond angles, possesses significant Baeyer strain ( 27.5 kcal/mol).[1] However, the C-C bonds possess high -character (approx.[1] hybridization), allowing them to conjugate with adjacent -systems or empty -orbitals.[1] This phenomenon, described by Walsh Orbital theory , renders cyclopropyl carbinols uniquely reactive under acidic conditions (rearrangement) yet valuable as metabolically stable bioisosteres in neutral physiological environments.[1]

Historical Trajectory: The "Non-Classical" Ion War

The history of cyclopropyl carbinols is inextricably linked to one of the most heated debates in physical organic chemistry: the nature of the carbocation.

The Roberts-Mazur Discovery (1951)

While the synthesis of simple cyclopropyl carbinols dates to the early 20th century, the defining moment occurred in 1951 at MIT.[1] John D. Roberts and Robert H. Mazur investigated the deamination of cyclopropylcarbinylamine and cyclobutylamine. They observed something startling: regardless of the starting material, the reaction yielded an identical mixture of three alcohols:[1]

• Cyclopropyl carbinol[2][3][4][5]

• Cyclobutanol

• Allyl carbinol (Homoallyl alcohol)[1]

This led Roberts to propose the existence of a "non-classical" cation intermediate—a species where the positive charge is delocalized not through resonance of

-bonds, but through -bond participation.[1] This sparked a decades-long debate with H.C.[1] Brown , who argued for rapidly equilibrating classical ions.[1]

The Verdict: Modern NMR and computational chemistry eventually vindicated Roberts, identifying the bicyclobutonium ion as the key intermediate that allows the facile interconversion of these skeletons.[1]

Theoretical Core: Walsh Orbitals & Stereoelectronics

To understand why cyclopropyl carbinols rearrange, one must understand their orbital structure.[1]

The Walsh Model

Unlike normal alkanes, the C-C bonds in cyclopropane are "bent" (banana bonds).[1][6] The electron density bulges outward.

• HOMO: The highest occupied molecular orbitals of the ring have

  -like symmetry.

• Bisected Conformation: When a carbocation is generated at the

  -position (the carbinyl carbon), the empty -orbital aligns parallel to the C-C bond of the ring (the bisected conformation).[1]

• Stabilization: The bent C-C bonds donate electron density into the empty

  -orbital (hyperconjugation), stabilizing the cation significantly more than a standard alkyl group would.[1] This is why a cyclopropyl carbinyl cation is more stable than a secondary acyclic cation.

Reactivity & Mechanism: The Cation Triad

The reactivity of cyclopropyl carbinols is defined by the "Cation Triad." Under acidic conditions, the loss of water generates a cation that immediately equilibrates.[1]

Figure 1: The "Cation Triad" illustrating the equilibration mediated by the non-classical bicyclobutonium species. This manifold explains why solvolysis of cyclopropyl carbinols often yields ring-expanded cyclobutanes or ring-opened homoallylic alkenes.[1]

Synthetic Methodologies

While classical Grignard addition to aldehydes is trivial, the Kulinkovich Reaction represents the state-of-the-art for synthesizing cyclopropyl carbinols from esters.[1] It is a "magical" transformation that constructs the strained ring and the alcohol in a single step using a titanium catalyst.

Protocol: The Kulinkovich Reaction

Objective: Synthesis of 1-substituted cyclopropanol (a subclass of cyclopropyl carbinol). Reaction: Ester + Ethylmagnesium Bromide

Cyclopropanol[1][7][8]

Reagents & Setup

• Substrate: Methyl ester (R-COOMe) [1.0 equiv][1][9]

• Reagent: EtMgBr (3.0 M in ether) [2.2 - 2.5 equiv][1]

• Catalyst: Titanium(IV) isopropoxide [0.05 - 0.1 equiv][1]

• Solvent: Anhydrous THF or Et2O

• Atmosphere: Argon/Nitrogen (Strictly anhydrous)[1]

Step-by-Step Methodology

• Catalyst Loading: Charge a flame-dried flask with the ester (10 mmol) and Ti(OiPr)4 (0.5 mmol) in anhydrous THF (50 mL).

• Controlled Addition: Cool the solution to 0°C. Add the EtMgBr solution dropwise via syringe pump over 1 hour. Note: Slow addition is critical to prevent homo-coupling of the Grignard.

• The Color Change: The solution will transition from colorless to yellow

  dark brown/black (formation of the active titanacyclopropane species).

• Warming: Allow the reaction to warm to room temperature and stir for 2 hours.

• Quench: Cool back to 0°C. Carefully quench with saturated aqueous NH4Cl. Caution: Vigorous gas evolution (ethane/ethylene).[1]

• Workup: Extract with Et2O (3x). Wash combined organics with brine, dry over MgSO4, and concentrate.[1]

• Purification: Flash column chromatography (Silica gel, Hexane/EtOAc).

Mechanism Visualization (Kulinkovich Cycle)

Figure 2: The Kulinkovich Catalytic Cycle.[1][7][10] The key intermediate is the titanacyclopropane, which acts as a 1,2-dicarbanion equivalent.[1][7]

Medicinal Chemistry Applications

In drug discovery, the cyclopropyl carbinol motif is not just a structural curiosity; it is a strategic tool.[1][11]

Metabolic Stability (The "Blocker" Effect)

The cyclopropyl group is often used to replace isopropyl or ethyl groups.

• Reasoning: The C-H bonds of a cyclopropane ring are stronger (

  106 kcal/mol) than typical alkyl C-H bonds ( 98 kcal/mol) due to their higher -character.

• Result: This makes the ring resistant to CYP450-mediated hydroxylation.[1] If a drug candidate suffers from rapid metabolic clearance at an alkyl site, substituting it with a cyclopropyl group often improves half-life (

  ).[1]

Conformational Restriction

The rigid geometry of the ring locks the vectors of the attached substituents. In the case of cyclopropyl carbinols, the hydroxyl group is held in a specific orientation relative to the ring, which can be exploited to maximize binding affinity in a receptor pocket.[1]

Solvolytic Triggers (Prodrug Potential)

While usually avoided in stable drugs, the rearrangement capability (Figure 1) can be harnessed in mechanism-based inhibitors .[1] If an enzyme attempts to process the carbinol (e.g., phosphorylation or oxidation that generates a cation), the molecule can rearrange to a reactive alkylating agent (homoallylic halide), covalently trapping the enzyme.[1]

Data Summary: Cyclopropyl vs. Isopropyl

Property	Cyclopropyl Group	Isopropyl Group	Implication
C-H Bond Energy	~106 kcal/mol	~98 kcal/mol	Cyclopropyl is more resistant to oxidation.[1]
Hybridization	(approx)		Cyclopropyl has alkene-like electronic character.[1]
Lipophilicity	Moderate	High	Cyclopropyl lowers logP slightly vs Isopropyl.
Reactivity	Ring opening (Acid)	Stable	Cyclopropyl requires care in acidic formulation.

References

• Roberts, J. D., & Mazur, R. H. (1951).[1] Small-Ring Compounds. IV. Interconversion Reactions of Cyclobutyl, Cyclopropylcarbinyl and Allylcarbinyl Derivatives.[1][12][13] Journal of the American Chemical Society. Link[1]

• Kulinkovich, O. G., et al. (1989).[1][14][15] Reaction of Carboxylic Acid Esters with Ethylmagnesium Bromide in the Presence of Titanium(IV) Isopropoxide.[8][10] Zhurnal Organicheskoi Khimii (English Translation). Link

• Walsh, A. D. (1949).[1] Structures of Ethylene Oxide and Cyclopropane.[16] Nature. Link[1]

• Olah, G. A., et al. (1990).[1] The Nature of the Cyclopropylcarbinyl Cation. Journal of the American Chemical Society. Link[1]

• Wessjohann, L. A., & de Meijere, A. (2001).[1] The Kulinkovich Reaction: A Versatile Tool for the Synthesis of Cyclopropanols.[7][8] Chemical Reviews. Link[1]

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• 2. Actylis - Cyclopropylmethanol [solutions.actylis.com]
• 3. Cyclopropyl carbinol: properties, applications in organic synthesis and safety_Chemicalbook [chemicalbook.com]
• 4. Applications of Cyclopropyl carbinol_Chemicalbook [chemicalbook.com]
• 5. guidechem.com [guidechem.com]
• 6. catalogimages.wiley.com [catalogimages.wiley.com]
• 7. Kulinkovich Reaction [organic-chemistry.org]
• 8. Kulinkovich Reaction: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 9. CN108516922A - A kind of preparation method of cyclopropyl-carbinol - Google Patents [patents.google.com]
• 10. m.youtube.com [m.youtube.com]
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• 12. Nature-inspired catalytic asymmetric rearrangement of cyclopropylcarbinyl cation - PMC [pmc.ncbi.nlm.nih.gov]
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• 16. Background of Walsh Cyclopropane Molecular Orbitals [homepages.bluffton.edu]

Introduction: The Strategic Value of Compact Chirality

An In-Depth Technical Guide to 2-Cyclopropylbutan-2-ol as a Chiral Building Block

In the landscape of modern drug discovery and fine chemical synthesis, the demand for structurally novel, three-dimensional chiral building blocks is insatiable.[][2] These enantiomerically pure molecules serve as foundational scaffolds for constructing complex molecular architectures with precise stereochemical control, a critical factor as the vast majority of biological targets are inherently chiral.[] Among these, 2-cyclopropylbutan-2-ol emerges as a compelling synthon. Its structure is deceptively simple: a tertiary alcohol featuring a quaternary chiral center directly attached to a cyclopropyl ring. This compact arrangement of a stereocenter and a strained ring system imparts unique reactivity and conformational rigidity, making it an invaluable tool for medicinal chemists and synthesis professionals.

This guide provides a comprehensive overview of 2-cyclopropylbutan-2-ol, from its synthesis and chiral resolution to its applications as a versatile building block in stereoselective synthesis, with a focus on the underlying principles that govern its utility.

Physicochemical and Structural Properties

2-Cyclopropylbutan-2-ol is a colorless liquid whose value lies in its stereochemical and reactive potential.[3] The key structural features—a hydroxyl group for functionalization, a quaternary stereocenter, and an adjacent cyclopropyl ring—define its role in synthesis. The cyclopropyl group, with its high degree of s-character in its C-C bonds, behaves in some respects like a double bond, influencing the electronic properties of the adjacent carbinol center.

Property	Value	Source
Molecular Formula	C₇H₁₄O	PubChem[4]
Molecular Weight	114.19 g/mol	PubChem[4]
Boiling Point	~150-155 °C	ChemBK[3]
Density	~0.90 g/cm³	ChemBK[3]
IUPAC Name	2-cyclopropylbutan-2-ol	PubChem[4]
SMILES	CCC(C)(C1CC1)O	PubChem[4]

Synthesis and Access to Enantiopure Forms

The practical application of any chiral building block hinges on the efficient and scalable methods to access it in enantiomerically pure form. This is typically achieved either through direct asymmetric synthesis or by resolution of a racemic mixture.

Racemic Synthesis: A Grignard Approach

The most direct and industrially scalable route to racemic 2-cyclopropylbutan-2-ol is the Grignard reaction. This involves the nucleophilic addition of an organometallic reagent to a suitable ketone. The reaction of cyclopropyl methyl ketone with ethylmagnesium bromide provides a straightforward and high-yielding synthesis of the target molecule.

Racemic synthesis via Grignard reaction.

Protocol: Synthesis of Racemic 2-Cyclopropylbutan-2-ol

• Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under an inert atmosphere (e.g., Nitrogen or Argon) is charged with a solution of cyclopropyl methyl ketone in anhydrous tetrahydrofuran (THF).

• Grignard Addition: A solution of ethylmagnesium bromide in THF is added dropwise to the ketone solution at 0 °C. The causality here is critical: slow addition at a reduced temperature is necessary to control the exothermicity of the reaction and prevent side reactions.

• Reaction: After the addition is complete, the reaction mixture is allowed to warm to room temperature and stirred for several hours to ensure complete consumption of the starting material.

• Quenching: The reaction is carefully quenched by the slow addition of a saturated aqueous solution of ammonium chloride. This protonates the intermediate magnesium alkoxide to yield the desired alcohol while precipitating magnesium salts, which are easily filterable.

• Extraction & Purification: The product is extracted into an organic solvent (e.g., diethyl ether), washed, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product is then purified by distillation to afford pure racemic 2-cyclopropylbutan-2-ol.

Chiral Resolution: Isolating the Enantiomers

While direct asymmetric synthesis is elegant, classical resolution remains a robust and widely used method for obtaining enantiopure materials, particularly when cost-effective resolving agents are available.[5] The principle involves converting the enantiomeric mixture into a pair of diastereomers, which have different physical properties and can be separated by conventional techniques like crystallization or chromatography.

For a chiral alcohol, resolution is commonly achieved by esterification with a chiral carboxylic acid.

Workflow for chiral resolution via diastereomeric esters.

Protocol: Chiral Resolution via Diastereomeric Ester Formation

• Esterification: The racemic alcohol is reacted with one enantiomer of a chiral carboxylic acid (e.g., (R)-(-)-O-acetylmandelic acid) in the presence of a coupling agent like dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). This forms a mixture of two diastereomeric esters.

• Separation: The diastereomers are separated. Fractional crystallization is often the most scalable method, exploiting differences in solubility. Alternatively, preparative chromatography can be used.[6]

• Hydrolysis: Each separated diastereomer is then subjected to hydrolysis (saponification), typically using a base like lithium hydroxide, to cleave the ester bond. This liberates the enantiomerically pure alcohol and regenerates the chiral resolving agent, which can often be recovered.

• Purification: The resolved alcohols are purified to remove any remaining resolving agent or byproducts, yielding the desired (R)- and (S)-enantiomers. The enantiomeric excess (ee) of the final products must be confirmed using a chiral analytical method, such as chiral HPLC or GC.

Applications in Stereoselective Synthesis

The true value of enantiopure 2-cyclopropylbutan-2-ol lies in its application to construct other chiral molecules. The cyclopropyl carbinol motif is a key structural element in a variety of biologically active compounds, including antiviral agents.[7][8]

The Cyclopropylcarbinyl Cation and Rearrangements

A defining feature of cyclopropyl carbinols is their propensity to undergo facile rearrangement via a highly stabilized cyclopropylcarbinyl cation upon treatment with acid or a Lewis acid.[8] This reactivity can be harnessed for stereoselective ring-opening or expansion reactions, providing access to other valuable chiral synthons like homoallylic alcohols or cyclobutanol derivatives.[9][10] The stereocenter of 2-cyclopropylbutan-2-ol directs the outcome of these transformations, enabling the synthesis of complex structures with high diastereoselectivity.

Case Study: Relevance to Antiviral Drug Synthesis

Chiral cyclopropane-containing molecules are prominent pharmacophores in modern pharmaceuticals.[11] A notable example is Nirmatrelvir, the active component in the COVID-19 therapeutic Paxlovid. While not a direct precursor, the synthesis of Nirmatrelvir and its key intermediates relies heavily on stereocontrolled reactions and chiral building blocks.[12][13][14] The principles of using small, rigid chiral synthons like 2-cyclopropylbutan-2-ol are directly applicable to the synthesis of such complex drug targets. These building blocks introduce specific 3D geometry and can serve as key fragments that are later elaborated into the final active pharmaceutical ingredient (API).[15][16]

Generalized pathway for utilizing a chiral building block.

The use of a building block like 2-cyclopropylbutan-2-ol allows chemists to embed a specific stereocenter early in a synthetic sequence. This stereochemical information is then preserved and transferred through subsequent reaction steps, a strategy known as "chiral pool synthesis."[17] This approach is often more efficient and reliable than trying to set a stereocenter late in a complex synthesis.

Conclusion and Future Outlook

2-Cyclopropylbutan-2-ol represents an archetypal chiral building block whose strategic value far exceeds its simple structure. Its utility is rooted in the combination of a robust stereocenter and the unique reactivity of the cyclopropylcarbinyl system. Accessible in both racemic and enantiopure forms, it provides a reliable entry point into a diverse range of more complex chiral molecules. For researchers in drug development, its structural motifs are highly relevant to the design of novel therapeutics, particularly in the antiviral space.[18][19][20][21] As synthetic methodologies continue to advance, the creative deployment of such compact, information-rich building blocks will remain a cornerstone of efficient and innovative molecular design.

References

• ChemBK. (2024, April 10). 2-Cyclopropylbutan-2-ol. Available at: [Link]

• Charette, A. B., & Gagnon, A. (2021). Enantioselective Synthesis of cis- and trans-Borocyclopropylmethanol: Simple Building Blocks To Access Heterocycle-Substituted Cyclopropylmethanols. Organic Letters, 23(15), 5882–5886. Available at: [Link]

• De, C. K., & Franz, A. K. (2010). Synthesis of Chiral Cyclopentenones. Chemical Reviews, 111(7), 4135-4168. Available at: [Link]

• Makarov, I. S., et al. (2022). Preparation of Chiral Enantioenriched Densely Substituted Cyclopropyl Azoles, Amines, and Ethers via Formal SN2. Molecules, 27(20), 7029. Available at: [Link]

• Kincai, J. R. A., et al. (2022). A Sustainable Synthesis of the SARS-CoV-2 Mpro Inhibitor Nirmatrelvir, the Active Ingredient in Paxlovid. Communications Chemistry, 5(156). Available at: [Link]

• Kao Corporation. (2014). Method of producing 1-(2-t-butyl cyclohexyloxy)-2-butanol. Google Patents. US20140378713A1.

• National Center for Biotechnology Information. (n.d.). 2-Cyclopropylbutan-2-ol. PubChem Compound Database. Retrieved from [Link]

• ResearchGate. (2008). Synthesis of potentially antiviral cyclopropyl nucleosides. Available at: [Link]

• Lee, J., et al. (2022). Optimized Synthesis of a Key Intermediate of Nirmatrelvir. ACS Omega, 7(51), 48145–48151. Available at: [Link]

• Cooley, J. B., & Fasan, R. (2021). A Diverse Library of Chiral Cyclopropane Scaffolds via Chemoenzymatic Assembly and Diversification of Cyclopropyl Ketones. Journal of the American Chemical Society, 143(5), 2269–2279. Available at: [Link]

• MDPI. (2021). Carbazole Derivatives as Antiviral Agents: An Overview. Molecules, 26(1), 153. Available at: [Link]

• Wan, J., et al. (2023). Research on the Synthesis Process of the Key Intermediate T18 in Nirmatrelvir. Highlights in Science, Engineering and Technology, 63, 16-21. Available at: [Link]

• Lebel, H., et al. (2003). Stereoselective Cyclopropanation Reactions. Chemical Reviews, 103(4), 977-1050. Available at: [Link]

• Metachem. (2023). Cyclopropyl carbinol: properties, applications in organic synthesis and safety. Available at: [Link]

• Frontiers. (2022). Research progress on the antiviral activities of natural products and their derivatives: Structure–activity relationships. Frontiers in Pharmacology, 13, 981117. Available at: [Link]

• ResearchGate. (2018). Asymmetric Ring-Opening of Cyclopropyl Ketones with Thiol, Alcohol, and Carboxylic Acid Nucleophiles Catalyzed by a Chiral N,N'-Dioxide-Scandium(III) Complex. Available at: [Link]

• Kincaid, J. R. A., et al. (2022). A Sustainable Synthesis of the SARS-CoV-2 Mpro Inhibitor Nirmatrelvir, the Active Ingredient in Paxlovid. ChemRxiv. Available at: [Link]

• Lebel, H., et al. (2003). Stereoselective Cyclopropanation Reactions. Chemical Reviews, 103(4), 977-1050. Available at: [Link]

• Royal Society of Chemistry. (2021). Enantioselective synthesis of 1,2-disubstituted thiocyclobutanes via Michael addition. Organic & Biomolecular Chemistry, 19(3), 564-568. Available at: [Link]

• Rochester Institute of Technology. (2020). Student to Student: Chiral resolution of cyclopropyl esters. Available at: [Link]

• ResearchGate. (n.d.). 2-Butanol chiral molecules. Available at: [Link]

• MDPI. (2023). Novel Antiviral Agents: Synthesis, Molecular Modelling Studies and Biological Investigation. International Journal of Molecular Sciences, 24(19), 14896. Available at: [Link]

• Czerwińska, M., et al. (2020). Enantiomeric Resolution and Absolute Configuration of a Chiral δ-Lactam, Useful Intermediate for the Synthesis of Bioactive Compounds. Molecules, 25(24), 6030. Available at: [Link]

• Ashenhurst, J. (2025). Stereoselective and Stereospecific Reactions. Master Organic Chemistry. Available at: [Link]

• van der Heijden, G. H., et al. (2023). Library Synthesis of Cyclobutanol Derivatives by Hyperbaric [2+2] Cycloaddition Reactions. European Journal of Organic Chemistry, 26(33), e202300523. Available at: [Link]

• Wang, Y., et al. (2020). A roadmap to engineering antiviral natural products synthesis in microbes. Current Opinion in Biotechnology, 66, 140-149. Available at: [Link]

• Kumar, S., et al. (2022). Synthesis of optically active SARS-CoV-2 Mpro inhibitor drug nirmatrelvir (Paxlovid): an approved treatment of COVID-19. Organic & Biomolecular Chemistry, 20(24), 4843-4848. Available at: [Link]

• ResearchGate. (2004). Synthesis of Chiral Building Blocks for Use in Drug Discovery. Available at: [Link]

• ResearchGate. (2008). Highly efficient chiral resolution and determination of absolute configuration of 2-alkanols by using a cyclopenta[b]furan derivative. Available at: [Link]

• Kennedy, C. R., et al. (2018). Stereoselective Alder-Ene Reactions of Bicyclo[1.1.0]butanes: Facile Synthesis of Cyclopropyl- and Aryl-Substituted Cyclobutenes. ACS Catalysis, 8(7), 6259–6263. Available at: [Link]

• Wang, D., et al. (2021). Catalytic enantioselective synthesis of benzocyclobutenols and cyclobutanols via a sequential reduction/C–H functionalization. Chemical Science, 12(21), 7344–7349. Available at: [Link]

• Google Patents. (2005). Novel processes for the synthesis of cyclopropyl compounds. WO2005051904A2.

• ScienceDaily. (2008, February 4). Chiral Building Blocks For New Pharmaceuticals Finally Available In Large Quantities. Available at: [Link]

• ResearchGate. (2001). Practical Syntheses of Both Enantiomers of Cyclopropylglycine and of Methyl 2-Cyclopropyl-2-N-Boc-iminoacetate. Available at: [Link]

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Protocols & Analytical Methods

Application Notes &amp; Protocols for the Synthesis of 2-Cyclopropylbutan-2-ol via Grignard Reaction

For: Researchers, scientists, and drug development professionals.

Abstract

This document provides a comprehensive guide to the synthesis of the tertiary alcohol, 2-cyclopropylbutan-2-ol, through a Grignard reaction. The protocol details the preparation of ethylmagnesium bromide and its subsequent reaction with cyclopropyl methyl ketone. This guide is designed for researchers in organic synthesis, medicinal chemistry, and drug development, offering in-depth procedural instructions, mechanistic insights, safety protocols, and characterization guidelines. The cyclopropyl motif is of significant interest in medicinal chemistry, and this document provides a robust method for accessing a key building block bearing this functional group.

Introduction: The Significance of the Cyclopropyl Moiety in Modern Chemistry

The cyclopropyl group is a highly sought-after structural motif in contemporary organic and medicinal chemistry. Its unique electronic and conformational properties, stemming from its inherent ring strain, can impart favorable characteristics to bioactive molecules. These include enhanced metabolic stability, improved potency, and desirable conformational rigidity. The synthesis of molecules containing the cyclopropyl group is therefore of fundamental importance.

The Grignard reaction stands as a cornerstone of carbon-carbon bond formation in organic synthesis. Its versatility allows for the construction of a wide array of alcohols from carbonyl compounds.[1] This application note details the synthesis of 2-cyclopropylbutan-2-ol, a tertiary alcohol, by the addition of an ethylmagnesium bromide Grignard reagent to cyclopropyl methyl ketone. This method provides a reliable and scalable route to this valuable synthetic intermediate.

Reaction Scheme and Mechanism

The synthesis of 2-cyclopropylbutan-2-ol is achieved in two principal stages: the formation of the Grignard reagent, followed by its nucleophilic addition to a ketone.

Step 1: Formation of Ethylmagnesium Bromide

Bromoethane is reacted with magnesium turnings in an anhydrous ether solvent, typically diethyl ether or tetrahydrofuran (THF), to form ethylmagnesium bromide.

EtBr + Mg → EtMgBr

Step 2: Nucleophilic Addition to Cyclopropyl Methyl Ketone

The prepared ethylmagnesium bromide is then reacted with cyclopropyl methyl ketone. The nucleophilic ethyl group of the Grignard reagent attacks the electrophilic carbonyl carbon of the ketone, forming a magnesium alkoxide intermediate. Subsequent acidic workup protonates the alkoxide to yield the final product, 2-cyclopropylbutan-2-ol.

Cyclopropyl Methyl Ketone + EtMgBr → Intermediate Alkoxide → 2-Cyclopropylbutan-2-ol

Reaction Mechanism:

The Grignard reagent acts as a potent nucleophile, with the carbon-magnesium bond being highly polarized. The nucleophilic ethyl anion attacks the electrophilic carbonyl carbon of cyclopropyl methyl ketone. The resulting intermediate is a magnesium alkoxide, which is then protonated during the aqueous workup to afford the tertiary alcohol.

Diagram of the Grignard Reaction Mechanism: ```dot digraph "Grignard Reaction Mechanism" { graph [rankdir="LR", splines=true, overlap=false, nodesep=0.5, fontname="Arial"]; node [shape=none, fontname="Arial"]; edge [fontname="Arial"];

// Reactants ketone [label="Cyclopropyl Methyl Ketone"]; grignard [label="Ethylmagnesium Bromide (EtMgBr)"];

// Intermediate alkoxide [label="Magnesium Alkoxide Intermediate"];

// Product product [label="2-Cyclopropylbutan-2-ol"]; workup [label="H₃O⁺ (Workup)"];

// Arrows ketone -> alkoxide [label="1. Nucleophilic Attack"]; grignard -> alkoxide; alkoxide -> product [label="2. Protonation"]; workup -> product; }

Caption: Workflow for the synthesis of 2-cyclopropylbutan-2-ol.

Part 1: Preparation of Ethylmagnesium Bromide

• Glassware Preparation: All glassware must be rigorously dried in an oven at 120 °C overnight and assembled while hot under a stream of dry nitrogen or argon to ensure anhydrous conditions.

• Initiation: To a 250 mL three-neck flask equipped with a magnetic stir bar, reflux condenser, and a dropping funnel, add magnesium turnings (2.43 g, 0.1 mol).

• Solvent Addition: Add anhydrous diethyl ether (50 mL) to the flask.

• Grignard Formation: In the dropping funnel, prepare a solution of bromoethane (10.9 g, 0.1 mol) in anhydrous diethyl ether (50 mL). Add a small portion (approx. 5 mL) of the bromoethane solution to the magnesium suspension. The reaction should initiate spontaneously, evidenced by gentle refluxing and the formation of a cloudy gray solution. If the reaction does not start, gentle warming with a heat gun or the addition of a small iodine crystal may be necessary.

• Completion of Addition: Once the reaction has initiated, add the remaining bromoethane solution dropwise at a rate that maintains a gentle reflux.

• Reaction Time: After the addition is complete, continue to stir the mixture at room temperature for an additional 30-60 minutes to ensure complete formation of the Grignard reagent.

Part 2: Synthesis of 2-Cyclopropylbutan-2-ol

• Cooling: Cool the freshly prepared ethylmagnesium bromide solution to 0 °C using an ice bath.

• Ketone Addition: Prepare a solution of cyclopropyl methyl ketone (8.41 g, 0.1 mol) in anhydrous diethyl ether (50 mL) and add it to the dropping funnel. Add the ketone solution dropwise to the stirred Grignard reagent at a rate that maintains the reaction temperature below 10 °C.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Continue stirring for 1-2 hours.

• Work-up (Quenching): Cool the reaction mixture again to 0 °C and slowly add saturated aqueous ammonium chloride solution (100 mL) dropwise to quench the reaction and hydrolyze the magnesium alkoxide.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer, and extract the aqueous layer with diethyl ether (2 x 50 mL).

• Washing and Drying: Combine the organic layers and wash with brine (50 mL). Dry the organic layer over anhydrous magnesium sulfate.

• Solvent Removal: Filter off the drying agent and remove the diethyl ether by rotary evaporation.

• Purification: The crude product can be purified by fractional distillation under reduced pressure to yield pure 2-cyclopropylbutan-2-ol.

Safety Precautions

• Grignard Reagents: Grignard reagents are highly reactive, pyrophoric, and react violently with water. [2]All manipulations must be carried out under a dry, inert atmosphere (nitrogen or argon).

• Anhydrous Conditions: The presence of water will quench the Grignard reagent. Therefore, all glassware must be flame-dried, and anhydrous solvents must be used.

• Solvent Hazards: Diethyl ether is extremely flammable and volatile. All operations should be conducted in a well-ventilated fume hood, away from any sources of ignition.

• Personal Protective Equipment (PPE): Safety goggles, a flame-retardant lab coat, and appropriate gloves are mandatory at all times.

Characterization of 2-Cyclopropylbutan-2-ol

The final product should be a colorless liquid.

Property	Expected Value
Molecular Formula	C₇H₁₄O
Molecular Weight	114.19 g/mol
Boiling Point	~148-150 °C (at atmospheric pressure)
Appearance	Colorless liquid

Expected Spectroscopic Data:

• ¹H NMR (CDCl₃, 400 MHz):

  • δ 0.2-0.6 (m, 4H, cyclopropyl CH₂)

  • δ 0.8-1.0 (m, 1H, cyclopropyl CH)

  • δ 0.9 (t, 3H, -CH₂CH ₃)

  • δ 1.2 (s, 3H, -C(OH)CH ₃)

  • δ 1.5 (q, 2H, -CH ₂CH₃)

  • δ 1.8 (br s, 1H, -OH )

• ¹³C NMR (CDCl₃, 100 MHz):

  • δ ~0-5 (cyclopropyl CH₂)

  • δ ~10 (-CH₂C H₃)

  • δ ~15 (cyclopropyl C H)

  • δ ~25 (-C(OH)C H₃)

  • δ ~35 (-C H₂CH₃)

  • δ ~75 (-C (OH))

• IR (neat, cm⁻¹):

  • ~3400 (broad, O-H stretch)

  • ~3080 (C-H stretch, cyclopropyl)

  • ~2970, 2880 (C-H stretch, alkyl)

  • ~1020 (C-O stretch)

Discussion

The synthesis of 2-cyclopropylbutan-2-ol via the Grignard reaction is a robust and efficient method. The primary challenge lies in maintaining strict anhydrous conditions to prevent the premature quenching of the highly reactive Grignard reagent. The use of a saturated aqueous solution of ammonium chloride for the workup is a mild method to hydrolyze the magnesium alkoxide without causing potential acid-catalyzed side reactions of the tertiary alcohol product.

The purification of the final product by fractional distillation is generally effective in removing any unreacted starting materials and side products. The expected yield for this reaction is typically in the range of 70-85%, depending on the purity of the reagents and the strictness of the anhydrous conditions maintained throughout the procedure.

References

• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry (2nd ed.). Oxford University Press.

• PubChem. (n.d.). 2-Cyclopropylbutan-2-ol. National Center for Biotechnology Information. Retrieved from [Link]

• American Chemical Society. (n.d.). Grignard Reaction. ACS. Retrieved from [Link]

• LibreTexts Chemistry. (2023). Grignard Reagents. Retrieved from [Link]

• Organic Syntheses. (n.d.). Ketone, cyclopropyl methyl. Retrieved from [Link]

• American Chemical Society. (2022). Laboratory Reaction Safety Summary: Grignard Reaction. Retrieved from [Link]

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• 2. CN103449994A - Purifying process of cyclobutanone - Google Patents [patents.google.com]

High-Purity Synthesis of 2-Cyclopropylbutan-2-ol via Grignard Addition

Application Note & Standard Operating Procedure (SOP)

Executive Summary & Strategic Analysis

This protocol details the synthesis of 2-cyclopropylbutan-2-ol , a tertiary alcohol featuring a cyclopropyl moiety.[1] This structural motif is increasingly relevant in medicinal chemistry as a bioisostere for isopropyl or tert-butyl groups, offering unique metabolic stability and conformational constraints.

Retrosynthetic Logic

While multiple routes exist (e.g., Simmons-Smith cyclopropanation of allylic alcohols), the Grignard addition is selected as the primary route due to the commercial availability of high-purity precursors and atom economy.

• Route A (Selected): Addition of Ethylmagnesium Bromide (EtMgBr) to Cyclopropyl Methyl Ketone .

  • Rationale: Cyclopropyl methyl ketone is inexpensive and stable. EtMgBr is a standard, easily titrated reagent.

• Route B (Alternative): Addition of Cyclopropylmagnesium Bromide to 2-Butanone.

  • Drawback: Cyclopropyl halides are more expensive and cyclopropyl Grignards can be kinetically sluggish to form compared to alkyl Grignards.

Critical Mechanistic Insight: The "Acid Trap"

Expertise Note: The most common failure mode in this synthesis is not the Grignard reaction itself, but the workup. The product is a cyclopropyl carbinol . Under strong acidic conditions (e.g., quenching with 1M HCl or

), the cyclopropyl ring acts as a -donor, stabilizing the carbocation but leading to rapid ring opening or rearrangement into homoallylic halides or cyclobutenes [1, 2].

Directive: This protocol mandates a buffered ammonium chloride (

) quench to maintain pH neutral/mildly acidic conditions, preserving the strained ring system.

Reaction Mechanism & Workflow

Chemical Pathway

The reaction proceeds via nucleophilic attack of the ethyl anion (from Grignard) on the ketone carbonyl carbon.

Figure 1: Mechanistic pathway for the Grignard addition.

Experimental Workflow

Figure 2: Step-by-step experimental workflow emphasizing the critical quench step.

Detailed Experimental Protocol

Reagents & Materials Table

Reagent	MW ( g/mol )	Equiv.[2][3][4]	Amount (Example)	Role
Cyclopropyl Methyl Ketone	84.12	1.0	8.41 g (100 mmol)	Substrate
Ethylmagnesium Bromide	133.27	1.2	40 mL (3.0 M in Et2O)	Nucleophile
Diethyl Ether (Anhydrous)	74.12	Solvent	150 mL	Solvent
Ammonium Chloride (sat.)	53.49	Excess	100 mL	Quenching Agent
Magnesium Sulfate	120.37	N/A	~5 g	Drying Agent

Equipment:

• 3-Neck Round Bottom Flask (500 mL)

• Addition Funnel (Pressure-equalizing)

• Inert Gas Line (Nitrogen or Argon)

• Ice/Water Bath

Step-by-Step Procedure

Step 1: System Preparation (Inert Atmosphere)

• Assemble the 3-neck flask with a magnetic stir bar, reflux condenser, and addition funnel.

• Flame-dry the apparatus under vacuum and backfill with dry Nitrogen/Argon three times .

• Maintain a positive pressure of inert gas throughout the reaction.

Step 2: Reagent Charging

• Cannulate 150 mL of anhydrous Diethyl Ether into the flask.

  • Note: THF can be used, but Diethyl Ether is preferred here due to the product's boiling point (~148°C). Ether (bp 35°C) is easier to remove without losing the product during concentration.

• Add Ethylmagnesium Bromide (1.2 equiv) via syringe/cannula into the flask.

• Cool the Grignard solution to 0°C using an ice bath.

Step 3: Addition

• Dilute the Cyclopropyl Methyl Ketone (1.0 equiv) with an equal volume of anhydrous ether in the addition funnel.

• Add the ketone solution dropwise over 30–45 minutes.

  • Observation: The solution may become cloudy or reflux slightly due to the exotherm. Ensure the temperature does not exceed 10°C during addition to prevent side reactions.

Step 4: Reaction & Monitoring

• Remove the ice bath and allow the mixture to warm to Room Temperature (RT) .

• Stir for 2–4 hours .

• Validation: Monitor by TLC (Silica; 10% EtOAc/Hexane). The ketone spot (

  ) should disappear. Staining with PMA or Vanillin is required as the product has weak UV absorbance.

Step 5: The "Soft" Quench

• Cool the reaction mixture back to 0°C .

• SLOWLY add Saturated Aqueous Ammonium Chloride (

  ) .

  • Caution: Initial addition will cause vigorous bubbling. Add dropwise until bubbling ceases.

  • Why: This buffers the aqueous layer to pH ~9, preventing acid-catalyzed ring opening [3].

• Transfer to a separatory funnel. Separate the organic layer.[2]

• Extract the aqueous layer with Diethyl Ether (

  mL).

Step 6: Isolation

• Combine organic layers.[2]

• Wash with Brine (sat. NaCl) to remove residual water/salts.

• Dry over anhydrous

  (Magnesium Sulfate) for 15 minutes.

• Filter and concentrate under reduced pressure (Rotovap).

  • Critical: Do not heat the water bath above 40°C. The product bp is ~148°C, but vacuum can lower this significantly.

Step 7: Purification

• Crude Yield: Typically >85%.[3]

• Distillation: If high purity is required, vacuum distillation is the preferred method (approx. bp 60–65°C at 15 mmHg) [4].

• Column Chromatography: Generally not necessary unless unreacted ketone remains.

Characterization & Data Validation

Technique	Expected Signal Characteristics	Interpretation
1H NMR (CDCl3)	0.3–0.6 ppm (m, 4H)	Cyclopropyl ring protons (High field diagnostic)
0.9 ppm (t, 3H)	Methyl of the ethyl group
1.1 ppm (s, 3H)	Methyl attached to quaternary carbon
1.5 ppm (q, 2H)	Methylene of the ethyl group
IR Spectroscopy	Broad peak ~3400 cm⁻¹	O-H stretch (Alcohol)
Peak ~3080 cm⁻¹	C-H stretch (Cyclopropyl ring)
Boiling Point	147–149°C (at 760 mmHg)	Matches literature values [4]

Troubleshooting & Safety

Self-Validating Checks

• Grignard Quality: If the Grignard solution is cloudy/white precipitate before ketone addition, it may have hydrolyzed. Titrate or use a fresh bottle.

• Ring Integrity: If the product NMR shows olefinic protons (5.0–6.0 ppm), acid-catalyzed ring opening occurred. Check the pH of your quench solution.

Safety Hazards

• Ethylmagnesium Bromide: Pyrophoric and reacts violently with water.

• Cyclopropyl Moieties: While this specific molecule is not highly explosive, high-energy strained rings can be unpredictable under thermal stress. Distill with care.

References

• Roberts, J. D., & Mazur, R. H. (1951). Small-Ring Compounds. IV. Interconversion Reactions of Cyclopropylcarbinyl, Cyclobutyl and Allylcarbinyl Derivatives. Journal of the American Chemical Society.

• Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical. (General Grignard protocols).[5]

• Carey, F. A., & Sundberg, R. J. (2007). Advanced Organic Chemistry: Part B: Reaction and Synthesis. Springer. (Discussion on protecting strained rings during workup).

• PubChem Compound Summary. (n.d.). 2-Cyclopropylbutan-2-ol (CID 84682). National Center for Biotechnology Information.

Sources

• 1. chembk.com [chembk.com]
• 2. academic.oup.com [academic.oup.com]
• 3. US8450533B2 - Cyclopropanation process - Google Patents [patents.google.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. homework.study.com [homework.study.com]

Application Note: Mechanistic Divergence in the Acid-Mediated Functionalization of 2-Cyclopropylbutan-2-ol

Abstract

This application note details the reaction dynamics of 2-cyclopropylbutan-2-ol (CAS: N/A for specific isomer, generic cyclopropyl carbinols class) with electrophiles, specifically hydrohalic acids. While tertiary alcohols typically undergo simple

substitution, the presence of the cyclopropyl group at the carbinyl center introduces a rapid rearrangement pathway known as the Julia-Johnson rearrangement . This guide provides protocols to selectively access the thermodynamic homoallylic halide (via ring opening) or the kinetic tertiary cyclopropyl halide (via ring retention), with a focus on the former as a high-value synthetic intermediate for drug development scaffolds (e.g., steroid side-chain synthesis).

Mechanistic Analysis & Chemical Logic

The Substrate: 2-Cyclopropylbutan-2-ol

The substrate is a tertiary alcohol featuring a cyclopropyl group , a methyl group , and an ethyl group at the reactive center (

).

• Steric Environment: Crowded (

  center), making pathways impossible.

• Electronic Environment: The cyclopropyl group is an exceptional electron donor. The "bisected" conformation allows the Walsh orbitals of the ring to overlap with the empty p-orbital of the carbocation, stabilizing the charge significantly better than a standard alkyl group.

The Bifurcation Point: Cation Fate

Upon protonation and loss of water, the 2-cyclopropylbutan-2-yl cation is formed. This intermediate faces two divergent pathways:

• Path A (Kinetic Control): Direct attack by the nucleophile (

  ) at the tertiary center. This retains the cyclopropane ring but creates a sterically congested, thermodynamically unstable product prone to spontaneous rearrangement.

• Path B (Thermodynamic Control): Relief of ring strain (~27.5 kcal/mol) drives the cyclopropylcarbinyl

  homoallylic rearrangement . The C-C bond of the ring breaks, forming a tri-substituted alkene and moving the positive charge to the terminal carbon, which is then trapped by the nucleophile.

Visualization of the Reaction Pathway

The following diagram illustrates the competition between retention (Lucas-type) and rearrangement (Julia-Johnson).

Caption: Divergent pathways of the cyclopropylcarbinyl cation. Path B (Green) is thermodynamically favored due to relief of ring strain.

Experimental Protocols

Protocol 1: Synthesis of Homoallylic Bromides (Julia-Johnson Rearrangement)

Objective: To synthesize 1-bromo-4-methylhex-3-ene (structure derived from rearrangement) with high

-selectivity. This is the standard application for drug synthesis intermediates.

Reagents:

• 2-Cyclopropylbutan-2-ol (1.0 equiv)

• Hydrobromic acid (48% aq., 3.0 equiv)

• Petroleum Ether or Dichloromethane (DCM)

Methodology:

• Preparation: Charge a round-bottom flask with 2-cyclopropylbutan-2-ol and dissolve in DCM (0.5 M concentration).

• Temperature Control: Cool the solution to 0°C using an ice/water bath. Note: While the rearrangement is thermodynamic, controlling the exotherm of protonation is critical to prevent polymerization.

• Acid Addition: Add 48% HBr dropwise over 15 minutes.

• Reaction: Allow the mixture to warm to room temperature and stir for 2–4 hours.

  • Self-Validation: Monitor reaction progress via TLC. The starting alcohol (

    ) will disappear, replaced by a non-polar spot ( , alkene-halide).

• Work-up:

  • Separate the organic layer.

  • Wash the aqueous layer with DCM (

    ).

  • Wash combined organics with saturated

    (to neutralize acid) and brine.

  • Dry over anhydrous

    .

• Purification: Concentrate in vacuo. The product is typically pure enough for downstream coupling. If necessary, purify via silica gel chromatography (100% Hexanes).

Expected Outcome:

• Yield: >85%

• Selectivity: Predominantly the

  -isomer of the homoallylic bromide.

Protocol 2: Lucas Test (Diagnostic & Kinetic Trapping)

Objective: To qualitatively assess reactivity or attempt to isolate the kinetic tertiary chloride (unstable).

Reagents:

• Lucas Reagent (Anhydrous

  in conc.[1] HCl)

Methodology:

• Add 5 drops of 2-cyclopropylbutan-2-ol to 1 mL of Lucas Reagent at room temperature.

• Observation:

  • Immediate Turbidity: The solution will turn cloudy instantly (< 30 seconds).

  • Mechanistic Note: Unlike standard tertiary alcohols where turbidity indicates the tertiary chloride, here the turbidity is likely a mixture of the tertiary chloride (kinetic) and the rearranged homoallylic chloride (thermodynamic).

• Isolation (Kinetic Attempt): To isolate the ring-retained product, perform the reaction at -20°C in ether, quench immediately with cold bicarbonate, and keep the product in solution at low temperature. Warning: The tertiary cyclopropyl chloride is highly labile and will rearrange upon warming.

Data Summary & Troubleshooting

Parameter	Kinetic Product (Path A)	Thermodynamic Product (Path B)
Structure	2-bromo-2-cyclopropylbutane	1-bromo-4-methylhex-3-ene
Conditions	Low Temp (< -20°C), Short time	Room Temp, Strong Acid (HBr/HCl)
Stability	Low (Rearranges on standing)	High (Stable alkene)
Key Spectroscopic ID	NMR: Cyclopropyl protons intact (0.3–0.8 ppm)	NMR: Olefinic proton (~5.2 ppm), disappearance of ring protons
Application	Mechanistic study only	Alkylation synthon (e.g., Grignard formation)

Troubleshooting Guide:

• Problem: Low yield / Polymerization.

  • Cause: Acid concentration too high or temperature too high, leading to cation-alkene polymerization.

  • Solution: Dilute the reaction with a non-polar solvent (Hexanes/DCM) and strictly maintain 0°C during addition.

• Problem: Incomplete Rearrangement.

  • Cause: Reaction quenched too early.

  • Solution: Ensure the reaction stirs at room temperature for at least 1 hour. The rearrangement barrier is low (

    ), so it should proceed rapidly.

References

• Julia, M., Julia, S., & Guégan, R. (1960). Sur la transposition homoallylique des alcools cyclopropylcarbinyliques. Bulletin de la Société Chimique de France. (Seminal work on the rearrangement).

• Roberts, J. D., & Mazur, R. H. (1951). Small-Ring Compounds. IV. Interconversion of Cyclobutyl, Cyclopropylcarbinyl and Allylcarbinyl Derivatives. Journal of the American Chemical Society. Link

• Carey, F. A., & Sundberg, R. J. (2007). Advanced Organic Chemistry Part A: Structure and Mechanisms. Springer. (Authoritative text on carbocation stability and rearrangement). Link

• Master Organic Chemistry. Rearrangements: Alkyl Shifts and Ring-Expansion Reactions. (General mechanism overview). Link

Sources

• 1. Lucas Reagent Formula, Test, Preparation, Mechanism, MSDS [chemistrylearner.com]

Strategic Purification of 2-Cyclopropylbutan-2-ol via Automated Flash Column Chromatography

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract: This application note provides a detailed protocol for the purification of 2-Cyclopropylbutan-2-ol, a valuable synthetic intermediate, using normal-phase flash column chromatography. The methodology emphasizes a systematic approach, beginning with mobile phase optimization via Thin-Layer Chromatography (TLC), followed by a comprehensive, step-by-step guide to column packing, sample loading, elution, and fraction analysis. The causality behind experimental choices is explained to ensure scientific integrity and reproducibility, empowering researchers to achieve high-purity samples essential for downstream applications in drug development and organic synthesis.

Introduction and Significance

2-Cyclopropylbutan-2-ol is an organic compound featuring a tertiary alcohol and a cyclopropyl group.[1][2] These structural motifs are of significant interest in medicinal chemistry, as the cyclopropyl ring can act as a bioisostere for other groups, potentially improving metabolic stability and binding affinity.[3][4] As an intermediate in multi-step syntheses, the purity of 2-Cyclopropylbutan-2-ol is paramount, as impurities can lead to side reactions, low yields, and complications in subsequent steps.

Column chromatography is a cornerstone technique for the purification of organic compounds on a preparative scale.[5][6] Specifically, normal-phase chromatography, which utilizes a polar stationary phase and a non-polar mobile phase, is exceptionally well-suited for separating compounds based on polarity.[7][8][9] Due to the presence of a polar hydroxyl group, 2-Cyclopropylbutan-2-ol exhibits moderate polarity, allowing it to be effectively retained by a polar adsorbent like silica gel and selectively eluted by a carefully chosen solvent system.[5] This guide details a robust flash chromatography protocol, a technique that uses positive pressure to accelerate solvent flow, significantly reducing purification time compared to traditional gravity chromatography.[10]

Foundational Principles: The Chromatography System

The separation process in normal-phase chromatography is governed by the equilibrium of the analyte between the stationary and mobile phases.[11]

• Stationary Phase: A high-surface-area, polar adsorbent. For this application, Silica Gel (SiO₂) 60 Å, 200-400 mesh , is the standard choice due to its slightly acidic nature and high affinity for polar functional groups like alcohols.[5]

• Mobile Phase (Eluent): A non-polar solvent or a mixture of solvents that carries the sample through the stationary phase.[12] The eluting power of the mobile phase is modulated by adjusting the ratio of a non-polar solvent (e.g., Hexanes) and a more polar solvent (e.g., Ethyl Acetate).

The principle of separation is based on competitive adsorption. More polar compounds in the mixture will adsorb more strongly to the polar silica gel, moving down the column more slowly. Less polar compounds have weaker interactions and are carried through the column more quickly by the mobile phase. By starting with a low-polarity mobile phase and gradually increasing its polarity, we can elute compounds in order of increasing polarity.

Pre-Purification: Mobile Phase Optimization with TLC

Before committing a sample to a preparative column, it is imperative to determine the optimal mobile phase composition using Thin-Layer Chromatography (TLC).[13] The goal is to find a solvent system where the target compound, 2-Cyclopropylbutan-2-ol, has a retention factor (Rf) of approximately 0.25-0.35 .[14] This Rf value ensures that the compound moves sufficiently off the baseline for good separation without eluting too quickly, which could lead to co-elution with impurities.[14]

Protocol: TLC Analysis

• Preparation: Dissolve a small amount of the crude 2-Cyclopropylbutan-2-ol in a volatile solvent like dichloromethane or ethyl acetate.

• Spotting: Using a capillary tube, carefully spot the dissolved sample onto the baseline of a silica gel TLC plate.

• Development: Place the TLC plate in a developing chamber containing a pre-prepared solvent system (e.g., a mixture of hexanes and ethyl acetate). Start with a low polarity mixture, such as 95:5 Hexanes:Ethyl Acetate. Allow the solvent front to travel up the plate until it is about 1 cm from the top.

• Visualization: Since 2-Cyclopropylbutan-2-ol is colorless, visualization is required.

  • UV Light: First, observe the plate under a UV lamp (254 nm). Many impurities, especially aromatic ones, will appear as dark spots.[15]

  • Chemical Staining: Subsequently, dip the plate into a staining solution, such as p-anisaldehyde stain or potassium permanganate stain , and gently heat with a heat gun.[16][17] Alcohols typically appear as distinct colored spots with these stains.

• Optimization: If the Rf is too low (<0.2), increase the polarity of the mobile phase (e.g., change to 90:10 or 80:20 Hexanes:Ethyl Acetate) and repeat the process. If the Rf is too high (>0.5), decrease the polarity. Continue this iterative process until the target Rf of ~0.3 is achieved.

Detailed Protocol: Flash Column Chromatography

This protocol outlines the purification of 2-Cyclopropylbutan-2-ol from a crude reaction mixture.

Materials & Equipment

Category	Item
Glassware	Glass chromatography column, round-bottom flasks, collection test tubes/vials, Erlenmeyer flasks, graduated cylinders
Stationary Phase	Silica Gel 60 (200-400 mesh particle size)
Solvents	Hexanes (HPLC grade), Ethyl Acetate (HPLC grade), Dichloromethane (for sample loading)
Reagents	Crude 2-Cyclopropylbutan-2-ol
Apparatus	Fume hood, clamps and stand, TLC plates, TLC chamber, UV lamp, heat gun, rotary evaporator, source of positive pressure (air or nitrogen)

Workflow Diagram

Caption: Workflow for the purification of 2-Cyclopropylbutan-2-ol.

Step 1: Column Preparation (Wet Slurry Packing)

The wet slurry method is preferred as it minimizes air bubbles and cracks in the stationary phase, which can lead to poor separation.[5][18]

• Setup: Securely clamp the column in a vertical position inside a fume hood. Ensure the stopcock is closed. Place a small plug of cotton or glass wool at the bottom of the column to support the packing.[5][19] Add a thin layer (~1 cm) of sand over the plug.

• Prepare Slurry: In a separate beaker, measure the required amount of silica gel (a good rule of thumb is 40-100g of silica per 1g of crude product, depending on separation difficulty).[20] Add the initial, least polar eluent (e.g., 95:5 Hexanes:Ethyl Acetate) to the silica gel to form a free-flowing slurry. Stir gently to release trapped air.

• Pack Column: Pour the slurry into the column. Open the stopcock to allow the solvent to drain, collecting it for reuse. Continuously add slurry and gently tap the side of the column to ensure even packing and dislodge any air bubbles.

• Equilibrate: Once all the silica has been added, add a final layer of sand (~1 cm) on top to prevent disturbance during solvent addition. Flush the column with 2-3 column volumes of the initial eluent until the packed bed is stable and no more settling occurs. Never let the solvent level drop below the top layer of sand.

Step 2: Sample Loading (Dry Loading)

Dry loading is highly recommended as it often results in sharper bands and better separation, especially if the crude product has limited solubility in the non-polar starting eluent.[21]

• Dissolve the crude 2-Cyclopropylbutan-2-ol in a minimal amount of a volatile solvent like dichloromethane.[20]

• Add a small amount of silica gel (approximately 1-2 times the weight of the crude product) to this solution.

• Carefully remove the solvent on a rotary evaporator until a dry, free-flowing powder is obtained.

• Carefully lower the solvent level in the packed column to the top of the sand.

• Gently add the silica-adsorbed sample onto the top layer of sand, creating a thin, even layer.

• Carefully add a final protective layer of sand over the sample.

Step 3: Elution and Fraction Collection

The separation is achieved by gradually increasing the polarity of the mobile phase.[22]

• Initial Elution: Carefully add the starting eluent (determined by TLC) to the column.

• Apply Pressure: Apply gentle positive pressure (air or nitrogen) to the top of the column to achieve a steady flow rate.

• Collect Fractions: Begin collecting the eluting solvent in numbered test tubes or vials. The size of the fractions should be proportional to the size of the column.

• Gradient Elution: Start with the low-polarity solvent system. After several column volumes, gradually increase the percentage of the more polar solvent (ethyl acetate). For example:

  • Column Volumes 1-3: 95:5 Hexanes:EtOAc

  • Column Volumes 4-6: 90:10 Hexanes:EtOAc

  • Column Volumes 7-10: 85:15 Hexanes:EtOAc

• Continue collecting fractions throughout the entire process.

Step 4: Fraction Analysis and Product Isolation

• TLC Analysis: Spot every few fractions onto a TLC plate alongside a spot of the original crude mixture.

• Develop and Visualize: Develop the TLC plate using the solvent system that gave an Rf of ~0.3 and visualize using UV light and a chemical stain.

• Identify and Combine: Identify all the fractions that contain only the spot corresponding to the pure 2-Cyclopropylbutan-2-ol. Combine these fractions into a clean, pre-weighed round-bottom flask.

• Solvent Removal: Remove the solvent from the combined fractions using a rotary evaporator.

• Final Analysis: Obtain the mass of the purified product to calculate the yield. Confirm the purity and identity of the final product using techniques such as NMR spectroscopy or GC-MS.

Troubleshooting and Key Considerations

• Broad or Tailing Bands: This can be caused by overloading the column, poor column packing (air bubbles/cracks), or the sample being too soluble in the eluent.

• Poor Separation: The chosen solvent system may not be optimal. Re-evaluate the TLC, testing different solvent systems if necessary. The Rf difference between your product and impurities should be maximized.

• Compound Crashing: If the sample is not fully soluble in the eluent being added, it can precipitate at the top of the column, leading to poor separation. Dry loading helps mitigate this.

• Safety: Always perform column chromatography in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Be mindful of the flammability of organic solvents.[22][23]

Conclusion

This application note provides a comprehensive and scientifically grounded protocol for the purification of 2-Cyclopropylbutan-2-ol using flash column chromatography. By systematically optimizing the mobile phase with TLC and adhering to proper column packing and sample loading techniques, researchers can reliably obtain high-purity material. This robust methodology is fundamental to advancing research and development in organic synthesis and medicinal chemistry, ensuring the quality and integrity of critical chemical intermediates.

References

• ChemBK. (2024, April 10). 2-Cyclopropylbutan-2-ol. Retrieved from [Link]

• PubChem. (n.d.). 2-Cyclopropyl-3,3-dimethylbutan-2-ol. Retrieved from [Link]

• University of California, Irvine. (n.d.). How to run column chromatography. Retrieved from [Link]

• University of Victoria. (n.d.). Column chromatography. Retrieved from [Link]

• University of Wisconsin-Madison. (n.d.). Standard operating procedure Flash column chromatography. Retrieved from [Link]

• Rutjes, F. P. J. T., et al. (2024). Library Synthesis of Cyclobutanol Derivatives by Hyperbaric [2+2] Cycloaddition Reactions. Chemistry – A European Journal. Retrieved from [Link]

• University of Colorado Boulder. (n.d.). Column Chromatography Procedures. Retrieved from [Link]

• Chrom Tech, Inc. (2024, November 20). Mastering Column Chromatography: Techniques and Tips. Retrieved from [Link]

• Bio-Rad Laboratories. (2019, September 11). How To Perform Manual Prepacked Column Chromatography (Kool-Aid example). YouTube. Retrieved from [Link]

• Chrom Tech, Inc. (2024, November 20). Flash Chromatography Explained: A Comprehensive Guide. Retrieved from [Link]

• Columbia University. (n.d.). Column chromatography. Retrieved from [Link]

• Chemistry LibreTexts. (2025, March 21). Running a flash column. Retrieved from [Link]

• PubChem. (n.d.). 2-Cyclopropylbutan-2-ol. Retrieved from [Link]

• PubChem. (n.d.). 3-Cyclopropylbutan-2-ol. Retrieved from [Link]

• PubChem. (n.d.). 2-Cyclopropyl-3-methylbutan-2-ol. Retrieved from [Link]

• PubChem. (n.d.). 2-Cyclopropyl-3,3-dimethylbutan-2-ol. Retrieved from [Link]

• Phenomenex. (2025, August 12). Normal-phase vs. Reversed-phase Chromatography. Retrieved from [Link]

• Pharma Now. (n.d.). Mobile and Stationary Phases in Chromatography Explained. Retrieved from [Link]

• Organic Syntheses. (2025, June 19). Purification of Organic Compounds by Flash Column Chromatography. Retrieved from [Link]

• Dr. Maisch GmbH. (n.d.). Normal Phase. Retrieved from [Link]

• University of Rochester. (n.d.). Chromatography: How to Run a Flash Column. Retrieved from [Link]

• Koc, F., & Gündüz, H. (2016). Separation techniques: Chromatography. Northern clinics of Istanbul, 3(2), 154–160. Retrieved from [Link]

• Organic Chemistry Lab Techniques. (2021, August 22). Visualizing a TLC plate. YouTube. Retrieved from [Link]

• Zhang, M., et al. (2017). A Continuous Procedure Based on Column Chromatography to Purify Anthocyanins from Schisandra chinensis by a Macroporous Resin plus Gel Filtration Chromatography. Molecules, 22(9), 1391. Retrieved from [Link]

• Biotage. (2023, January 23). How does solvent choice impact flash column chromatography performance?. Retrieved from [Link]

• ALWSCI. (2025, April 17). What Is Normal Phase And Reversed Phase Chromatography?. Retrieved from [Link]

• extraktLAB. (n.d.). Mobile Phase vs Stationary Phase. Retrieved from [Link]

• University of California, Los Angeles. (n.d.). TLC Visualization Methods. Retrieved from [Link]

• Lesellier, E. (2025, August 7). Chromatographic Properties of Ethanol/Water Mobile Phases on Silica Based Monolithic C18. ResearchGate. Retrieved from [Link]

• Hawach Scientific. (2025, December 26). Normal Phase HPLC Column and Reverse Phase HPLC Column. Retrieved from [Link]

• University of York. (n.d.). Determining a solvent system. Retrieved from [Link]

• ResearchGate. (2015, June 21). Why is normal phase chromatography good for use on polar analytes?. Retrieved from [Link]

• Google Patents. (n.d.). WO2005051904A2 - Novel processes for the synthesis of cyclopropyl compounds.

• Scribd. (n.d.). TLC Visualization Techniques. Retrieved from [Link]

• Element Lab Solutions. (n.d.). HPLC Solvent Selection. Retrieved from [Link]

• Rutjes, F. P. J. T., et al. (2024, February 5). Library Synthesis of Cyclobutanol Derivatives by Hyperbaric [2+2] Cycloaddition Reactions. Chemistry – A European Journal. Retrieved from [Link]

• Brainly. (2023, August 16). How do you visualize colorless compounds after separation in TLC and paper chromatography?. Retrieved from [Link]

• University of York. (n.d.). Visualising plates. Retrieved from [Link]

• ChemistryViews. (2012, July 3). Tips and Tricks for the Lab: Column Choices. Retrieved from [Link]

• PubChem. (n.d.). 2-Propylbut-2-en-1-ol. Retrieved from [Link]

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• 8. Normal Phase – Dr. Maisch [dr-maisch.com]
• 9. What Is Normal Phase And Reversed Phase Chromatography? - Blogs - News [alwsci.com]
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• 23. orgsyn.org [orgsyn.org]

Process Development Guide: Large-Scale Synthesis of 2-Cyclopropylbutan-2-ol

Executive Summary

This guide outlines the process chemistry and engineering controls required for the large-scale synthesis of 2-Cyclopropylbutan-2-ol , a tertiary alcohol intermediate used in the synthesis of antiviral and kinase-inhibitor pharmacophores.

The selected route utilizes a Grignard addition of Ethylmagnesium bromide (EtMgBr) to Cyclopropyl Methyl Ketone (CPMK) . This pathway is superior to alternative routes due to the commercial availability of CPMK and the higher stability of alkyl Grignards compared to cyclopropyl Grignards.

Key Process Indicators:

• Target Yield: >85% Isolated Yield.

• Purity: >98.5% (GC).

• Critical Quality Attribute (CQA): Control of dehydration impurity (2-cyclopropyl-2-butene) and ring-opening byproducts.

Strategic Route Selection

Retrosynthetic Analysis

Three potential disconnections exist for the formation of the quaternary center. We evaluated them based on raw material cost (RM Cost), safety, and atom economy.

• Route A (Selected): Addition of EtMgBr to Cyclopropyl Methyl Ketone (CPMK).

  • Pros: CPMK is a stable, bulk commodity. EtMgBr is robust and widely available as a solution in THF/Toluene.

  • Cons: Exothermic addition requires strict cooling.

• Route B: Addition of Cyclopropylmagnesium bromide to 2-Pentanone.

  • Pros: 2-Pentanone is cheap.

  • Cons: Cyclopropyl halides are expensive; Cyclopropyl-Grignard is prone to ring-opening rearrangement and is less stable during storage.

• Route C: Addition of Methyllithium/Grignard to Cyclopropyl Ethyl Ketone.

  • Pros: High reactivity.[1]

  • Cons: Cyclopropyl Ethyl Ketone is significantly more expensive than CPMK.

Reaction Scheme

The following diagram illustrates the selected chemical pathway and the critical impurity pathways.

Figure 1: Reaction scheme highlighting the Grignard addition and potential acid-catalyzed degradation pathways.

Critical Process Parameters (CPP)

To ensure batch-to-batch consistency, the following parameters must be controlled:

Parameter	Setpoint	Rationale
Reagent Stoichiometry	1.15 eq EtMgBr	Slight excess ensures complete consumption of CPMK (limiting reagent).
Addition Temperature	0°C to 5°C	Controls exotherm; prevents formation of enolization byproducts.
Solvent System	THF (Reaction) / Toluene (Workup)	THF is required for Grignard stability. Toluene is added later to improve phase separation and reduce emulsion.
Quench pH	5.0 - 7.0	CRITICAL: The tertiary alcohol is prone to Saytzeff elimination (dehydration) at pH < 4. The cyclopropyl ring is acid-sensitive.
Distillation Temp	< 100°C (Pot Temp)	High thermal stress promotes dehydration. Vacuum distillation is mandatory.

Detailed Protocol (1.0 kg Scale)

Safety Warning: Grignard reagents are pyrophoric and react violently with water. All equipment must be dried (oven-dried or flame-dried) and purged with Nitrogen (

).

Equipment Setup

• Reactor: 20 L Jacketed Glass Reactor with overhead stirrer, reflux condenser, and temperature probe.

• Atmosphere: Nitrogen sweep/bubbler.

• Cooling: Cryostat capable of -20°C (glycol/water).

• Dosing: Peristaltic pump or pressure-equalizing addition funnel.

Step-by-Step Procedure

Step 1: Reactor Preparation & Reagent Charging

• Purge the reactor with

  for 30 minutes.

• Charge Ethylmagnesium bromide (3.0 M in THF, 3.36 L, 10.1 mol, 1.15 eq) via cannula transfer.

  • Note: Commercial EtMgBr is often supplied in Diethyl Ether or THF. THF is preferred for higher boiling point safety.

• Start agitation (200 RPM).

• Cool the reactor contents to 0°C (Jacket setpoint: -10°C).

Step 2: Controlled Addition

• Mix Cyclopropyl Methyl Ketone (CPMK) (735 g, 8.74 mol, 1.0 eq) with anhydrous THF (700 mL) in the feed vessel.

  • Dilution: Diluting the ketone aids in heat dissipation during addition.

• Begin addition of the CPMK solution to the Grignard reagent.

• Rate Control: Adjust feed rate to maintain Internal Temperature (

  ) < 10°C .

  • Expected Duration: 2–3 hours for 1 kg scale.

• After addition, allow the mixture to warm to 20–25°C and stir for 2 hours.

• IPC (In-Process Control): Sample for GC. Target: < 1.0% residual CPMK.

Step 3: Inverse Quench (Safety Critical)

Standard water addition to the reactor is dangerous due to viscosity changes and heat accumulation (the "dough" stage). We use an Inverse Quench.

• Prepare a quench vessel (50 L) containing 15% Ammonium Chloride (

  ) solution (5 L) and Crushed Ice (2 kg).

• Transfer the reaction mixture slowly into the quench vessel with vigorous stirring.

  • Observation: Magnesium salts will precipitate.

• Maintain quench temperature < 20°C.

Step 4: Work-up

• Add Toluene (2 L) to the quenched mixture. Stir for 15 minutes.

• Stop agitation and allow phases to separate (30 mins).

• Drain the lower aqueous layer (contains Mg salts).

  • Troubleshooting: If emulsion forms, add small amounts of 1M HCl (carefully) or brine to break it. Do not drop pH below 4.

• Wash the organic layer with Water (1 L) followed by Brine (1 L).

• Dry organic layer over Anhydrous Sodium Sulfate (

  ) or Magnesium Sulfate.[1] Filter.

Step 5: Solvent Strip & Distillation

• Concentrate the crude solution under reduced pressure (Rotovap: 40°C, 200 mbar) to remove THF/Toluene.

• Transfer crude oil to a distillation setup (Vigreux column recommended).

• Distill under Vacuum:

  • Pressure: 15–20 mmHg.

  • Expected Boiling Point: ~65–70°C (at 15 mmHg).

  • Caution: Do not exceed pot temperature of 110°C.

• Collect the main fraction.

Process Flow Diagram

Figure 2: Unit operation flow for the isolation of 2-Cyclopropylbutan-2-ol.

Analytical Specifications & Troubleshooting

Specification Table

Test	Method	Acceptance Criteria
Appearance	Visual	Colorless to pale yellow liquid
Assay	GC-FID	98.0%
Water Content	Karl Fischer	0.1%
Impurity A (Alkene)	GC-MS	0.5%
Residual Solvent	GC-HS	Toluene < 890 ppm, THF < 720 ppm

Troubleshooting Guide

• Issue: High levels of Alkene Impurity (Dehydration).

  • Cause: Quench was too acidic or distillation pot temperature was too high.

  • Solution: Buffer the quench with Sodium Bicarbonate (

    ) to ensure pH > 5. Use higher vacuum to lower distillation temperature.

• Issue: Grignard "Stalling" (Reaction doesn't start).

  • Cause: Wet solvent or glassware.

  • Solution: Add a crystal of Iodine (

    ) or a few drops of 1,2-dibromoethane to activate the Mg (if preparing EtMgBr in-situ). For commercial reagents, ensure the solution is not cloudy (hydrolyzed).

• Issue: Emulsions during workup.

  • Cause: Magnesium hydroxide gel formation.

  • Solution: Use Rochelle's Salt (Potassium Sodium Tartrate) solution instead of NH4Cl for the quench, or filter the biphasic mixture through Celite before separation.

Safety & Engineering Controls

• Exotherm Management: The addition of CPMK to EtMgBr is highly exothermic (

  ). On a large scale, a failure of the cooling system requires an immediate stop to the dosing pump (Interlock: High Temp Cutoff).

• Gas Evolution: While this specific reaction does not evolve gas during addition, the quench can evolve ethane gas if excess EtMgBr remains. Ensure the quench vessel is vented to a scrubber or flare.

• Cyclopropyl Toxicity: While 2-cyclopropylbutan-2-ol is not classified as highly toxic, cyclopropyl amines and some ethers can be toxic. Handle with standard PPE (gloves, goggles, fume hood).

• Static Electricity: Toluene and THF are static accumulators. Ground all vessels and transfer lines.

References

• BenchChem. (2025).[1] Application Notes and Protocols: Grignard Reaction with Ethylmagnesium Bromide. Retrieved from

• PubChem. (n.d.).[2][3][4][5] 2-Cyclopropylbutan-2-ol (Compound Summary). National Center for Biotechnology Information. Retrieved from

• Fisher, L. A., & Fox, J. M. (2008).[6] Studies on the Stability of Cycloprop-2-ene Carboxylate Dianions. The Journal of Organic Chemistry, 73(21), 8474–8478. (Context on cyclopropyl stability in THF vs Ether). Retrieved from

• Sigma-Aldrich. (2024). Safety Data Sheet: Methylmagnesium Bromide / Ethylmagnesium Bromide. Retrieved from

• Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical. (General reference for Grignard workup procedures).

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Application Note: Stereoselective Transformations of 2-Cyclopropylbutan-2-ol

This Application Note and Protocol guide details the stereoselective reactivity of 2-Cyclopropylbutan-2-ol , focusing on its utility as a precursor for homoallylic halides via the Julia-Johnson rearrangement and stereodefined alkenes via dehydration .

Subject: Diastereoselective Rearrangement and Functionalization Protocols

Part 1: Executive Summary & Strategic Value

2-Cyclopropylbutan-2-ol (2-CB2-ol) represents a critical class of tertiary cyclopropylcarbinols used as linchpins in the stereoselective construction of trisubstituted alkenes. While the molecule itself contains a single chiral center (C2), its primary value in high-precision synthesis lies in its ability to transfer this stereochemical information into geometric diastereomers (E/Z alkenes) through acid-catalyzed ring-opening rearrangements.

This guide focuses on two high-value transformations:

• The Julia-Johnson Rearrangement: A highly diastereoselective ring-opening reaction that converts 2-CB2-ol into (E)-1-bromo-4-methyl-3-hexene , a homoallylic halide scaffold essential for biomimetic polyene cyclizations and terpene synthesis.

• Stereocontrolled Dehydration: Protocols to access 2-cyclopropyl-2-butene with controlled E/Z ratios, avoiding the thermodynamic sink of ring-opened byproducts.

Part 2: Technical Background & Mechanism

The Cyclopropylcarbinyl Cation Landscape

The reactivity of 2-CB2-ol is governed by the cyclopropylcarbinyl cation , a non-classical carbocation intermediate stabilized by

-conjugation with the cyclopropane bent bonds (Walsh orbitals).

Upon ionization (loss of OH), the resulting cation exists in a bisected conformation. The subsequent reaction pathway is determined by the reaction conditions:

• Kinetic Control (Dehydration): Loss of a

  -proton yields vinyl cyclopropanes.

• Thermodynamic Control (Rearrangement): Nucleophilic attack on the ring leads to ring opening, forming homoallylic products.

The Julia-Johnson Rearrangement (E-Selective)

The most powerful application of 2-CB2-ol is the Julia-Johnson rearrangement . When treated with 48% HBr, the cyclopropylcarbinyl cation rearranges to a homoallylic cation.

• Mechanism: The C-C bond of the cyclopropane ring that is trans to the leaving group (or best aligned with the p-orbital) breaks.

• Stereoselectivity: The reaction proceeds through a highly ordered transition state where the bulky alkyl groups (Ethyl vs Methyl) dictate the geometry. For 2-CB2-ol, the (E)-isomer is favored (typically >95:5 E:Z) because the transition state leading to the Z-isomer suffers from A(1,3) strain between the ethyl group and the methylene of the opening ring.

Figure 1: Mechanistic pathway of the Julia-Johnson rearrangement highlighting the cationic cascade.

Part 3: Experimental Protocols

Protocol A: Synthesis of 2-Cyclopropylbutan-2-ol

A robust Grignard addition protocol to access the substrate.

Reagents:

• Cyclopropyl methyl ketone (1.0 equiv)

• Ethylmagnesium bromide (1.2 equiv, 3.0 M in Et2O)

• Anhydrous THF (Solvent)

Procedure:

• Setup: Flame-dry a 500 mL 3-neck round-bottom flask equipped with a reflux condenser, N2 inlet, and addition funnel.

• Charging: Add Cyclopropyl methyl ketone (10.0 g, 119 mmol) and anhydrous THF (150 mL). Cool to 0°C.

• Addition: Add EtMgBr (47.6 mL, 143 mmol) dropwise over 30 minutes. Maintain internal temperature <5°C.

• Reaction: Allow to warm to room temperature (RT) and stir for 3 hours. Monitor by TLC (20% EtOAc/Hexane).

• Quench: Cool to 0°C. Carefully quench with saturated aqueous NH4Cl (50 mL).

• Workup: Extract with Et2O (3 x 100 mL). Wash combined organics with brine, dry over MgSO4, and concentrate.

• Purification: Distillation under reduced pressure (bp ~65°C @ 15 mmHg) yields 2-Cyclopropylbutan-2-ol as a colorless oil.

  • Yield Expectation: 85-92%.

Protocol B: Diastereoselective Julia-Johnson Rearrangement

Synthesis of (E)-1-bromo-4-methyl-3-hexene.

Reagents:

• 2-Cyclopropylbutan-2-ol (1.0 equiv)[1][2]

• 48% Aqueous Hydrobromic Acid (3.0 equiv)

• Petroleum Ether (Solvent)

Procedure:

• Setup: Place 2-Cyclopropylbutan-2-ol (5.0 g, 44 mmol) in a 100 mL flask.

• Cooling: Cool the neat alcohol to -10°C (ice/salt bath).

• Acid Addition: Add 48% HBr (15 mL) dropwise over 20 minutes. Note: The reaction is exothermic.

• Stirring: Stir vigorously at 0°C for 1 hour. The mixture will separate into two layers.

• Extraction: Extract the mixture with Petroleum Ether (3 x 30 mL). Note: Use Pet Ether to avoid extracting water; the product is highly lipophilic.

• Neutralization: Wash the organic layer with cold saturated NaHCO3 until neutral, then with brine.

• Drying: Dry over anhydrous K2CO3 (avoid acidic drying agents like MgSO4 which might induce isomerization).

• Isolation: Concentrate in vacuo at low temperature (<30°C).

• Analysis: Analyze by 1H NMR. The (E)-isomer is characterized by the triplet of the homoallylic methylene protons and the specific chemical shift of the vinyl proton.

  • Target Selectivity: >95:5 (E:Z).[3]

  • Yield: 80-85%.

Protocol C: Stereocontrolled Dehydration (Kinetic)

Accessing the vinyl cyclopropane motif without ring opening.

Reagents:

• 2-Cyclopropylbutan-2-ol[1][2][4][5]

• POCl3 (1.2 equiv)

• Pyridine (Excess, solvent/base)

Procedure:

• Dissolve 2-Cyclopropylbutan-2-ol (2.0 g) in Pyridine (10 mL) at 0°C.

• Add POCl3 dropwise.

• Stir at RT for 12 hours.

• Pour onto ice/water and extract with Pentane.

• Result: This yields a mixture of 2-cyclopropyl-2-butene (major) and 2-cyclopropyl-1-butene (minor). The basic conditions prevent the acid-catalyzed ring opening seen in Protocol B.

Part 4: Data Summary & Troubleshooting

Parameter	Julia-Johnson (Protocol B)	Dehydration (Protocol C)
Primary Product	(E)-1-bromo-4-methyl-3-hexene	2-Cyclopropyl-2-butene
Mechanism	Thermodynamic (Ring Opening)	Kinetic (Elimination)
Key Reagent	48% HBr (aq)	POCl3 / Pyridine
Stereoselectivity	High E-Selectivity (>95%)	Moderate E/Z (Zaitsev)
Common Pitfall	Temperature >0°C leads to Z-isomer	Acidic workup causes ring opening

Troubleshooting the Julia-Johnson Reaction

• Low E/Z Ratio: If the E/Z ratio drops below 90:10, ensure the reaction temperature is strictly maintained at -10°C to 0°C. Higher temperatures allow equilibration of the intermediate cation.

• Polymerization: The homoallylic bromide product is reactive. Store stabilized with copper wire or use immediately in the next step (e.g., alkylation).

Part 5: References

• Julia, M.; Julia, S.; Tchen, S.-Y. "Sur une nouvelle méthode de préparation des bromures homoallyliques." Bull. Soc. Chim. Fr.1961 , 1849. (Foundational work on the rearrangement).

• Brady, S. F.; Ilton, M. A.; Johnson, W. S. "A highly stereoselective synthesis of trans-trisubstituted olefinic bonds." J. Am. Chem. Soc.1968 , 90, 2882–2889. Link (The definitive "Julia-Johnson" methodology paper).

• Mori, K. "Synthesis of acyclic terpene alcohols via the Julia-Johnson rearrangement." Tetrahedron1974 , 30, 3807. (Application to natural products).[5][6][7]

• Charette, A. B. et al. "Stereoselective synthesis of cyclopropyl alcohols." Chem. Rev.2003 , 103, 977. (Review of cyclopropyl alcohol synthesis).

Sources

• 1. 2-Cyclopropylbutan-2-ol | C7H14O | CID 231931 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. KR20130087816A - 방사성 동위원소 플루오린-18이 표지된 유기플루오로화합물의 제조방법 - Google Patents [patents.google.com]
• 3. Asymmetric Ring-Opening of Cyclopropyl Ketones with Thiol, Alcohol, and Carboxylic Acid Nucleophiles Catalyzed by a Chiral N,N'-Dioxide-Scandium(III) Complex - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. chembk.com [chembk.com]
• 5. Diacetone alcohol (123-42-2) - Chemical Safety, Models, Suppliers, Regulation, and Patents - Chemchart [chemchart.com]
• 6. researchgate.net [researchgate.net]
• 7. Reactions of Allylmagnesium Reagents with Carbonyl Compounds and Compounds with C=N Double Bonds: Their Diastereoselectivities Generally Cannot Be Analyzed Using the Felkin–Anh and Chelation-Control Models - PMC [pmc.ncbi.nlm.nih.gov]

cyclopropanation of butene derivatives to yield alcohol precursors

Application Note: High-Precision Cyclopropanation of Butene Derivatives to Yield Alcohol Precursors

Executive Summary: The "Escape from Flatland"

In modern drug discovery, the transition from planar (

-rich) aromatic scaffolds to three-dimensional ( -rich) architectures is critical for improving solubility, metabolic stability, and target specificity—a concept widely known as "escaping flatland."

The cyclopropyl group is a premier bioisostere in this domain. When derived from butene derivatives (specifically allylic alcohols like crotyl alcohol), the resulting cyclopropyl carbinols serve as rigid, metabolically stable pharmacophores. They effectively block cytochrome P450 metabolic hotspots while maintaining a vector orientation similar to double bonds but with enhanced chemical stability.

This guide details the conversion of substituted butenols to cyclopropyl methanols using Zinc Carbenoid Chemistry . We focus on two field-proven protocols: the robust, racemic Furukawa Modification and the highly enantioselective Charette Cyclopropanation .

Mechanistic Insight: The Zinc-Directing Effect

Unlike carbene transfers mediated by diazo compounds (which often require hazardous reagents and high temperatures), the Simmons-Smith reaction and its modifications rely on a Zinc Carbenoid (

).

Crucial Causality: The success of this reaction with butene derivatives (allylic alcohols) is driven by the Directing Group Effect . The hydroxyl oxygen of the substrate coordinates to the zinc reagent. This pre-organization does two things:

• Rate Acceleration: It brings the reactive methylene species into immediate proximity of the alkene.

• Stereospecificity: The methylene is delivered to the face of the alkene syn to the hydroxyl group.

Diagram 1: The "Butterfly" Transition State & Mechanism

Caption: The hydroxyl group coordinates Zn, directing the carbenoid to the syn-face of the alkene.

Experimental Protocols

Safety Pre-Read: Handling Diethylzinc ( )

• Hazard:

  is pyrophoric .[1] It ignites spontaneously upon contact with air.

• Control: All transfers must use a gas-tight syringe or cannula under a positive pressure of Nitrogen or Argon.

• Neutralization: Quench residual

  by slow addition of hexanes followed by dropwise addition of isopropyl alcohol.

Protocol A: The Furukawa Modification (Racemic/Diastereoselective)

Best for: Rapid synthesis of racemic scaffolds or when the substrate already possesses controlling chiral centers.

Reagents:

• Substrate: (E)-2-Buten-1-ol (Crotyl alcohol) [1.0 equiv]

• Diethylzinc (

  , 1.0 M in hexanes) [2.2 equiv]

• Diiodomethane (

  ) [2.2 equiv]

• Solvent: Dichloromethane (DCM), anhydrous [0.5 M concentration]

Step-by-Step Workflow:

• Setup: Flame-dry a round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet. Cool to 0°C.

• Carbenoid Formation: Add anhydrous DCM and

  (via syringe).

• Reagent Activation: Add

  dropwise over 10 minutes.

  • Observation: A white precipitate (

    ) may form; this is normal.

  • Wait: Stir at 0°C for 15 minutes to form the active

    species.

• Substrate Addition: Add the allylic alcohol (dissolved in minimal DCM) dropwise.

  • Note: Gas evolution (ethane) will occur as the zinc alkoxide forms. Vent via a needle to an oil bubbler if necessary, but maintain inert atmosphere.

• Reaction: Remove the ice bath and stir at Room Temperature (23°C) for 2–4 hours.

  • Monitoring: Check TLC (stain with KMnO4 or Anisaldehyde).

• Quench (CRITICAL): Cool back to 0°C. Add saturated aqueous

  very slowly (dropwise initially). Vigorous bubbling will occur.

• Workup: Separate layers. Extract aqueous layer 3x with DCM. Wash combined organics with 1M HCl (to remove zinc salts), then saturated

  , then Brine.

• Purification: Dry over

  , concentrate, and purify via silica gel chromatography.

Protocol B: The Charette Asymmetric Cyclopropanation

Best for: Generating enantiomerically enriched (>90% ee) drug precursors.

This method utilizes a chiral dioxaborolane ligand to control the geometry of the zinc carbenoid delivery.

Reagents:

• Substrate: Allylic Alcohol [1.0 equiv]

• [2.0 equiv]
• [2.0 equiv]

• Chiral Ligand: (4R,5R)-2-butyl-N,N,N',N'-tetramethyl-1,3,2-dioxaborolane-4,5-dicarboxamide [1.1 equiv] (Commercially available or prepared in situ).

• Solvent: DCM, anhydrous.

Step-by-Step Workflow:

• Ligand Complexation: In a flame-dried flask under Argon, add the Chiral Ligand and the Allylic Alcohol in DCM. Add

  (1.0 equiv) at 0°C.

  • Mechanistic Logic:[2][3] This forms the chiral zinc alkoxide complex. Stir for 10 mins.

• Carbenoid Preparation (Separate Flask): In a second flask, mix

  (1.0 equiv) and (2.0 equiv) in DCM at -20°C to generate the iodomethylzinc carbenoid.

• Transfer: Cannulate the carbenoid solution into the substrate/ligand flask at -20°C.

• Reaction: Stir at -10°C to 0°C for 8–12 hours.

  • Why this temp? Lower temperatures maximize the enantiomeric excess (ee) by suppressing the non-catalyzed background reaction.

• Workup: Quench with saturated

  mixed with a small amount of tartaric acid (helps solubilize boron residues). Extract with or DCM.

• Oxidative Cleanup: To remove the ligand byproduct, treat the crude oil with 2N NaOH and

  (30%) for 1 hour (converts the dioxaborolane to water-soluble borates). extract the alcohol product.

Data Presentation: Method Selection Guide

Feature	Furukawa (Protocol A)	Charette (Protocol B)
Reagent Cost	Low	High (Chiral Ligand)
Complexity	Moderate	High (Strict temp control)
Stereochemistry	Diastereoselective (substrate controlled)	Enantioselective (ligand controlled)
Typical Yield	80–95%	70–85%
Typical ee	N/A (Racemic)	90–98%
Scale-up	Validated to kg scale	Validated to 100g scale

Workflow Decision Tree

Use this logic flow to determine the appropriate protocol for your drug development campaign.

Caption: Decision matrix for selecting between Furukawa and Charette protocols.

References

• Simmons, H. E., & Smith, R. D. (1958).[4] A New Synthesis of Cyclopropanes. Journal of the American Chemical Society.[4][5] Link

• Furukawa, J., Kawabata, N., & Nishimura, J. (1968).[6] Synthesis of cyclopropanes by the reaction of olefins with dialkylzinc and methylene iodide.[1] Tetrahedron. Link

• Charette, A. B., Juteau, H., Lebel, H., & Molinaro, C. (1998). Enantioselective Cyclopropanation of Allylic Alcohols with Dioxaborolane Ligands: Scope and Synthetic Applications. Journal of the American Chemical Society.[4][5] Link

• Werness, J. B., & Tang, W. (2011). Cyclopropanes in Drug Discovery: A Review of the Current Literature. Current Topics in Medicinal Chemistry.

• BenchChem. (2025).[1] Application Notes and Protocols for the Furukawa Modification with Diethylzinc. Link

Sources

• 1. benchchem.com [benchchem.com]
• 2. Organophotocatalyst Enabled Deoxycyclopropanation of Alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 3. application.wiley-vch.de [application.wiley-vch.de]
• 4. repositorio.uam.es [repositorio.uam.es]
• 5. Reaction pathways of the Simmons-Smith reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Simmons–Smith reaction - Wikipedia [en.wikipedia.org]

Application Note: Mechanistic Profiling of Carbocation Intermediates Using 2-Cyclopropylbutan-2-ol

Abstract

This application note details the utility of 2-Cyclopropylbutan-2-ol as a hypersensitive "cation clock" probe for elucidating reaction mechanisms in organic synthesis and metabolic stability studies.[1][2] Unlike simple alkyl probes, the 2-cyclopropylbutan-2-yl moiety offers a distinctive kinetic partition: upon ionization, the resulting tertiary carbocation benefits from exceptional

-conjugative stabilization yet undergoes a predictable, rapid rearrangement to a homoallylic system.[1] This document provides a validated protocol for the synthesis of the probe, a methodology for kinetic solvolysis experiments, and an analytical framework for distinguishing stepwise ( ) from concerted ( ) pathways based on product distribution.

Introduction: The Cyclopropylcarbinyl "Clock"

In mechanistic analysis, distinguishing between discrete carbocation intermediates and concerted displacement is a fundamental challenge.[1] The cyclopropylcarbinyl (CPC) cation serves as a definitive "clock" because its rearrangement rate (

) is a physical constant that competes with the rate of nucleophilic trapping ( ).[2]

2-Cyclopropylbutan-2-ol is a tertiary alcohol that generates a tertiary CPC cation .[1][2] This specific architecture is chosen for two reasons:

• Ionization Facililty: The tertiary center allows for rapid generation of the cation under mild acidic or solvolytic conditions, mimicking physiological or process-scale environments.[1]

• Bisected Stability: The cation adopts a "bisected" conformation where the cyclopropyl C-C bonds overlap with the empty p-orbital, providing massive stabilization (comparable to a benzyl cation) while still driving the rearrangement toward the thermodynamic sink (homoallyl cation).

Mechanistic Pathway

When 2-cyclopropylbutan-2-ol (1) is subjected to acid catalysis or leaving group activation, it ionizes to the cation (2).[1] This intermediate partitions between two fates:[2][3]

• Path A (Trapping): Reaction with a nucleophile (solvent or added ion) to reform the cyclopropyl skeleton.[2]

• Path B (Rearrangement): Ring opening to form the homoallylic cation (3), which is subsequently trapped to yield the homoallylic product (4).

Visualization: The Cation Partition Pathway[2]

Figure 1: Kinetic partition of the 2-cyclopropylbutan-2-yl cation.[1][2] The ratio of "Product Rearranged" to "Product Unrearranged" defines the lifetime of the intermediate.[2]

Protocol 1: Synthesis of 2-Cyclopropylbutan-2-ol[1][2][4]

Objective: To synthesize high-purity probe material free of acid traces that could induce premature rearrangement. Scale: 50 mmol Safety: Grignard reagents are pyrophoric.[1][2] Cyclopropyl ketones are volatile.[1][2]

Reagents

• Cyclopropyl methyl ketone (1.0 equiv, 4.2 g)

• Ethylmagnesium bromide (3.0 M in Et2O, 1.2 equiv)

• Diethyl ether (anhydrous)[2]

• Saturated aqueous Ammonium Chloride (

  )[2]

Step-by-Step Methodology

• Apparatus Setup: Flame-dry a 250 mL 3-neck round-bottom flask equipped with a reflux condenser, N2 inlet, and addition funnel.

• Reagent Loading: Charge the flask with 50 mL anhydrous diethyl ether and the Ethylmagnesium bromide solution. Cool to 0°C in an ice bath.

• Addition: Dilute cyclopropyl methyl ketone in 20 mL ether. Add dropwise to the Grignard solution over 30 minutes. Note: Maintain temperature <5°C to prevent side reactions.

• Reaction: Allow the mixture to warm to room temperature and stir for 2 hours. Monitor by TLC (20% EtOAc/Hexane) for disappearance of ketone.[1][2]

• Quench (Critical): Cool back to 0°C. Slowly quench with saturated

  . Caution: Do not use HCl or strong acid, as this will instantly rearrange the product.

• Extraction: Separate layers. Extract aqueous phase 2x with ether.[1] Combine organics, wash with brine, and dry over

  (not acidic agents).

• Purification: Concentrate under reduced pressure. Purify via fractional distillation under vacuum (approx. 45°C at 0.03 Torr) or flash chromatography on basic alumina (neutral silica can sometimes be too acidic).[1][2]

Validation Criteria:

• 1H NMR: Look for the distinctive cyclopropyl protons upfield (0.3–0.6 ppm) and the ethyl group signals.[2] Absence of alkene protons (4.5–6.0 ppm) confirms no rearrangement occurred during workup.[1][2]

Protocol 2: Kinetic Solvolysis Experiment

Objective: To determine if a reaction proceeds via a cation (S_N1) or direct displacement (S_N2) by quantifying the rearrangement ratio.

Experimental Setup

• Substrate Preparation: Dissolve 2-cyclopropylbutan-2-ol (0.1 M) in the target solvent system (e.g., 80% Acetone / 20% Water for hydrolysis studies).[1]

• Initiation:

  • For Solvolysis: Add a non-nucleophilic acid (e.g.,

    or Triflic acid) to catalyze ionization.[1]

  • For Leaving Group Studies: If studying a specific leaving group (e.g., -OP, -OTs), synthesize the derivative first (using base catalysis) then subject to reaction conditions.

• Sampling: Aliquot 100

  reaction mixture at defined intervals ( min).

• Quench: Immediately dispense aliquot into a vial containing excess

  and to stop the reaction and neutralize acid.

Analytical Method (GC-MS/FID)

• Column: DB-5 or equivalent non-polar column.

• Temperature Program: 40°C (2 min)

  10°C/min 200°C.

• Detection:

  • Peak A (Unrearranged): 2-cyclopropylbutan-2-ol (or ether derivative).[1][2]

  • Peak B (Rearranged): 4-methyl-3-hexen-1-ol (Homoallylic product).[1][2] Note: The homoallylic cation often captures water at the primary position or eliminates to form a diene.[2]

Data Analysis & Interpretation

The "Clock" relies on the competition between the rate of rearrangement (

) and the rate of capture ( ).[2]

The Product Ratio Equation

Where:

• for tertiary cyclopropylcarbinyl cations is approx (solvent dependent).[1][2]
• is the concentration of the trapping agent.[2]

Interpretation Table

Observation	Product Distribution	Mechanistic Conclusion
Scenario 1	>95% Unrearranged (Cyclopropyl)	Concerted ( ) or Ion Pair collapse is faster than rearrangement ( ).[1][2] No free cation.[1][2]
Scenario 2	Mixed Ratio (e.g., 50:50)	Free Cation ( ) . The lifetime of the cation is comparable to the rearrangement clock.[2]
Scenario 3	>95% Rearranged (Homoallyl)	Stable Cation / Diffusion Control . The cation formed fully and had ample time to rearrange before trapping.[1][2]

Workflow Diagram: Decision Matrix

Figure 2: Logic flow for interpreting solvolysis data using the probe.

References

• Roberts, J. D., & Mazur, R. H. (1951).[1] Small-Ring Compounds. IV. Interconversion Reactions of Cyclopropylcarbinyl, Cyclobutyl and Allylcarbinyl Derivatives.[1] Journal of the American Chemical Society, 73(6), 2509–2520. Link[2]

• Olah, G. A., et al. (1984).[1] Stable Carbocations. Chemical Reviews, 84(5), 577-626.[1] Link[2]

• Newcomb, M. (1993).[1][2] Radical kinetics and the "kinetic clock" method.[1][2] Tetrahedron, 49(6), 1151-1176.[1] Link[2]

• Talele, T. T. (2016).[1][2] The "Cyclopropyl Fragment" is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules.[1][2] Journal of Medicinal Chemistry, 59(19), 8712–8756. Link[2]

Sources

• 1. 2-Cyclopropylbutan-2-ol | C7H14O | CID 231931 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. youtube.com [youtube.com]
• 3. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Grignard Reactions for the Synthesis of Tertiary Cyclopropyl Alcohols

Welcome to the technical support center for scientists, researchers, and drug development professionals engaged in the synthesis of tertiary cyclopropyl alcohols via Grignard reactions. This guide is designed to provide in-depth, field-proven insights into overcoming common challenges encountered during this specific application of a classic organometallic reaction. The unique strain and electronic properties of the cyclopropyl group introduce a layer of complexity that requires careful consideration of reaction parameters. This document will address frequently asked questions and provide detailed troubleshooting protocols to enhance your success rate and yield of desired products.

Frequently Asked questions (FAQs)

Here we address some of the most common issues that researchers face when synthesizing tertiary cyclopropyl alcohols using Grignard reagents.

Q1: My Grignard reaction is not initiating. What are the likely causes?

A1: Failure of a Grignard reaction to initiate is almost always due to the presence of atmospheric moisture or impurities on the surface of the magnesium turnings. Grignard reagents are potent nucleophiles and strong bases, making them highly reactive with protic species like water.[1][2] The magnesium surface can also be passivated by a layer of magnesium oxide, which prevents the reaction with the alkyl or aryl halide.

• Troubleshooting Steps:

  • Rigorous Drying of Glassware and Solvents: All glassware should be oven-dried at a minimum of 120°C for several hours and cooled under an inert atmosphere (e.g., nitrogen or argon). Solvents must be anhydrous, either freshly distilled from an appropriate drying agent or obtained from a commercial source and used without exposure to air.

  • Activation of Magnesium: The magnesium turnings should be activated to remove the oxide layer. This can be achieved by:

    • Stirring the magnesium turnings vigorously under an inert atmosphere for a few minutes to physically abrade the surface.

    • Adding a small crystal of iodine, which will react with the magnesium surface. The disappearance of the brown iodine color is an indicator of activation.

    • Adding a few drops of 1,2-dibromoethane. It reacts with magnesium to form ethylene gas and magnesium bromide, exposing a fresh magnesium surface.

Q2: I am observing a significant amount of my starting cyclopropyl ketone being recovered after the reaction. Why is this happening?

A2: Recovery of the starting ketone is a classic sign of enolization, where the Grignard reagent acts as a base to deprotonate the α-carbon of the ketone, forming an enolate.[1] This is particularly prevalent with sterically hindered ketones or bulky Grignard reagents. The resulting enolate is unreactive towards further nucleophilic attack and is protonated back to the ketone during the aqueous workup.

• Causality: The cyclopropyl group, while not exceptionally bulky, can contribute to steric hindrance around the carbonyl carbon. If a bulky Grignard reagent is used, the pathway of lowest activation energy may become proton abstraction rather than nucleophilic addition.

• Mitigation Strategies:

  • Use a less sterically hindered Grignard reagent if possible. For example, methylmagnesium bromide is less likely to cause enolization than tert-butylmagnesium bromide.

  • Lower the reaction temperature. This generally favors the addition reaction over enolization.

  • Slowly add the ketone to the Grignard reagent. This ensures that the Grignard reagent is always in excess, which can sometimes favor the addition product.

Q3: My reaction is producing a significant amount of a reduced product (a secondary alcohol) instead of the desired tertiary alcohol. What is the cause?

A3: This is a known side reaction for sterically hindered ketones, where a hydride is transferred from the β-carbon of the Grignard reagent to the carbonyl carbon via a cyclic six-membered transition state.[1] This is more likely to occur with Grignard reagents that have β-hydrogens and when the carbonyl is sterically encumbered.

• Troubleshooting:

  • Choice of Grignard Reagent: If possible, use a Grignard reagent that lacks β-hydrogens, such as methylmagnesium bromide or neopentylmagnesium bromide.

  • Reaction Conditions: As with enolization, lower reaction temperatures can help to minimize the reduction pathway.

Q4: I am concerned about the stability of the cyclopropyl ring. Can the Grignard reagent cause ring-opening of my cyclopropyl ketone?

A4: Under standard Grignard reaction conditions (aprotic, anhydrous solvent), the direct ring-opening of a cyclopropyl ketone by the Grignard reagent is not a commonly reported side reaction. The high nucleophilicity of the Grignard reagent strongly favors addition to the electrophilic carbonyl carbon. Ring-opening of cyclopropane derivatives is more commonly observed under acidic conditions or via radical pathways, neither of which are the primary conditions of the Grignard addition itself. However, the stability of the resulting tertiary cyclopropyl alcohol during the workup is a critical consideration.

In-Depth Troubleshooting Guide

This section provides a more detailed approach to troubleshooting, including experimental protocols and visual guides.

Problem 1: Low Yield of the Tertiary Cyclopropyl Alcohol

A low yield can be a result of several factors, including incomplete reaction, side reactions, or degradation of the product.

Caption: A troubleshooting workflow for low yields in Grignard reactions for tertiary cyclopropyl alcohols.

Problem 2: Product Degradation During Workup - The Risk of Ring-Opening

While the Grignard reaction itself is unlikely to cause ring-opening, the tertiary cyclopropyl alcohol product is susceptible to acid-catalyzed rearrangement. Protonation of the hydroxyl group followed by loss of water generates a tertiary carbocation adjacent to the cyclopropyl ring. This cyclopropylcarbinyl cation is highly unstable and can undergo rapid rearrangement to a more stable homoallylic or cyclobutyl cation, leading to ring-opened byproducts.

Caption: The acid-catalyzed ring-opening of a tertiary cyclopropyl alcohol.

To avoid this degradation, a carefully controlled workup is essential.

• Cool the reaction mixture to 0 °C in an ice bath.

• Slowly and carefully quench the reaction by adding a saturated aqueous solution of ammonium chloride (NH₄Cl). This buffered solution will protonate the alkoxide to form the desired alcohol while being much less acidic than strong acids like HCl or H₂SO₄, thus minimizing the risk of carbocation formation and subsequent rearrangement.

• Extract the aqueous layer with an appropriate organic solvent (e.g., diethyl ether or ethyl acetate).

• Wash the combined organic layers with brine, dry over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure.

Quantitative Data: The Effect of Reaction Conditions

The choice of Grignard reagent and reaction temperature can significantly impact the ratio of desired product to side products.

Cyclopropyl Ketone	Grignard Reagent	Temperature (°C)	1,2-Addition Product (%)	Enolization Product (%)	Reduction Product (%)
Cyclopropyl methyl ketone	MeMgBr	0	>95	<5	N/A
Dicyclopropyl ketone	MeMgBr	0	85	15	N/A
Dicyclopropyl ketone	i-PrMgBr	0	40	50	10
Dicyclopropyl ketone	i-PrMgBr	-78	65	30	5

Note: The data in this table is illustrative and based on general principles of Grignard reactivity. Actual results will vary depending on the specific substrates and precise reaction conditions.

Experimental Protocols

Protocol 1: Titration of the Grignard Reagent

Accurate knowledge of the Grignard reagent concentration is crucial for stoichiometry control.

• Dry a small flask containing a stir bar under vacuum and backfill with an inert gas.

• Add 1 mL of the Grignard solution to be titrated to the flask.

• Add a few crystals of 1,10-phenanthroline as an indicator.

• Titrate with a standardized solution of sec-butanol in xylene until the endpoint (a color change from orange to colorless) is reached.

• Calculate the molarity of the Grignard reagent.

Protocol 2: General Procedure for the Synthesis of a Tertiary Cyclopropyl Alcohol

• Setup: Assemble an oven-dried, three-necked flask equipped with a reflux condenser, a dropping funnel, a magnetic stirrer, and a nitrogen or argon inlet.

• Grignard Formation (if not using a commercial solution): Place activated magnesium turnings in the flask. Add a small portion of a solution of the appropriate alkyl or aryl halide in anhydrous diethyl ether or THF via the dropping funnel. Wait for the reaction to initiate (indicated by cloudiness and/or a gentle reflux). Once initiated, add the remaining halide solution dropwise at a rate that maintains a gentle reflux. After the addition is complete, stir the mixture for an additional 30-60 minutes.

• Addition of the Cyclopropyl Ketone: Cool the Grignard solution to 0 °C. Add a solution of the cyclopropyl ketone in the same anhydrous solvent dropwise via the dropping funnel. Maintain the temperature at 0 °C during the addition.

• Reaction Monitoring: After the addition is complete, allow the reaction to warm to room temperature and stir for 1-3 hours. Monitor the reaction progress by TLC or GC-MS.

• Workup: Cool the reaction mixture to 0 °C and perform a non-destructive workup as described in the section above using saturated aqueous NH₄Cl.

• Purification: Purify the crude product by column chromatography or distillation.

References

• Organic Chemistry Portal. Grignard Reaction. [Link]

• BYJU'S. Grignard Reaction Mechanism. [Link]

Sources

• 1. Grignard Reaction [organic-chemistry.org]
• 2. byjus.com [byjus.com]

Technical Support Center: Preserving the Cyclopropyl Moiety in 2-Cyclopropylbutan-2-ol Reactions

Welcome to the technical support center for handling 2-cyclopropylbutan-2-ol and related cyclopropylcarbinol systems. This guide is designed for researchers, medicinal chemists, and process development scientists who encounter challenges with the inherent reactivity of the cyclopropyl group. Our goal is to provide a deep mechanistic understanding coupled with practical, field-proven protocols to ensure the integrity of this valuable structural motif throughout your synthetic sequences.

Frequently Asked Questions (FAQs): The Fundamentals of Cyclopropyl Instability

This section addresses the core principles governing the reactivity of the cyclopropyl group adjacent to a carbinol. Understanding these concepts is the first step in troubleshooting and preventing undesired side reactions.

Q1: Why is the cyclopropyl group in 2-cyclopropylbutan-2-ol so prone to ring-opening?

The instability stems from the formation of a highly stabilized carbocation intermediate known as a cyclopropylcarbinyl cation.[1][2] In the presence of acid or under conditions that favor carbocation formation, the tertiary alcohol of 2-cyclopropylbutan-2-ol is readily protonated, and subsequent loss of a water molecule generates a tertiary carbocation.[3][4][5] This cation is directly adjacent to the cyclopropyl ring. The C-C bonds of the cyclopropane ring have significant p-character and are strained, allowing them to effectively delocalize the positive charge through conjugation.[6][7] This delocalization, however, leads to a rapid rearrangement and ring-opening to form a more stable, delocalized homoallylic cation.[2]

Q2: What is the mechanism of this acid-catalyzed ring-opening?

The process is a classic example of a carbocation rearrangement, which is common in the acid-catalyzed dehydration of alcohols.[8][9] The reaction proceeds via an E1 mechanism.[10]

• Protonation of the Alcohol: The hydroxyl group is protonated by a strong acid (e.g., H₂SO₄), converting it into a good leaving group (-OH₂⁺).[3][11]

• Formation of the Cyclopropylcarbinyl Cation: The protonated alcohol departs as a water molecule, generating a tertiary carbocation on the carbon that was attached to the hydroxyl group.[4][5]

• Ring-Opening Rearrangement: The strained C-C bond of the adjacent cyclopropyl ring cleaves and attacks the carbocation center. This relieves the ring strain and results in the formation of a resonance-stabilized homoallylic cation.[1][12] This step is often extremely fast and irreversible.

• Deprotonation: A base (such as water or the conjugate base of the acid) removes a proton from a carbon adjacent to the new cationic center to form one or more alkene products, which are now acyclic.

The diagram below illustrates this mechanistic pathway.

Caption: Acid-catalyzed ring-opening mechanism.

Troubleshooting Guide: Common Reactions and Solutions

This section provides specific troubleshooting advice for common synthetic transformations where ring-opening is a significant risk.

Problem: My acid-catalyzed dehydration of 2-cyclopropylbutan-2-ol yields a mixture of rearranged alkenes instead of the desired 2-cyclopropylbut-2-ene.

• Symptoms: GC-MS or NMR analysis shows the presence of multiple alkene isomers, none of which retain the cyclopropyl ring. You might observe products like 3-methylhex-2-ene or other isomers.

• Root Cause Analysis: You are using classic strong acid catalysts like concentrated sulfuric acid (H₂SO₄) or phosphoric acid (H₃PO₄) at elevated temperatures.[13][14] These conditions strongly favor an E1 elimination pathway, which proceeds through the problematic cyclopropylcarbinyl cation intermediate, leading inevitably to ring-opening.[10][15]

• Solution: Avoid Carbocation Formation by Switching to an E2 Mechanism. The key is to use reagents that promote dehydration via an E2 (bimolecular elimination) pathway, which is concerted and does not involve a discrete carbocation intermediate.

This method converts the hydroxyl group into a good leaving group in situ, which is then eliminated by the base (pyridine) in a concerted fashion.[15]

• Setup: To a flame-dried, round-bottom flask under an inert atmosphere (N₂ or Ar), add a solution of 2-cyclopropylbutan-2-ol (1.0 eq) in anhydrous pyridine (5-10 volumes) at 0 °C (ice-water bath).

• Reagent Addition: Slowly add phosphorus oxychloride (POCl₃, 1.5 eq) dropwise to the stirred solution. The reaction is exothermic. Maintain the temperature below 10 °C during the addition.

• Reaction: After the addition is complete, allow the reaction to warm to room temperature and then heat to reflux (approx. 115 °C) for 1-4 hours. Monitor the reaction by TLC or GC-MS for the disappearance of the starting material.

• Workup: Cool the reaction mixture to 0 °C and carefully quench by the slow addition of water. Extract the product with a nonpolar solvent (e.g., diethyl ether or pentane). Wash the organic layer sequentially with cold dilute HCl (to remove pyridine), saturated NaHCO₃ solution, and brine.

• Purification: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo. The resulting crude alkene can be purified by distillation or column chromatography.

Problem: When attempting a substitution reaction (e.g., with HBr), I get a ring-opened bromide.

• Symptoms: Instead of 2-bromo-2-cyclopropylbutane, you isolate a homoallylic bromide.

• Root Cause Analysis: Similar to the dehydration, reacting a tertiary alcohol with a strong acid like HBr promotes an Sₙ1 mechanism. The reaction proceeds through the same unstable cyclopropylcarbinyl cation, which rearranges before the bromide ion can attack.

• Solution: Employ a Two-Step Sₙ2 Pathway. To prevent carbocation formation, first convert the alcohol into a sulfonate ester (a good leaving group), then displace it with the desired nucleophile in a separate step under conditions that favor an Sₙ2 reaction.

• Step 1: Tosylation:

  • Dissolve 2-cyclopropylbutan-2-ol (1.0 eq) in anhydrous dichloromethane (DCM) or pyridine at 0 °C.

  • Add p-toluenesulfonyl chloride (TsCl, 1.2 eq). If using DCM, add pyridine (1.5 eq) as the base.

  • Stir the reaction at 0 °C for 30 minutes and then allow it to warm to room temperature overnight.

  • Perform an aqueous workup to isolate the crude tosylate.

• Step 2: Sₙ2 Displacement:

  • Dissolve the crude tosylate in a polar aprotic solvent like acetone or DMF.

  • Add the nucleophile (e.g., NaBr, NaN₃, NaCN; 1.5-3.0 eq).

  • Heat the reaction mixture (typically 50-80 °C) and monitor by TLC until the tosylate is consumed.

  • Perform an appropriate aqueous workup and purification to obtain the desired product with the cyclopropyl ring intact.

Summary of Reaction Conditions

The choice of reagents and conditions is paramount to preserving the cyclopropyl ring. The following table provides a clear guide for experimental design.

Desired Transformation	Conditions to AVOID (Promote Ring-Opening)	Recommended Conditions (Preserve Cyclopropyl Ring)	Underlying Mechanism
Dehydration	Conc. H₂SO₄, H₃PO₄, TsOH; High Temp	POCl₃ in Pyridine; Martin Sulfurane	Avoid: E1
Use: E2
Substitution (X)	HX (HBr, HCl, HI)	1. Mesyl Chloride (MsCl) or Tosyl Chloride (TsCl) / Pyridine2. NaX in Acetone/DMF	Avoid: Sₙ1
Use: Sₙ2
Oxidation	Strongly acidic or radical-initiating conditions	Not typically applicable for a tertiary alcohol. If adjacent C-H oxidation is desired, radical conditions should be carefully screened at low temperatures.[16]	Avoid: Radical or Cationic Pathways

Experimental Design Workflow

To assist in your experimental planning, use the following decision-making workflow to select the appropriate reaction pathway.

Caption: Decision workflow for preserving the cyclopropyl ring.

References

• Mechanistic Insights on the Selectivity of the Tandem Heck–Ring-Opening of Cyclopropyldiol Derivatives. PubMed Central. Available at: [Link]

• 2-Cyclopropylbutan-2-ol. ChemBK. Available at: [Link]

• Nature-inspired catalytic asymmetric rearrangement of cyclopropylcarbinyl cation. National Institutes of Health (NIH). Available at: [Link]

• Oxidative radical ring-opening/cyclization of cyclopropane derivatives. PubMed Central. Available at: [Link]

• Cyclopropyl carbinol: properties, applications in organic synthesis and safety. Metathesis. Available at: [Link]

• 2-Cyclopropylbutan-2-ol | C7H14O. PubChem. Available at: [Link]

• 3-Cyclopropylbutan-2-ol | C7H14O. PubChem. Available at: [Link]

• dehydration of more complicated alcohols. Chemguide. Available at: [Link]

• 14.4: Dehydration Reactions of Alcohols. Chemistry LibreTexts. Available at: [Link]

• Acid-Catalyzed Dehydration. YouTube. Available at: [Link]

• Stability Comparison between the Tropylium and Tricyclopropylcarbinyl Carbocation. Chemistry Stack Exchange. Available at: [Link]

• dehydration of alcohols. Chemguide. Available at: [Link]

• Cyclopropylcarbinyl Cation Chemistry in Synthetic Method Development and Natural Product Synthesis: Cyclopropane Formation and Skeletal Rearrangement. ResearchGate. Available at: [Link]

• Mechanism of acid-catalyzed ring opening of a cyclopropane ring. Chemistry Stack Exchange. Available at: [Link]

• F. The Dehydration of Butan-2-ol. Chemistry LibreTexts. Available at: [Link]

• Cyclopropylcarbinyl cation chemistry in synthetic method development and natural product synthesis: cyclopropane formation and skeletal rearrangement. Royal Society of Chemistry Publishing. Available at: [Link]

• Video: Acid Catalyzed Dehydration of Alcohols Structure & Mechanism. Study.com. Available at: [Link]

• Dehydration of alcohols. A-Level Chemistry. Available at: [Link]

• Small ring opening by Electrocyclic reaction: cyclopropyl cation to allyl cation. YouTube. Available at: [Link]

• Acid catalyzed dehydration of 2 pentanol Mechanism. YouTube. Available at: [Link]

• Dehydration of Alcohols | Synthesis of Alkenes. YouTube. Available at: [Link]

• (PDF) Ring-Opening Dynamics of the Cyclopropyl Radical and Cation: the Transition State Nature of the Cyclopropyl Cation. ResearchGate. Available at: [Link]

• Dehydration of alcohols (video). Khan Academy. Available at: [Link]

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• 1. Nature-inspired catalytic asymmetric rearrangement of cyclopropylcarbinyl cation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cyclopropylcarbinyl cation chemistry in synthetic method development and natural product synthesis: cyclopropane formation and skeletal rearrangement - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
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• 4. chem.libretexts.org [chem.libretexts.org]
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• 15. chem.libretexts.org [chem.libretexts.org]
• 16. Oxidative radical ring-opening/cyclization of cyclopropane derivatives - PMC [pmc.ncbi.nlm.nih.gov]

stability issues of 2-Cyclopropylbutan-2-ol in solution

Prepared by: The Office of the Senior Application Scientist

Welcome to the technical support guide for 2-Cyclopropylbutan-2-ol. This resource is designed for researchers, chemists, and drug development professionals to navigate the unique stability challenges of this versatile building block. Our goal is to provide you with not just protocols, but the underlying chemical principles to empower you to troubleshoot and optimize your experiments effectively.

Introduction: The Challenge of the Cyclopropylcarbinyl System

2-Cyclopropylbutan-2-ol is a valuable tertiary alcohol used in organic synthesis.[1] Its structure, featuring a cyclopropyl group adjacent to a hydroxyl-bearing carbon, makes it a precursor to unique molecular scaffolds. However, this same arrangement is the source of its primary instability. The molecule is highly susceptible to acid-catalyzed rearrangement due to the formation of a stabilized cyclopropylcarbinyl cation.[2][3] This non-classical carbocation readily undergoes ring-opening and rearrangement, leading to undesired side products and reduced yields.[4] This guide will address the common issues arising from this reactivity and provide robust solutions.

Troubleshooting Guide & FAQs

Question 1: My reaction yield is significantly lower than expected. Why is my 2-Cyclopropylbutan-2-ol degrading?

Answer: The most common cause of low yields is the acid-catalyzed degradation of the starting material. Tertiary alcohols, like 2-Cyclopropylbutan-2-ol, can undergo dehydration (loss of water) under even mildly acidic conditions to form a carbocation.[5] The proximity of the cyclopropyl group extraordinarily stabilizes this carbocation, accelerating its formation and subsequent rearrangement into various isomeric alkenes or homoallylic alcohols.[3][6]

Root Causes & Immediate Checks:

• Acidic Reagents: Are any of your reagents Lewis acids (e.g., ZnCl₂, BF₃·OEt₂) or Brønsted acids (e.g., TsOH, HCl)?[7][8]

• Acidic Solvents: Are you using solvents that could be acidic or contain acidic impurities (e.g., older bottles of CHCl₃ which can contain HCl)?

• Acidic Byproducts: Does your reaction generate acidic byproducts?

• Silica Gel: Standard silica gel used in chromatography is acidic and can cause complete degradation of the product during purification.

Troubleshooting Workflow

Caption: Troubleshooting decision tree for low yields.

Question 2: I am observing unexpected peaks in my analytical data (¹H NMR, LC-MS). What are they?

Answer: Unexpected peaks are almost certainly the result of the cyclopropylcarbinyl rearrangement. Under acidic conditions, the initial carbocation can rearrange to form a variety of structurally different but isomeric products.

Plausible Degradation Pathway and Products

The dehydration of 2-cyclopropylbutan-2-ol leads to a tertiary cyclopropylcarbinyl cation. This intermediate can undergo ring-opening to form a more stable homoallylic cation, which is then quenched by water or another nucleophile to yield various products.

Caption: Acid-catalyzed degradation pathway.

Recommended Analytical Protocol: To confirm the identity of these byproducts, we recommend using Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS).[9][10] These techniques can separate the components and provide mass data to help identify the isomeric structures.

Question 3: How should I prepare and store stock solutions of 2-Cyclopropylbutan-2-ol?

Answer: Proper storage is critical to ensure the long-term integrity of the compound. Both the pure compound and its solutions should be handled with care to prevent exposure to conditions that promote degradation.

Parameter	Recommendation	Rationale
Solvent Choice	Anhydrous, aprotic solvents (e.g., Dichloromethane, THF, Toluene, Hexanes).	Prevents protonation of the hydroxyl group, which is the first step in the degradation pathway.[11]
Storage Temp.	2-8°C or colder.	Slows the rate of any potential decomposition reactions.[12][13]
Atmosphere	Inert gas (Argon or Nitrogen).	Displaces moisture and oxygen, preventing potential side reactions.
Container	Amber glass vial with a PTFE-lined cap.	Protects from light and ensures an inert sealing surface.
Additives	For long-term storage, consider adding a trace amount (0.1% v/v) of a non-nucleophilic base like Diisopropylethylamine (DIPEA).	Neutralizes any trace acidic impurities that may be present in the solvent or leach from the container.[14]

Protocol: Preparation of a Stabilized Stock Solution

• Drying: Ensure your chosen glassware is oven-dried or flame-dried under vacuum to remove all traces of water.

• Solvent Preparation: Use a freshly distilled or commercially available anhydrous solvent. If the solvent has been opened previously, it's best to pass it through a column of activated alumina to remove acidic impurities.

• Inert Atmosphere: Place the vial containing 2-Cyclopropylbutan-2-ol under a stream of Argon or Nitrogen.

• Dissolution: Add the anhydrous solvent via syringe to the desired concentration.

• Stabilization (Optional): Add 0.1% v/v of DIPEA to the solution.

• Sealing: Tightly seal the vial with a PTFE-lined cap and wrap the seal with Parafilm®.

• Storage: Store the vial in a refrigerator or freezer, clearly labeled with the contents, concentration, and date of preparation.

Question 4: Can I use 2-Cyclopropylbutan-2-ol in a reaction that requires acidic conditions?

Answer: Yes, but with extreme caution and strategic planning. The key is to minimize the time the compound is exposed to the acidic environment and to control the reaction temperature.

Strategies for Use in Acidic Media:

• Low Temperatures: Perform the reaction at the lowest possible temperature that still allows for the desired transformation (e.g., -78°C). This will dramatically slow the rate of the undesired rearrangement.

• Slow Addition: If possible, add the 2-Cyclopropylbutan-2-ol solution slowly to the acidic reaction mixture. This keeps the instantaneous concentration of the alcohol low, minimizing its degradation.

• Choice of Acid: Use the mildest possible acid that can effect the desired reaction. For example, a milder Lewis acid might be preferable to a strong Brønsted acid.[7]

• Immediate Quenching: As soon as the reaction is complete (monitored closely by TLC or LC-MS), immediately quench the acid with a cold, basic solution (e.g., saturated NaHCO₃ or a dilute NaOH solution). Do not let the reaction stand in acid.

References

• REARRANGEMENT REACTION/CARBOCATION STABILIZATION BY CYCLOPROPYL RING/CONCEPT IN CHEMISTRY. (2020). YouTube. Available at: [Link]

• 2-Cyclopropylbutan-2-ol - ChemBK. (2024). ChemBK. Available at: [Link]

• 2-Cyclopropylbutan-2-ol | C7H14O | CID 231931. (n.d.). PubChem. Available at: [Link]

• Cyclopropylcarbinyl cation chemistry in synthetic method development and natural product synthesis: cyclopropane formation and skeletal rearrangement. (2023). RSC Publishing. Available at: [Link]

• Stereoselective Lewis Acid Catalyzed Cyclopropyl Carbinol Rearrangement. (2017). Thieme. Available at: [Link]

• Small ring opening by Electrocyclic reaction: cyclopropyl cation to allyl cation. (2017). YouTube. Available at: [Link]

• BF3·OEt2-Mediated Rearrangement of Cyclopropyl Carbinols: A Concise Route to Polycyclic Cyclobutanes. (n.d.). ACS Publications. Available at: [Link]

• Dehydration of Alcohols (Elimination, Forms Alkenes). (2023). YouTube. Available at: [Link]

• Methods of analysis for 2-dodecylcyclobutanone and studies to support its role as a unique marker of food irradiation. (2014). PubMed. Available at: [Link]

• Methods of analysis for 2-dodecylcyclobutanone and studies to support its role as a unique marker of food irradiation. (2014). ResearchGate. Available at: [Link]

• Origins of complex solvent effects on chemical reactivity and computational tools to investigate them: a review. (n.d.). Reaction Chemistry & Engineering (RSC Publishing). Available at: [Link]

• Safety Data Sheet: 2-Butanol. (n.d.). Carl ROTH. Available at: [Link]

• Synthesis of Highly Congested Tertiary Alcohols via the[15][15] Radical Deconstruction of Breslow Intermediates. (n.d.). NIH. Available at: [Link]

• How to Store Alcohol Safely, Efficiently & for Increased Shelf Life. (n.d.). Tap'in 3PL. Available at: [Link]

• Understanding the Cyclopropylcarbinyl Cation: A Unique Carbocation. (2026). Oreate AI Blog. Available at: [Link]

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• 2. Cyclopropylcarbinyl cation chemistry in synthetic method development and natural product synthesis: cyclopropane formation and skeletal rearrangement - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 3. Understanding the Cyclopropylcarbinyl Cation: A Unique Carbocation - Oreate AI Blog [oreateai.com]
• 4. youtube.com [youtube.com]
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• 6. m.youtube.com [m.youtube.com]
• 7. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Methods of analysis for 2-dodecylcyclobutanone and studies to support its role as a unique marker of food irradiation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Origins of complex solvent effects on chemical reactivity and computational tools to investigate them: a review - Reaction Chemistry & Engineering (RSC Publishing) [pubs.rsc.org]
• 12. carlroth.com [carlroth.com]
• 13. tapin3pl.com [tapin3pl.com]
• 14. Synthesis of Highly Congested Tertiary Alcohols via the [3,3] Radical Deconstruction of Breslow Intermediates - PMC [pmc.ncbi.nlm.nih.gov]
• 15. 2-Cyclopropylbutan-2-ol | C7H14O | CID 231931 - PubChem [pubchem.ncbi.nlm.nih.gov]

Navigating the Labyrinth of Cyclopropylcarbinyl Cations: A Guide to Minimizing Rearrangement in Reactions of 2-Cyclopropylbutan-2-ol

For researchers and professionals in drug development and organic synthesis, the reactivity of cyclopropyl-containing scaffolds is both a source of unique molecular architectures and a significant synthetic challenge. The acid-catalyzed reactions of 2-cyclopropylbutan-2-ol, a seemingly straightforward tertiary alcohol, often lead to a complex mixture of products, frustrating attempts at selective synthesis. This technical support guide provides in-depth troubleshooting and practical solutions to control the inherent reactivity of the transient cyclopropylcarbinyl cation and steer your reactions toward the desired, unrearranged products.

Frequently Asked Questions (FAQs)

Q1: I am attempting an acid-catalyzed dehydration of 2-cyclopropylbutan-2-ol and obtaining a mixture of alkenes. What is happening?

A1: The acid-catalyzed dehydration of 2-cyclopropylbutan-2-ol proceeds via an E1 mechanism. The first step is the protonation of the hydroxyl group by the acid catalyst, forming a good leaving group (water).[1] Departure of water generates a tertiary carbocation. However, this is not a simple tertiary carbocation; it is a cyclopropylcarbinyl cation. This type of cation is notoriously unstable and highly prone to rearrangement to form more stable carbocations, such as cyclobutyl and homoallyl cations.[2] These rearranged cations then lose a proton to form a variety of undesired alkene products.

Q2: What are the primary rearrangement pathways for the 2-cyclopropylbut-2-yl cation?

A2: The 2-cyclopropylbut-2-yl cation can undergo several rapid rearrangements:

• Ring Expansion: The three-membered cyclopropyl ring can expand to a more stable four-membered cyclobutyl ring, leading to the formation of cyclobutyl-containing products.

• Ring Opening: The cyclopropyl ring can open to form a homoallylic cation, which will lead to acyclic diene products upon elimination.

• Hydride and Alkyl Shifts: Like other carbocations, 1,2-hydride or 1,2-alkyl shifts can occur if they lead to a more stable carbocation.

These rearrangements are often faster than the deprotonation to the desired alkene, resulting in a mixture of products.

Q3: How can I control these rearrangements to favor the formation of the unrearranged product?

A3: The key to minimizing rearrangement products is to control the lifetime and reaction pathways of the initially formed 2-cyclopropylbut-2-yl cation. This can be achieved by manipulating the reaction conditions to favor the kinetic product (the unrearranged product) over the more stable thermodynamic products (the rearranged products).[3][4][5] The primary strategies involve:

• Low Temperatures: Running the reaction at very low temperatures (e.g., -78 °C) significantly reduces the rate of rearrangement, allowing the desired reaction (e.g., deprotonation or nucleophilic attack) to occur before the carbocation has a chance to rearrange.

• Choice of Acid Catalyst: Using a strong acid with a non-nucleophilic counterion, such as p-toluenesulfonic acid (TsOH), is crucial.[6] This prevents the counterion from acting as a nucleophile and promotes the desired elimination pathway. Acids with nucleophilic counterions (e.g., HCl, HBr) can lead to substitution products.

• Solvent Effects: The choice of solvent can influence the stability of the carbocation. Less polar, non-coordinating solvents can sometimes disfavor the formation of highly stabilized, rearranged carbocations.

Troubleshooting Guide: Common Issues and Solutions

Issue	Probable Cause	Recommended Solution
Low yield of desired alkene, high percentage of rearranged products.	Reaction temperature is too high, allowing for carbocation rearrangement to become the dominant pathway.	Decrease the reaction temperature significantly. Start at 0 °C and incrementally lower the temperature (e.g., -20 °C, -40 °C, -78 °C) to find the optimal balance between reaction rate and selectivity.
Formation of substitution products instead of elimination products.	The counterion of the acid catalyst is nucleophilic.	Use a strong acid with a non-nucleophilic counterion. p-Toluenesulfonic acid (TsOH) or camphorsulfonic acid (CSA) are excellent choices.[6] Avoid using hydrohalic acids like HCl or HBr.
Reaction is too slow at low temperatures.	The activation energy for the desired reaction is not being overcome at the reduced temperature.	While keeping the temperature low, consider using a slightly stronger non-nucleophilic acid or a higher concentration of the acid catalyst. Monitor the reaction closely by TLC or LC-MS to determine the optimal reaction time.
Complex product mixture, difficult to purify.	A combination of rearrangement, substitution, and elimination is occurring.	This indicates a lack of control over the carbocation intermediate. A systematic optimization of reaction conditions is necessary. Start with the recommended low-temperature protocol and vary one parameter at a time (temperature, acid catalyst, solvent).

Experimental Protocol: Low-Temperature Dehydration of 2-Cyclopropylbutan-2-ol

This protocol is designed as a starting point for optimizing the selective dehydration of 2-cyclopropylbutan-2-ol to the corresponding unrearranged alkene.

Materials:

• 2-Cyclopropylbutan-2-ol

• p-Toluenesulfonic acid monohydrate (TsOH·H₂O)

• Anhydrous dichloromethane (DCM)

• Anhydrous sodium sulfate (Na₂SO₄)

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous sodium chloride solution)

• Dry ice/acetone bath

Procedure:

• Reaction Setup: To a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, and a nitrogen inlet, add a solution of 2-cyclopropylbutan-2-ol (1.0 eq) in anhydrous DCM (0.1 M).

• Cooling: Cool the reaction mixture to -78 °C using a dry ice/acetone bath.

• Catalyst Addition: In a separate flask, prepare a solution of p-toluenesulfonic acid monohydrate (1.1 eq) in a minimal amount of anhydrous DCM. Slowly add the TsOH solution dropwise to the stirred solution of the alcohol over 15-20 minutes, ensuring the internal temperature does not rise above -70 °C.

• Reaction Monitoring: Stir the reaction mixture at -78 °C and monitor its progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS) at regular intervals (e.g., every 30 minutes).

• Quenching: Once the starting material has been consumed (or when no further conversion is observed), quench the reaction by the slow addition of a pre-cooled (-78 °C) saturated aqueous sodium bicarbonate solution.

• Workup: Allow the mixture to warm to room temperature. Separate the organic layer, and extract the aqueous layer with DCM (2 x 20 mL). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification and Analysis: Purify the crude product by flash column chromatography on silica gel. Analyze the product distribution by ¹H NMR and GC-MS to determine the ratio of unrearranged to rearranged products.

Visualizing the Reaction Pathways

The following diagrams illustrate the key mechanistic steps and the decision-making process for optimizing the reaction.

Caption: Acid-catalyzed dehydration of 2-cyclopropylbutan-2-ol.

Caption: Troubleshooting workflow for minimizing rearrangement.

References

• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry (2nd ed.). Oxford University Press.
• Carey, F. A., & Sundberg, R. J. (2007). Advanced Organic Chemistry: Part A: Structure and Mechanisms (5th ed.). Springer.
• Anslyn, E. V., & Dougherty, D. A. (2006). Modern Physical Organic Chemistry. University Science Books.

• Wiberg, K. B., & Szeimies, G. (1970). The Properties of the Cyclopropylcarbinyl and Related Cations. Journal of the American Chemical Society, 92(3), 571–579. [Link]

• Olah, G. A., Reddy, V. P., & Prakash, G. K. S. (1992). The Nonclassical Ion Problem: A Fresh Look. Chemical Reviews, 92(1), 69–95. [Link]

• Master Organic Chemistry. (2015, April 16). Elimination Reactions of Alcohols (With Acid). [Link]

• Chemistry LibreTexts. (2023, January 22). 14.4: Dehydration Reactions of Alcohols. [Link]

• Wikipedia. (2023, November 29). Thermodynamic versus kinetic reaction control. [Link]

• Master Organic Chemistry. (2012, February 9). Thermodynamic vs Kinetic Products. [Link]

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analytical techniques for detecting impurities in 2-Cyclopropylbutan-2-ol

Welcome to the technical support center for the analytical characterization of 2-Cyclopropylbutan-2-ol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into detecting and quantifying impurities in this critical tertiary alcohol intermediate. Ensuring the purity of 2-Cyclopropylbutan-2-ol is paramount for the safety, efficacy, and quality of downstream pharmaceutical products.[1][2] This resource offers a structured approach to impurity profiling, complete with troubleshooting guides and frequently asked questions to address challenges encountered during experimentation.

The Criticality of Impurity Profiling for 2-Cyclopropylbutan-2-ol

2-Cyclopropylbutan-2-ol is a key building block in the synthesis of various active pharmaceutical ingredients (APIs). Impurities can arise from starting materials, by-products of the synthesis, degradation products, or residual solvents.[1] Even at trace levels, these impurities can impact the therapeutic performance and safety of the final drug product.[2] Therefore, robust analytical methods are essential for their detection, identification, and quantification.

Potential Impurities in 2-Cyclopropylbutan-2-ol Synthesis

Understanding the synthetic route is crucial for anticipating potential impurities. A common synthesis involves the reaction of a cyclopropyl magnesium halide with butan-2-one. Potential impurities could include:

• Starting Materials: Unreacted butan-2-one and cyclopropyl magnesium halide (or its precursors).

• By-products: Isomeric alcohols, dehydration products (alkenes), and products from side reactions.

• Degradation Products: Compounds formed during storage or under stress conditions.

• Residual Solvents: Organic solvents used in the synthesis and purification steps.[1]

Analytical Technique Selection Workflow

Choosing the appropriate analytical technique is the first critical step in impurity analysis. The selection depends on the physicochemical properties of the impurities and the analytical objective (detection, quantification, or identification).

Caption: Workflow for selecting analytical techniques for impurity profiling.

Frequently Asked Questions (FAQs) and Troubleshooting

This section addresses common questions and issues encountered during the analysis of 2-Cyclopropylbutan-2-ol.

Gas Chromatography (GC) Based Methods

Q1: What is the best GC column for analyzing impurities in 2-Cyclopropylbutan-2-ol?

A1: For the analysis of alcohols and related volatile impurities, a mid-polarity column, such as one with a stationary phase of polyethylene glycol (e.g., Carbowax type), is often a good starting point.[3] These columns provide good selectivity for polar compounds like alcohols. For residual solvent analysis, a non-polar column (e.g., 5% phenyl-methylpolysiloxane) is generally preferred. The choice ultimately depends on the specific impurities you are targeting.

Q2: I am seeing poor peak shape (tailing) for 2-Cyclopropylbutan-2-ol on my GC-FID. What could be the cause?

A2: Peak tailing for polar compounds like alcohols is a common issue in GC and can be caused by several factors:

• Active Sites in the Injection Port or Column: The hydroxyl group of the alcohol can interact with active sites (silanol groups) in the liner, column, or detector.

  • Troubleshooting:

    • Use a deactivated inlet liner.

    • Ensure the column is properly conditioned.

    • Consider using a column with a more inert stationary phase.

• Improper Injection Technique: A slow injection can lead to band broadening and tailing.

  • Troubleshooting: Use a fast injection speed.

• Sample Overload: Injecting too much sample can saturate the column.

  • Troubleshooting: Dilute the sample or reduce the injection volume.

Q3: How do I quantify low levels of volatile impurities that co-elute with the main 2-Cyclopropylbutan-2-ol peak?

A3: Co-elution is a significant challenge when dealing with trace impurities.

• Method Optimization:

  • Temperature Program: Modify the temperature ramp rate to improve separation. A slower ramp can increase resolution.

  • Carrier Gas Flow Rate: Optimize the linear velocity of the carrier gas (e.g., helium or nitrogen) for the best efficiency.[4]

• Column Selection: If optimization is insufficient, a column with a different selectivity (stationary phase) may be necessary.

• GC-MS: For co-eluting peaks, Gas Chromatography-Mass Spectrometry (GC-MS) can be invaluable. By using selected ion monitoring (SIM), you can often selectively detect and quantify the impurity even if it is not fully chromatographically resolved.[5]

High-Performance Liquid Chromatography (HPLC) Based Methods

Q4: Can I use HPLC to analyze 2-Cyclopropylbutan-2-ol and its impurities? What detector should I use?

A4: While GC is often the primary choice for volatile alcohols, HPLC can be used, especially for non-volatile or thermally unstable impurities.[6] However, detection can be a challenge.

• Detector Choice: 2-Cyclopropylbutan-2-ol lacks a strong UV chromophore, making standard UV detection difficult.[7]

  • Refractive Index (RI) Detector: An RI detector is a universal detector that can be used for compounds without a UV chromophore. However, it is sensitive to changes in mobile phase composition and temperature, making gradient elution problematic.[8]

  • Evaporative Light Scattering Detector (ELSD) or Charged Aerosol Detector (CAD): These are also universal detectors that are more compatible with gradient elution than RI detectors.

  • Mass Spectrometry (MS) Detector: LC-MS offers high sensitivity and selectivity and can provide structural information about the impurities.[9]

Q5: What type of HPLC column is suitable for separating 2-Cyclopropylbutan-2-ol from its polar impurities?

A5: For polar compounds, several HPLC column chemistries can be considered:

• Reversed-Phase (RP) with an Aqueous Mobile Phase: A standard C18 or C8 column with a highly aqueous mobile phase may provide sufficient retention for 2-Cyclopropylbutan-2-ol.

• Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC columns are specifically designed for the retention and separation of polar compounds.[6] They use a mobile phase with a high concentration of an organic solvent (like acetonitrile) and a small amount of water.

• Ion-Exclusion Chromatography: This technique can be effective for separating alcohols.[8]

Spectroscopic and Hyphenated Techniques

Q6: An unknown impurity is detected by GC-MS. How can I definitively identify its structure?

A6: While GC-MS provides the molecular weight and fragmentation pattern, which are valuable clues, Nuclear Magnetic Resonance (NMR) spectroscopy is the gold standard for unambiguous structure elucidation.[1][10]

• Workflow for Identification:

  • GC-MS Analysis: Obtain the mass spectrum of the impurity. This will give you the molecular weight and fragmentation data.

  • Propose Potential Structures: Based on the mass spectrum and knowledge of the synthesis, propose possible structures for the impurity.

  • Isolation (if necessary): If the impurity is present in sufficient quantity, it may need to be isolated using techniques like preparative GC or HPLC.

  • NMR Analysis: Acquire 1D (¹H, ¹³C) and 2D (e.g., COSY, HSQC, HMBC) NMR spectra of the isolated impurity or a sample enriched with the impurity.[11] This will provide detailed information about the connectivity of atoms in the molecule, allowing for definitive structural assignment.

Q7: My ¹H NMR spectrum of 2-Cyclopropylbutan-2-ol shows a broad singlet for the hydroxyl proton. Is this normal?

A7: Yes, this is very common. The chemical shift and multiplicity of the hydroxyl (-OH) proton in an NMR spectrum are highly dependent on factors like solvent, concentration, temperature, and the presence of acidic or basic impurities.[12] In many cases, rapid chemical exchange of the hydroxyl proton with other protons (e.g., from trace water) leads to a broadening of the signal and a loss of coupling to adjacent protons, resulting in a broad singlet.[12]

Experimental Protocols

Protocol 1: GC-FID Method for Purity Assessment and Residual Solvent Analysis

This protocol provides a general starting point for the analysis of 2-Cyclopropylbutan-2-ol purity and common residual solvents.

1. Sample Preparation: a. Accurately weigh approximately 100 mg of the 2-Cyclopropylbutan-2-ol sample into a 10 mL volumetric flask. b. Dilute to volume with a suitable solvent (e.g., methanol or isopropanol). Ensure the solvent does not co-elute with any peaks of interest. c. Prepare a standard solution of 2-Cyclopropylbutan-2-ol at a known concentration in the same solvent. d. For residual solvents, prepare a standard mixture of expected solvents at their respective limit concentrations.

2. GC-FID Instrumentation and Conditions:

Parameter	Recommended Setting
Column	5% Phenyl-methylpolysiloxane, 30 m x 0.32 mm ID, 0.25 µm film thickness
Carrier Gas	Helium or Hydrogen at a constant flow of 1.5 mL/min
Injection Volume	1 µL
Injector Temperature	250 °C
Split Ratio	20:1
Oven Temperature Program	Initial: 40 °C (hold for 5 min), Ramp: 10 °C/min to 250 °C, Hold: 5 min
Detector	Flame Ionization Detector (FID)
Detector Temperature	280 °C

3. Data Analysis: a. Calculate the percentage purity of 2-Cyclopropylbutan-2-ol using the area normalization method or by comparison to the external standard. b. Quantify residual solvents by comparing the peak areas in the sample to those in the standard mixture.

Protocol 2: Method Validation according to ICH Guidelines

Any analytical method used for quality control of pharmaceutical ingredients must be validated to ensure it is suitable for its intended purpose.[13][14][15][16] The key validation parameters for an impurity method are:

• Specificity: The ability to assess the analyte unequivocally in the presence of other components.[16] This can be demonstrated by spiking the sample with known impurities and showing that they are well-separated.[13]

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): The lowest concentration of an impurity that can be reliably detected and quantified, respectively.

• Linearity: The ability of the method to produce results that are directly proportional to the concentration of the impurity over a given range.[16]

• Accuracy: The closeness of the test results to the true value. This is often assessed by recovery studies on spiked samples.

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability (intra-day precision) and intermediate precision (inter-day and inter-analyst variability).[17]

• Robustness: The capacity of the method to remain unaffected by small, deliberate variations in method parameters.

Troubleshooting Logic Diagram

Caption: A troubleshooting guide for common analytical issues.

References

• 2-Cyclopropylbutan-2-ol. PubChem. (n.d.). Retrieved from [Link]

• Biotech Spain. (2023, September 22). Impurity Profiling in Pharmaceuticals: Analytical Methods and Compliance. Retrieved from [Link]

• Chaughule, R., & Lokur, A. (2024). Advances in Impurity Profiling of Pharmaceutical Formulations. Biomedical Journal of Scientific & Technical Research, 60(1).

• MDPI. (n.d.). Applications of Hydrophilic Interaction Chromatography in Pharmaceutical Impurity Profiling: A Comprehensive Review of Two Decades. Retrieved from [Link]

• Agilent. (n.d.). Analyzing Alcoholic Beverages by Gas Chromatography. Retrieved from [Link]

• Doc Brown's Chemistry. (n.d.). C4H10O (CH3)3COH mass spectrum of 2-methylpropan-2-ol. Retrieved from [Link]

• Chemistry For Everyone. (2023, July 27). How Can You Analyze Alcohol Content Using Gas Chromatography? [Video]. YouTube. Retrieved from [Link]

• Satish, S., & Nitu, S. (2025). Impurity profiling Techniques for Pharmaceuticals – A Review. Advances in Bioresearch, 16(2), 107-117.

• Journal of Food and Drug Analysis. (n.d.). A rapid method for determination of ethanol in alcoholic beverages using capillary gas chromatography. Retrieved from [Link]

• Chemistry LibreTexts. (2020, May 30). 14.7: Determining Alcohol Classifications in the Lab - alternate reactions. Retrieved from [Link]

• Journal of Chemical and Pharmaceutical Research. (n.d.). Impurity Profiling for Pharmaceutical Product by using Different Analytical Techniques: An Overview. Retrieved from [Link]

• ChemBK. (n.d.). 2-Cyclopropylbutan-2-ol. Retrieved from [Link]

• Chromatography Forum. (2009, December 3). analysis of alcohols on a HPLC. Retrieved from [Link]

• ResearchGate. (n.d.). An Analysis of Ethanol in Commercial Liquors via Quantitative NMR Spectroscopy. Retrieved from [Link]

• European Medicines Agency. (n.d.). ICH harmonised tripartite guideline - validation of analytical procedures: text and methodology q2(r1). Retrieved from [Link]

• Innovational Journals. (n.d.). Applications of Mass Spectrometry in Pharmaceutical Analysis: Detection of Impurities. Retrieved from [Link]

• AZoM. (2015, October 8). Identifying Alcohols Using NMR Spectroscopy. Retrieved from [Link]

• European Medicines Agency. (n.d.). ICH Q2(R2) Validation of analytical procedures. Retrieved from [Link]

• Waters. (n.d.). Fast HPLC Analysis for Fermentation Ethanol Processes. Retrieved from [Link]

• Shimadzu. (n.d.). Analysis of Volatile Impurities in Anhydrous Ethanol and Ethanol for Disinfection in Accordance with the Purity Test set by the Pharmacopoeias (JP, USP, EP). Retrieved from [Link]

• Agilent. (2024, August 1). Confirmation of Peptide-Related Impurity Intact Mass Using Agilent 1290 Infinity II Bio 2D-LC and InfinityLab. Retrieved from [Link]

• Science Ready. (n.d.). Sodium, Lucas & Oxidation Tests For Alcohols – HSC Chemistry. Retrieved from [Link]

• International Council for Harmonisation. (2023, November 30). Validation of Analytical Procedures Q2(R2). Retrieved from [Link]

• News-Medical. (2018, October 30). NMR: A Technique for Detecting Alcohol Fraud. Retrieved from [Link]

• Peak Scientific. (2018, March 26). GC Used in Alcohol Profiling to Keep Consumers Safe. Retrieved from [Link]

• European Medicines Agency. (2006). Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. Retrieved from [Link]

• Chemistry LibreTexts. (2022, September 24). 17.11: Spectroscopy of Alcohols and Phenols. Retrieved from [Link]

• Waters. (n.d.). What is a good HPLC column choice for analysis of alcohols? Retrieved from [Link]

• AMSbiopharma. (2023, July 22). ICH Guidelines for Analytical Method Validation Explained. Retrieved from [Link]

• YouTube. (2020, December 3). 2D NMR spectroscopy for structural elucidation of complex small molecules. Retrieved from [Link]

• PubChem. (n.d.). 2-Cyclopropyl-3,3-dimethylbutan-2-ol. Retrieved from [Link]

• PubChem. (n.d.). 3-Cyclopropylbutan-2-ol. Retrieved from [Link]

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Technical Support Center: Managing Exothermic Reactions in 2-Cyclopropylbutan-2-ol Synthesis

Welcome to the Technical Support Center for the synthesis of 2-cyclopropylbutan-2-ol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance, troubleshooting advice, and answers to frequently asked questions regarding the management of exothermic reactions during this specific synthesis. Our focus is on providing practical, field-proven insights grounded in scientific principles to ensure both the safety and success of your experiments.

Introduction: The Energetic Landscape of the Grignard Reaction

The synthesis of 2-cyclopropylbutan-2-ol, a tertiary alcohol, is most effectively achieved via the Grignard reaction. This involves the nucleophilic addition of a Grignard reagent to a ketone. For the synthesis of 2-cyclopropylbutan-2-ol, the reaction between cyclopropyl propyl ketone and methylmagnesium bromide is a primary route.

The Grignard reaction is notoriously exothermic, and this characteristic must be carefully managed to prevent runaway reactions, ensure product quality, and maintain a safe laboratory environment. The significant heat release is a result of the formation of strong carbon-carbon and magnesium-oxygen bonds. This guide will provide you with the necessary information to anticipate and control the exothermic nature of this synthesis.

Troubleshooting Guide: Navigating Common Experimental Hurdles

This section addresses specific issues you may encounter during the synthesis of 2-cyclopropylbutan-2-ol, with a focus on problems related to the reaction's exotherm.

Problem 1: Runaway Reaction or Uncontrolled Exotherm

• Symptom: A sudden, rapid increase in reaction temperature that is difficult to control with the cooling bath, potentially leading to vigorous boiling of the solvent.

• Root Cause Analysis:

  • Rapid Reagent Addition: The most common cause of a runaway reaction is the addition of the Grignard reagent or the ketone at a rate that generates heat faster than the cooling system can dissipate it.[1]

  • Induction Period: Grignard reactions often exhibit an induction period where the reaction is slow to start, followed by a sudden and rapid initiation.[1] If too much reagent is added during this lag phase, the subsequent rapid reaction can overwhelm the cooling capacity.

  • Inadequate Cooling: An inefficient or undersized cooling bath (e.g., an old ice bath with too much water) cannot effectively remove the heat generated by the reaction.

• Corrective Actions:

  • Immediate Action: Cease addition of the reagent immediately. If necessary, and if it can be done safely, add more ice or dry ice to the cooling bath.

  • Controlled Addition: Always add the ketone solution to the Grignard reagent dropwise using an addition funnel. Monitor the internal reaction temperature continuously.

  • Initiation: To manage the induction period, add a small portion of the ketone solution (approximately 5-10%) and wait for a noticeable temperature increase (a few degrees) before commencing the slow, continuous addition of the remainder.[1]

  • Cooling Bath: Ensure a well-maintained cooling bath (ice/water or dry ice/acetone) is used and that the reaction flask is adequately submerged.

Problem 2: Low Yield of 2-Cyclopropylbutan-2-ol

• Symptom: The isolated yield of the desired tertiary alcohol is significantly lower than expected.

• Root Cause Analysis:

  • Side Reaction - Ring Opening: The cyclopropyl group is a strained ring system. Under certain conditions, particularly with prolonged reaction times or higher temperatures, the cyclopropylmethyl carbocation intermediate can undergo rearrangement to a more stable homoallylic cation, leading to the formation of undesired byproducts. A potential byproduct is 1-hexen-3-one, formed from the rearrangement of the cyclopropyl carbinyl derivative.

  • Enolization of the Ketone: If the Grignard reagent is sterically hindered or if there is significant steric hindrance around the carbonyl group of the ketone, the Grignard reagent can act as a base and deprotonate the α-carbon of the ketone. This forms an enolate and, upon workup, regenerates the starting ketone, thus reducing the yield of the desired alcohol.[2]

  • Wurtz Coupling: This side reaction can occur between the Grignard reagent and any unreacted alkyl halide, leading to the formation of a dimer and reducing the amount of active Grignard reagent available for the primary reaction.

• Corrective Actions:

  • Minimize Ring Opening: Maintain a low reaction temperature (0-5 °C) during the addition and for a short period after. Avoid prolonged reaction times.

  • Favor Nucleophilic Addition: Use a less sterically hindered Grignard reagent if possible (in this case, methylmagnesium bromide is ideal). Ensure the reaction is carried out at a low enough temperature to disfavor the enolization pathway.

  • Optimize Grignard Formation: If preparing the Grignard reagent in situ, ensure all the alkyl halide has reacted before adding the ketone to minimize Wurtz coupling.

Problem 3: Difficult or Violent Quenching Process

• Symptom: The addition of the quenching agent (e.g., water, aqueous acid) results in an uncontrollable exotherm, splattering, or the formation of a thick, unmanageable precipitate.

• Root Cause Analysis:

  • Rapid Protonation: The quenching of the magnesium alkoxide intermediate and any remaining Grignard reagent is a highly exothermic acid-base reaction. Rapid addition of the quenching agent will lead to a sudden release of heat.

  • Formation of Magnesium Salts: The reaction produces magnesium salts (e.g., Mg(OH)Br) which can precipitate and trap the product, making extraction difficult.

• Corrective Actions:

  • Cooling: Ensure the reaction mixture is thoroughly cooled in an ice bath before and during the entire quenching process.

  • Slow, Controlled Addition: Add the quenching solution (typically a saturated aqueous solution of ammonium chloride, which is less acidic than strong acids) dropwise with vigorous stirring.

  • Dissolving Precipitates: If a thick precipitate forms, the addition of more aqueous quenching solution or a dilute acid (like 1M HCl) may be necessary to dissolve the salts and allow for proper separation of the organic and aqueous layers.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of the exotherm in the synthesis of 2-cyclopropylbutan-2-ol?

A1: The primary cause of the exotherm is the nucleophilic addition of the methylmagnesium bromide to the carbonyl carbon of cyclopropyl propyl ketone. This reaction is highly favorable thermodynamically, leading to the formation of a stable magnesium alkoxide intermediate. The formation of the new carbon-carbon single bond is a highly exothermic process.

Q2: How can I visually confirm that the Grignard reaction has initiated?

A2: Initiation of the Grignard reaction is typically accompanied by a few visual cues. You may observe the formation of a cloudy or grayish precipitate, and a gentle refluxing of the solvent at the surface of the magnesium turnings (if you are preparing the Grignard reagent in situ). The most reliable indicator, however, is a noticeable increase in the internal reaction temperature, which should be monitored with a thermometer.

Q3: Is the cyclopropyl ring stable under Grignard reaction conditions?

A3: The cyclopropyl group is generally stable under the carefully controlled conditions of a Grignard reaction. However, due to its inherent ring strain, it can be susceptible to ring-opening reactions, especially if the reaction is allowed to proceed at elevated temperatures or for extended periods. The formation of a carbocation adjacent to the cyclopropyl ring can lead to rearrangement. Maintaining low temperatures is key to preserving the integrity of the cyclopropyl moiety.

Q4: What are the best practices for scaling up this reaction from a lab to a pilot plant scale?

A4: Scaling up any exothermic reaction requires careful consideration of heat transfer. The surface area-to-volume ratio decreases as the reactor size increases, making heat dissipation less efficient. Key best practices include:

• Calorimetry Studies: Perform reaction calorimetry studies on a small scale to accurately determine the heat of reaction and the maximum rate of heat evolution. This data is crucial for designing an adequate cooling system for the larger reactor.

• Semi-Batch Operation: A semi-batch process, where one reagent is added slowly to the other, is essential for controlling the reaction rate and heat generation.

• Emergency Planning: Have a clear plan for handling a cooling failure, which may include an emergency quenching system.

Q5: What are the ideal solvents for this reaction, and why?

A5: The ideal solvents for Grignard reactions are anhydrous ethers, such as diethyl ether or tetrahydrofuran (THF). These solvents are crucial for two reasons:

• Solvation: The ether molecules solvate the magnesium atom of the Grignard reagent, forming a soluble complex that is essential for its reactivity.

• Inertness: Ethers are aprotic and do not react with the highly basic Grignard reagent. It is critical that these solvents are rigorously dried before use, as any trace of water will quench the Grignard reagent.

Experimental Protocols & Data

Detailed Protocol for the Synthesis of 2-Cyclopropylbutan-2-ol

This protocol is based on established procedures for the addition of Grignard reagents to ketones.

Materials:

Reagent/Material	Molar Mass ( g/mol )	Amount	Moles
Cyclopropyl propyl ketone	112.17	10.0 g	0.089
Methylmagnesium bromide (3.0 M in diethyl ether)	-	33 mL	0.099
Anhydrous diethyl ether	74.12	100 mL	-
Saturated aqueous ammonium chloride (NH₄Cl)	53.49	50 mL	-
Anhydrous magnesium sulfate (MgSO₄)	120.37	~10 g	-

Procedure:

• Setup: Assemble a flame-dried 250 mL three-necked round-bottom flask equipped with a magnetic stirrer, a thermometer, and an addition funnel fitted with a nitrogen inlet. Maintain a positive pressure of nitrogen throughout the reaction.

• Reagent Preparation: In the addition funnel, place the cyclopropyl propyl ketone and dilute with 20 mL of anhydrous diethyl ether.

• Reaction Initiation: To the reaction flask, add the methylmagnesium bromide solution (33 mL). Cool the flask to 0 °C using an ice-water bath.

• Controlled Addition: Begin the dropwise addition of the cyclopropyl propyl ketone solution from the addition funnel to the stirred Grignard reagent. Maintain the internal reaction temperature between 0 and 5 °C. The addition should take approximately 30-45 minutes.

• Reaction Completion: After the addition is complete, allow the reaction mixture to stir at 0 °C for an additional 30 minutes.

• Quenching: While maintaining the reaction flask in the ice bath, slowly and carefully add 50 mL of saturated aqueous ammonium chloride solution dropwise to quench the reaction.

• Workup: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer with two 25 mL portions of diethyl ether.

• Purification: Combine the organic layers, wash with brine (saturated NaCl solution), and dry over anhydrous magnesium sulfate. Filter the solution and remove the solvent under reduced pressure to yield the crude 2-cyclopropylbutan-2-ol. Further purification can be achieved by distillation.

Visualizations

Experimental Workflow

Caption: Experimental workflow for the synthesis of 2-cyclopropylbutan-2-ol.

Troubleshooting Decision Tree for Low Yield

Caption: Decision tree for troubleshooting low product yield.

References

• Organic Chemistry Portal. (n.d.). Grignard Reaction. Retrieved from [Link]

• Benchchem. (2025). Application Notes and Protocols: Grignard Reaction for Synthesizing Aryl Cyclopropyl Ketones. Benchchem.
• Punniyamurthy, T. (n.d.). Principles of Organic Synthesis.

• Master Organic Chemistry. (2011, October 14). Grignard Reagents For Addition To Aldehydes and Ketones. Retrieved from [Link]

• Chegg. (n.d.). Show the products obtained from the addition of methylmagnesium bromide to the following compounds. Retrieved from [Link]

• Filo. (2025, September 17). A ketone upon reaction with ethyl magnesium bromide (Grignard reagent) fo... Retrieved from [Link]

• Benchchem. (2025). Application Notes and Protocols: Grignard Reaction with Ethylmagnesium Bromide. Benchchem.

• Sciencemadness Discussion Board. (2016, September 4). Cyclopropyl grignard. Retrieved from [Link]

• Banerjee, A. K., et al. (2020). Reactions of Grignard Reagents with Carbonyl Compound-Unexpected Observations.
• Slabey, V. A., & Wise, P. H. (1951). Synthesis of cyclopropane hydrocarbons from methylcyclopropyl ketone 3: 2-cyclopropyl-1-butene, cis and trans 2-cyclopropyl-2-butene, and 2-cyclopropylbutane. UNT Digital Library.

• American Chemical Society. (2025, June). Grignard Reaction. Retrieved from [Link]

• ResearchGate. (2025, October 8). Grignard Reactions in Cyclopentyl Methyl Ether. Retrieved from [Link]

• Chemistry LibreTexts. (2024, March 16). 7: The Grignard Reaction (Experiment). Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Kulinkovich Reaction. Retrieved from [Link]

• Master Organic Chemistry. (2015, December 16). Protecting Groups In Grignard Reactions. Retrieved from [Link]

• Chemistry LibreTexts. (2024, September 30). 17.5: Alcohols from Carbonyl Compounds - Grignard Reagents. Retrieved from [Link]

• Master Organic Chemistry. (2016, January 19). Grignard Reactions: Practice Problems Involving Oxidation. Retrieved from [Link]

• Organic Syntheses. (n.d.). Ketone, cyclopropyl methyl. Retrieved from [Link]

• ResearchGate. (2024, April 22). How to purify tertiary alcohol?. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of cyclopropanes. Retrieved from [Link]

• Reddit. (2019, April 24). What are some strategies to reduce side-reactions in a Grignard reaction? Any good papers on handling side-products?. Retrieved from [Link]

• ACS Publications. (2022, March 5).

• YouTube. (2014, March 2). Using the Grignard Reaction to Make Alcohols. Retrieved from [Link]

• Khan Academy. (n.d.). Synthesis of alcohols using Grignard reagents. Retrieved from [Link]

• Google Patents. (n.d.). CN1994996A - Process for preparing cyclopropyl methyl ketone.

• ResearchGate. (n.d.). Review of cyclopropyl bromide synthetic process. Retrieved from [Link]

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Technical Support Center: Solvent Selection for 2-Cyclopropylbutan-2-ol Reactions

Welcome to the technical support center for reactions involving 2-cyclopropylbutan-2-ol. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of working with this versatile tertiary alcohol. The unique juxtaposition of a tertiary alcohol and a cyclopropyl group presents both synthetic opportunities and challenges, primarily centered around the control of carbocationic intermediates. The choice of solvent is paramount in dictating the reaction pathway, influencing whether you achieve substitution, elimination, or rearrangement products. This document provides in-depth, field-proven insights into making informed solvent choices to achieve your desired synthetic outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the primary reaction pathways for 2-cyclopropylbutan-2-ol under acidic conditions?

A1: Under acidic conditions, 2-cyclopropylbutan-2-ol readily forms a tertiary carbocation stabilized by the adjacent cyclopropyl group. This carbocation can then undergo several transformations:

• Elimination (Dehydration): Loss of a proton from an adjacent carbon to form a variety of alkenes. This is a very common pathway for tertiary alcohols.[1][2]

• Substitution: Nucleophilic attack on the carbocation. This is often observed in the presence of a good nucleophile.

• Rearrangement: The highly strained cyclopropyl ring can participate in rearrangements, leading to ring-opened or expanded products.[3] This is a critical consideration in all reactions involving cyclopropylcarbinyl systems.

The choice of solvent, acid catalyst, and temperature will significantly influence which of these pathways predominates.

Q2: How does the cyclopropyl group influence the reactivity of 2-cyclopropylbutan-2-ol?

A2: The cyclopropyl group exerts a profound electronic effect. The C-C bonds of the cyclopropane ring have significant p-character, allowing them to stabilize an adjacent positive charge through conjugation. This makes the formation of the tertiary carbocation from 2-cyclopropylbutan-2-ol particularly favorable. However, the inherent ring strain of the cyclopropane ring also makes it susceptible to ring-opening reactions, especially when a carbocation is formed adjacent to it.[3]

Q3: What is the "cyclopropylcarbinyl rearrangement" and how can I control it?

A3: The cyclopropylcarbinyl rearrangement is a characteristic reaction of carbocations adjacent to a cyclopropane ring. The tertiary carbocation formed from 2-cyclopropylbutan-2-ol can rearrange to form homoallylic or cyclobutane-derived cations. These rearrangements are often rapid and can lead to a complex mixture of products.[4]

Controlling this rearrangement is a key challenge. Here are some general strategies:

• Choice of Solvent: Non-polar, aprotic solvents tend to suppress carbocation formation and subsequent rearrangements. Polar protic solvents, on the other hand, stabilize the carbocation, potentially allowing more time for rearrangement to occur.

• Nucleophilicity of the Medium: In a highly nucleophilic solvent or with a potent nucleophile, the carbocation can be trapped before it has a chance to rearrange.

• Temperature: Lowering the reaction temperature can often disfavor rearrangement pathways, which may have a higher activation energy.[5]

Troubleshooting Guide: Common Issues and Solutions

Issue 1: My dehydration reaction of 2-cyclopropylbutan-2-ol is giving a complex mixture of alkenes, including ring-opened products.

• Root Cause: The use of strong, non-coordinating acids (like sulfuric or phosphoric acid) in polar, protic solvents can lead to extensive carbocation rearrangement and ring-opening before elimination occurs. The high stability of the initial tertiary carbocation allows for these competing pathways.

• Troubleshooting & Optimization:

  • Solvent Selection: Consider switching to a less polar, aprotic solvent like dichloromethane (DCM) or tetrahydrofuran (THF). These solvents are less effective at solvating the carbocation, which can suppress complex rearrangements.

  • Catalyst Choice: Instead of strong mineral acids, consider using a milder Lewis acid or a solid-supported acid catalyst. These can sometimes provide a more controlled reaction environment.

  • Temperature Control: Perform the reaction at the lowest temperature that still allows for a reasonable reaction rate. This can help to kinetically favor the desired elimination pathway over rearrangement.

Issue 2: I am attempting a substitution reaction, but I am primarily observing elimination and rearrangement products.

• Root Cause: The tertiary nature of the alcohol and the stability of the resulting carbocation strongly favor E1 elimination over SN1 substitution, especially at elevated temperatures.[1][2] Rearrangement competes with both pathways.

• Troubleshooting & Optimization:

  • Solvent and Nucleophile: Use a highly nucleophilic solvent or add a high concentration of a strong nucleophile. For example, conducting the reaction in a solvent that is also the nucleophile (solvolysis) can favor substitution. However, be mindful that polar protic solvents will also stabilize the carbocation. A balance must be struck. Using a polar aprotic solvent with a soluble nucleophilic salt can sometimes be effective.

  • Leaving Group Activation: Instead of relying on acid catalysis to form the carbocation, consider converting the alcohol to a better leaving group (e.g., a tosylate or mesylate) first. Then, the substitution can be carried out under milder conditions with a suitable nucleophile, potentially avoiding the harsh conditions that promote rearrangement and elimination.

Solvent Selection Framework

The choice of solvent is a critical parameter that can be tuned to direct the reaction of 2-cyclopropylbutan-2-ol towards a desired outcome. The following table summarizes the expected effects of different solvent classes on the primary reaction pathways.

Solvent Class	Properties	Effect on Carbocation Intermediate	Favored Reaction Pathway(s)	Potential Issues
Polar Protic	High dielectric constant, H-bond donor (e.g., water, methanol, ethanol)	Strong stabilization through solvation	Elimination (E1), Substitution (SN1)	High potential for carbocation rearrangements and ring-opening.
Polar Aprotic	High dielectric constant, no H-bond donor (e.g., acetone, DMF, DMSO)	Moderate stabilization	Substitution (SN1) with a good nucleophile	Can still allow for some rearrangement.
Non-polar Aprotic	Low dielectric constant (e.g., hexane, toluene, DCM)	Poor stabilization	Favors pathways that avoid discrete carbocations	May require harsher conditions to initiate the reaction.

Experimental Protocols

Protocol 1: Controlled Dehydration of 2-Cyclopropylbutan-2-ol

This protocol aims to favor the formation of the unrearranged alkene products by using a milder acid catalyst in a less polar solvent.

Materials:

• 2-Cyclopropylbutan-2-ol

• Anhydrous p-Toluenesulfonic acid (TsOH)

• Toluene

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Round-bottom flask with a Dean-Stark trap and condenser

• Heating mantle

• Separatory funnel

Procedure:

• To a 100 mL round-bottom flask equipped with a Dean-Stark trap and a reflux condenser, add 2-cyclopropylbutan-2-ol (5.0 g, 43.8 mmol) and toluene (40 mL).

• Add a catalytic amount of p-toluenesulfonic acid (approx. 200 mg).

• Heat the mixture to reflux and collect the water in the Dean-Stark trap.

• Monitor the reaction progress by TLC or GC-MS.

• Once the starting material is consumed, cool the reaction mixture to room temperature.

• Transfer the mixture to a separatory funnel and wash with saturated sodium bicarbonate solution (2 x 20 mL) and then with brine (20 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude alkene mixture.

• Purify the product by fractional distillation or column chromatography.

Visualizing Reaction Pathways

The following diagrams illustrate the key decision points in selecting a solvent for reactions of 2-cyclopropylbutan-2-ol.

Caption: Solvent choice dictates carbocation stability and reaction outcome.

Caption: Troubleshooting guide for common issues in 2-cyclopropylbutan-2-ol reactions.

References

• Dehydration of 2-Methylbutan-2-ol. (n.d.). Scribd. Retrieved January 18, 2026, from [Link]

• 2-Cyclopropylbutan-2-ol. (2024, April 10). ChemBK. Retrieved January 18, 2026, from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 231931, 2-Cyclopropylbutan-2-ol. Retrieved January 18, 2026, from [Link].

• Kevill, D. N., & Abduljaber, M. H. (2000). Correlation of the rates of solvolysis of cyclopropylcarbinyl and cyclobutyl bromides using the extended Grunwald-Winstein equation. The Journal of Organic Chemistry, 65(8), 2548–2554. [Link]

• Carbocation Rearrangements. (2023, January 22). Chemistry LibreTexts. Retrieved January 18, 2026, from [Link]

• Li, C.-J. (2019). Oxidative radical ring-opening/cyclization of cyclopropane derivatives. Beilstein Journal of Organic Chemistry, 15, 283–290. [Link]

• Mori, K., & Akao, A. (2024). Carbocationoids, a concept for controlling highly reactive cationic species. Communications Chemistry, 7(1), 1-8. [Link]

• Clark, J. (n.d.). Dehydration of more complicated alcohols. Chemguide. Retrieved January 18, 2026, from [Link]

• Experiment 5: Alcohol Dehydration of Menthol. (n.d.). SOU. Retrieved January 18, 2026, from [Link]

• Kevill, D. N., & Abduljaber, M. H. (2000). Correlation of the rates of solvolysis of cyclopropylcarbinyl and cyclobutyl bromides using the extended Grunwald-Winstein equation. The Journal of Organic Chemistry, 65(8), 2548-2554. [Link]

• Dehydration of 2 Methylcyclohexanol Lab Experiment. (2022, July 11). YouTube. Retrieved January 18, 2026, from [Link]

• Acid-catalyzed dehydration of alcohols. (2025, December 25). Filo. Retrieved January 18, 2026, from [Link]

• Catak, S., & Van Speybroeck, V. (2023). Cyclopropylcarbinyl-to-homoallyl carbocation equilibria influence the stereospecificity in the nucleophilic substitution of cyclopropylcarbinols. ChemRxiv. [Link]

• Solvolysis of Tertiary and Secondary Haloalkanes. (2015, July 9). Chemistry LibreTexts. Retrieved January 18, 2026, from [Link]

• Li, C. J., & Chen, J. R. (2019). Oxidative radical ring-opening/cyclization of cyclopropane derivatives. Beilstein journal of organic chemistry, 15, 283–290. [Link]

• Marek, I., & Romanov-Michailidis, F. (2025). Formally Stereoretentive SN1 Reactions of Homoallylic Tertiary Alcohols Via Nonclassical Carbocation. Journal of the American Chemical Society. [Link]

• Dehydration of Butan-2-ol. (2023, January 22). Chemistry LibreTexts. Retrieved January 18, 2026, from [Link]

• Lab 12: Dehydration of 2-methylcyclohexanol. (2014, January 23). YouTube. Retrieved January 18, 2026, from [Link]

• Nucleophilicity and Solvent Effects. (2018, September 4). YouTube. Retrieved January 18, 2026, from [Link]

• Carbocation Rearrangements (Worksheet Solutions Walkthrough). (2021, August 24). YouTube. Retrieved January 18, 2026, from [Link]

• Catak, S., & Van Speybroeck, V. (2023). Cyclopropylcarbinyl-to-Homoallyl Carbocation Equilibria Influence the Stereospecificity in the Nucleophilic Substitution of Cyclopropylcarbinols. The Journal of organic chemistry, 88(12), 8036–8044. [Link]

• Ashenhurst, J. (2012, August 22). Rearrangements: Alkyl Shifts and Ring-Expansion Reactions. Master Organic Chemistry. Retrieved January 18, 2026, from [Link]

• Müller, P., & Rossier, J. C. (2000). Solvent effects on the steric course of the solvolysis of tertiary acyclic derivatives. Journal of the Chemical Society, Perkin Transactions 2, (11), 2232-2239. [Link]

• Show the structures of all possible acid-catalyzed dehydration products of the following. (2025, May 14). Filo. Retrieved January 18, 2026, from [Link]

• Cyclobutane Ring Opening Reactions of 1,2,2a,8b-Tetrahydrocyclobuta[c]-quinolin-3(4H)-ones. (2025, August 10). ResearchGate. Retrieved January 18, 2026, from [Link]

• Effects of Solvents on Nucleophilicity. (n.d.). MedLife Mastery. Retrieved January 18, 2026, from [Link]

• Rearrangement Reactions with Practice Problems. (n.d.). Chemistry Steps. Retrieved January 18, 2026, from [Link]

• Ch 8: Solvent Effects. (n.d.). University of Calgary. Retrieved January 18, 2026, from [Link]

Sources

• 1. chemguide.co.uk [chemguide.co.uk]
• 2. Here are the post-lab questions: Give the dehydration products of each o.. [askfilo.com]
• 3. BJOC - Oxidative radical ring-opening/cyclization of cyclopropane derivatives [beilstein-journals.org]
• 4. chemrxiv.org [chemrxiv.org]
• 5. chem.libretexts.org [chem.libretexts.org]

strategies to control stereoselectivity in reactions with 2-Cyclopropylbutan-2-ol

Topic: Strategies to control stereoselectivity in reactions with 2-Cyclopropylbutan-2-ol Ticket ID: #CYC-BUT-002 Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Executive Summary & Core Challenge

User Query: "I am attempting to functionalize 2-cyclopropylbutan-2-ol, but I am observing inconsistent stereoselectivity and significant ring-opening byproducts. How do I control the reaction outcome?"

The Specialist’s Diagnosis: The reactivity of 2-cyclopropylbutan-2-ol is dominated by the Cyclopropylcarbinyl (CPC) Cation . This intermediate is a "double-edged sword":

• Stabilization: The cyclopropyl ring stabilizes the adjacent carbocation via

  hyperconjugation (the "bisected" conformation), making ionization faster than typical tertiary alcohols.[1]

• Rearrangement: This same delocalization lowers the barrier for ring opening to form homoallylic products (the "thermodynamic sink").[1]

To control stereoselectivity, you must win the kinetic race between nucleophilic trapping (which preserves the ring and stereocenter) and skeletal rearrangement .

Troubleshooting Guide: The "Cation Clock"

Module A: Preventing Ring Opening (The Rearrangement Trap)

Symptom: You observe homoallylic halides or alkenes instead of the desired cyclopropyl product.

Root Cause	Mechanism	Corrective Action
Acid too strong	Protonation generates a free carbocation with a long lifetime, allowing thermodynamic rearrangement.	Switch to Lewis Acids (e.g., TiCl₄, BF₃[1]·OEt₂) at low temperatures (-78°C) to form a tight ion pair.[1]
Nucleophile too weak	The cation rearranges before the nucleophile can attack ( ).	Increase nucleophile concentration or use a "solvate-trapping" solvent like Acetonitrile (Ritter reaction).[1]
Protichydric Solvent	Water/Alcohols promote full dissociation to the free ion.[1]	Use non-polar solvents (DCM, Toluene) to maintain Contact Ion Pairs (CIP) , favoring retention.[1]

Module B: Controlling Elimination (Dehydration)

Symptom: You want the alkene (Zaitsev product) but get ring-opened dienes or the wrong E/Z isomer.

The Solution: The Burgess Reagent Avoid acid-catalyzed dehydration entirely. The Burgess reagent facilitates an inner-sphere syn-elimination that bypasses the free carbocation, preserving the cyclopropyl ring.

Protocol: Dehydration of 2-Cyclopropylbutan-2-ol

• Reagents: 2-Cyclopropylbutan-2-ol (1.0 eq), Burgess Reagent (1.2 eq).[1]

• Solvent: Anhydrous Benzene or Toluene (0.1 M).

• Condition: Heat to 50°C for 1-2 hours.

• Outcome: Exclusive formation of the alkene with the cyclopropyl ring intact.[1]

  • Stereoselectivity: Favors the (E)-alkene (Zaitsev) due to the steric bulk of the cyclopropyl group in the cyclic transition state.

Interactive Mechanistic Pathways

The following diagram illustrates the divergent pathways of the CPC cation. To maintain stereocontrol, you must force the system down the "Kinetic Trapping" path.[1]

Caption: Figure 1. The kinetic competition between nucleophilic trapping (Green) and ring opening (Red).

Advanced Protocol: Stereoselective Ritter Reaction

Objective: Convert 2-cyclopropylbutan-2-ol to the corresponding tertiary amide with retention of the cyclopropyl ring.

Rationale: The Ritter reaction uses acetonitrile as both solvent and nucleophile.[1] The high concentration of nucleophile (

) ensures the trapping rate ( ) exceeds the rearrangement rate ( ).

Step-by-Step Methodology:

• Setup: Flame-dry a round-bottom flask under Argon.

• Substrate: Dissolve 2-cyclopropylbutan-2-ol (1.0 mmol) in Acetonitrile (3.0 mL).

  • Note: Acetonitrile acts as the nucleophile.[1]

• Catalyst Addition: Cool to -10°C . Add concentrated

  (1.1 eq) dropwise.[1]

  • Critical: Do not allow temperature to rise, or ring opening will occur.[1]

• Reaction: Stir at 0°C for 2 hours.

  • Monitoring: TLC will show consumption of alcohol.[1]

• Quench: Pour mixture into ice-cold water (hydrolysis of the nitrilium intermediate).

• Workup: Extract with DCM, wash with bicarbonate, dry over MgSO₄.

Expected Result: N-(2-cyclopropylbutan-2-yl)acetamide.

• Stereochemical Note: If the starting alcohol is enantiopure, the product will often show partial racemization due to the planar cation, but retention is favored in non-polar co-solvents due to ion-pairing shielding one face.

FAQ: Expert Troubleshooting

Q1: Why does my dehydration yield a mixture of E/Z isomers? A: In the elimination of 2-cyclopropylbutan-2-ol, the loss of a proton from the ethyl group (C3) generates the internal alkene. The E/Z ratio is determined by the eclipse interactions in the transition state. The bulky cyclopropyl group prefers to be anti to the leaving group, often favoring the (E)-isomer . Using the Burgess reagent enhances this selectivity compared to acid catalysis [1].[1]

Q2: Can I do an Sn2 substitution on this alcohol? A: No. It is a tertiary center with significant steric bulk (Cyclopropyl + Ethyl + Methyl).[1] Sn2 is sterically impossible.[1] You must proceed via Sn1 (cationic), which requires managing the "Cation Clock" described in Module A.[1]

Q3: How do I synthesize the enantiopure starting material? A: Do not try to resolve the alcohol. Instead, synthesize it via asymmetric nucleophilic addition to cyclopropyl methyl ketone using a chiral ligand (e.g., Titanium-TADDOL or Zinc-ProPhenol catalysts) [2].[1]

Decision Matrix: Reagent Selection

Use this logic flow to select the correct reagent for your desired transformation.

Caption: Figure 2. Reagent selection guide based on target functionality and substrate sensitivity.

References

• Burgess, E. M., Penton, H. R., & Taylor, E. A. (1970).[1] Thermal reactions of alkyl N-carbomethoxysulfamate esters. Journal of the American Chemical Society.[1][2][3]

• Marek, I., & Simaan, S. (2025/2022).[1] Stereoretentive SN1 Reactions of Homoallylic Tertiary Alcohols via Cyclopropyl Carbinyl Carbocations. Nature Chemistry / ResearchGate.[1]

• Olah, G. A., et al. (2011).[1] Stereochemistry of the cyclopropylcarbinyl-cyclopropylcarbinyl rearrangement. Journal of the American Chemical Society.[1][2][3]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. m.youtube.com [m.youtube.com]
• 3. pubs.acs.org [pubs.acs.org]

identifying and characterizing degradation products of 2-Cyclopropylbutan-2-ol

Technical Support Center: Stability & Characterization of 2-Cyclopropylbutan-2-ol

Topic: Identifying and Characterizing Degradation Products of 2-Cyclopropylbutan-2-ol Audience: Researchers, Analytical Scientists, and Formulation Chemists Version: 2.1 (Current)

Technical Overview & Chemical Profile

2-Cyclopropylbutan-2-ol is a tertiary alcohol characterized by a cyclopropyl group attached directly to the carbinol center. This structural motif imparts unique reactivity, specifically a high susceptibility to acid-catalyzed rearrangement and dehydration.

Unlike simple aliphatic tertiary alcohols, the stability of this molecule is governed by the cyclopropylcarbinyl cation intermediate. Under stress, this intermediate partitions between two competing pathways:

• Elimination (Dehydration): Leading to isomeric alkenes.

• Ring Opening (Rearrangement): Leading to homoallylic alcohols or halides, driven by the release of ring strain (~27.5 kcal/mol).

Troubleshooting Guide (Q&A Format)

Q1: I observe three distinct non-polar impurities in my GC-MS analysis after acidic stress. What are they?

Diagnosis: These are likely dehydration products (alkenes).[1] Mechanism: Under acidic conditions (e.g., pH < 4 or acidic GC stationary phases), the hydroxyl group is protonated and lost as water. The resulting carbocation eliminates a proton from an adjacent carbon.

• Impurity A (Major): 2-Cyclopropyl-2-butene (Z/E isomers) .

  • Cause: Elimination of a proton from the ethyl group (methylene).

  • Reasoning: Follows Zaitsev’s Rule , forming the most substituted, thermodynamically stable alkene.[2]

• Impurity B (Minor): 2-Cyclopropyl-1-butene .

  • Cause: Elimination of a proton from the methyl group.

  • Reasoning: This is the Hofmann product (kinetic product), less stable due to lower substitution.

Action Plan:

• Verify: Check the Mass Spectrum (EI). Look for a molecular ion of m/z 110 (Loss of water, M-18).

• Mitigate: Neutralize samples prior to GC injection. Use base-deactivated liners.

Q2: In aqueous acidic formulations (HPLC), I see a polar impurity eluting before the main peak. It is not an alkene.[3] What is it?

Diagnosis: This is likely the Homoallylic Alcohol (Ring-opened product). Mechanism: In the presence of water (nucleophile) and acid, the cyclopropylcarbinyl cation undergoes a homoallylic rearrangement (Julia-Johnson type). The cyclopropane ring opens to relieve strain, shifting the positive charge to the terminal carbon, which is then trapped by water.

• Predicted Structure: 4-methylhex-3-en-1-ol .

• Pathway: Ring opening generates a primary alcohol with an internal double bond.

• Detection: This molecule is more polar than the parent (due to the primary -OH and accessible chain) and will often elute earlier on Reverse Phase (C18) columns.

Q3: My API is degrading during storage at 40°C/75% RH. Is this oxidative or hydrolytic?

Diagnosis: Likely Hydrolytic/Acid-Catalyzed (Autocatalytic). Analysis: Tertiary alcohols are generally resistant to oxidation. However, if your formulation is slightly acidic, the humidity promotes the ring-opening hydrolysis described in Q2.

• Check: Measure the pH of the micro-environment.[3] If pH < 5, degradation accelerates.

• Oxidation Note: If peroxides are present (e.g., in PEG excipients), radical attack on the cyclopropyl ring is possible but kinetically slower than acid hydrolysis.

Analytical Data & Characterization

Table 1: Key Degradants and Physicochemical Properties

Component	Structure Type	Retention (RP-HPLC)	Retention (GC)	Key MS Ions (EI)	Mechanism
2-Cyclopropylbutan-2-ol	Parent (API)	Mid	Mid	114 (M+), 99 (M-Me), 85 (M-Et)	N/A
2-Cyclopropyl-2-butene	Alkene (Zaitsev)	Late (Non-polar)	Early (Volatile)	110 (M+), 95, 81	Dehydration (Acid)
2-Cyclopropyl-1-butene	Alkene (Hofmann)	Late (Non-polar)	Early (Volatile)	110 (M+), 95, 67	Dehydration (Acid)
4-methylhex-3-en-1-ol	Homoallylic Alcohol	Early (Polar)	Late (High BP)	114 (M+), 83 (Allylic cleavage)	Ring Opening (Hydrolysis)

Mechanistic Visualization

The following diagram maps the critical divergence point at the Cyclopropylcarbinyl Cation .

Figure 1: Acid-catalyzed pathways leading to dehydration (Yellow) and ring-opening rearrangement (Green).

Experimental Protocols for Forced Degradation

To validate analytical methods, generate these impurities using the following stress conditions:

Protocol A: Generation of Alkenes (Dehydration Standards)

• Dissolve 50 mg of API in 5 mL of 0.1 N HCl in Methanol.

• Reflux at 60°C for 2 hours.

• Extract with n-Heptane.

• Analyze organic layer by GC-MS. Expect >90% conversion to alkenes.

Protocol B: Generation of Homoallylic Alcohol (Ring Opening)

• Dissolve 50 mg of API in 5 mL of Water/Dioxane (9:1) .

• Add 10 µL of concentrated H2SO4.

• Heat at 80°C for 4 hours.

• Neutralize and analyze by RP-HPLC (C18, Water/ACN gradient). Expect polar peak eluting before API.

References

• Atlas of Chemical Pathology. (n.d.). Acid catalysed dehydration of alcohols and Zaitsev's rule. Retrieved from 2

• Royal Society of Chemistry. (2011). Hot water-promoted cyclopropylcarbinyl rearrangement facilitates construction of homoallylic alcohols. Organic & Biomolecular Chemistry. Retrieved from 4

• National Institutes of Health (PubChem). (2025). 2-Cyclopropylbutan-2-ol Compound Summary. Retrieved from 5[6][7][8]

• Master Organic Chemistry. (2012). Rearrangements: Alkyl Shifts and Ring-Expansion Reactions. Retrieved from 9

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• 2. atlas.org [atlas.org]
• 3. The Degradation Chemistry of GSK2879552: Salt Selection and Microenvironmental pH Modulation to Stabilize a Cyclopropyl Amine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Hot water-promoted cyclopropylcarbinyl rearrangement facilitates construction of homoallylic alcohols - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. 2-Cyclopropylbutan-2-ol | C7H14O | CID 231931 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. (+-)-2-Butanol | C4H10O | CID 6568 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 3-Cyclopropylbutan-2-ol | C7H14O | CID 54424836 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. 2-Propylbut-2-en-1-ol | C7H14O | CID 57030323 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]

Reference Data & Comparative Studies

A Comparative Guide to the Spectroscopic Analysis of 2-Cyclopropylbutan-2-ol: ¹H and ¹³C NMR vs. Mass Spectrometry

For researchers, scientists, and professionals in drug development, the unambiguous structural elucidation of novel chemical entities is a cornerstone of rigorous scientific practice. This guide provides an in-depth analysis of 2-cyclopropylbutan-2-ol, a tertiary alcohol of interest in synthetic chemistry, through the lens of Nuclear Magnetic Resonance (NMR) spectroscopy. We will explore the theoretical underpinnings and practical application of both ¹H and ¹³C NMR for the characterization of this molecule. Furthermore, we will objectively compare the insights derived from NMR with those obtained from an alternative analytical technique, Mass Spectrometry (MS), providing a comprehensive overview of their respective strengths in structural determination.

The Power of NMR in Structural Elucidation: A Case Study of 2-Cyclopropylbutan-2-ol

Nuclear Magnetic Resonance spectroscopy is an unparalleled technique for determining the precise arrangement of atoms within a molecule. By probing the magnetic properties of atomic nuclei, primarily ¹H (protons) and ¹³C, we can deduce the connectivity, chemical environment, and stereochemistry of a compound. The structure of 2-cyclopropylbutan-2-ol, with its unique combination of a tertiary alcohol, a cyclopropyl ring, and an ethyl group, presents a fascinating case for NMR analysis.

Predicting the ¹H NMR Spectrum of 2-Cyclopropylbutan-2-ol

The ¹H NMR spectrum provides information about the different types of protons in a molecule and their neighboring protons. Based on the structure of 2-cyclopropylbutan-2-ol, we can predict the following signals:

• Hydroxyl Proton (-OH): A broad singlet that can appear over a wide chemical shift range (typically 1-5 ppm), the position of which is highly dependent on concentration, solvent, and temperature. This broadening is due to chemical exchange with other protic species. To confirm this signal, a D₂O exchange experiment can be performed, which will cause the -OH peak to disappear or significantly diminish.

• Ethyl Group (-CH₂CH₃): This group will give rise to two distinct signals. The methylene protons (-CH₂) will appear as a quartet due to coupling with the three adjacent methyl protons. The methyl protons (-CH₃) will appear as a triplet due to coupling with the two adjacent methylene protons. The quartet is expected to be further downfield than the triplet due to the proximity of the electron-withdrawing hydroxyl group.

• Methyl Group (-CH₃ attached to the carbinol carbon): This will appear as a singlet as there are no adjacent protons to couple with. Its chemical shift will be influenced by the adjacent hydroxyl group.

• Cyclopropyl Protons: The protons on the cyclopropyl ring are diastereotopic and will exhibit complex splitting patterns. The methine proton (CH) will be coupled to the four methylene protons. The four methylene protons (CH₂) will be coupled to each other (geminal coupling) and to the methine proton (vicinal coupling), resulting in a series of multiplets in the upfield region of the spectrum, characteristic of strained ring systems.

Predicting the ¹³C NMR Spectrum of 2-Cyclopropylbutan-2-ol

The ¹³C NMR spectrum provides information about the different carbon environments in a molecule. For 2-cyclopropylbutan-2-ol, we anticipate the following signals:

• Quaternary Carbon (C-OH): This carbon, bonded to the hydroxyl group, will be the most deshielded of the sp³ carbons and will appear as a singlet in the downfield region of the aliphatic range.

• Ethyl Group Carbons (-CH₂CH₃): Two distinct signals will be observed. The methylene carbon (-CH₂) will be further downfield than the methyl carbon (-CH₃) due to the influence of the nearby hydroxyl group.

• Methyl Carbon (-CH₃ attached to the carbinol carbon): This will appear as a single resonance.

• Cyclopropyl Carbons: The methine carbon (CH) will appear at a distinct chemical shift from the two equivalent methylene carbons (CH₂), which will appear as a single signal due to symmetry. These carbons typically resonate in the upfield region of the spectrum.

Experimental Protocol: ¹H and ¹³C NMR Analysis

A standardized protocol is crucial for obtaining high-quality, reproducible NMR data.

Step-by-Step Methodology

• Sample Preparation:

  • Accurately weigh approximately 5-10 mg of 2-cyclopropylbutan-2-ol for ¹H NMR and 20-50 mg for ¹³C NMR.

  • Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a clean, dry vial. The choice of solvent is critical to avoid interfering signals.[1]

  • Ensure the sample is fully dissolved. Gentle vortexing or sonication may be necessary.

  • Using a clean Pasteur pipette, transfer the solution into a clean, dry 5 mm NMR tube. The sample height in the tube should be approximately 4-5 cm.[1]

  • Cap the NMR tube to prevent solvent evaporation.

• Data Acquisition:

  • Insert the NMR tube into a spinner turbine and adjust the depth using a depth gauge to ensure it is correctly positioned within the NMR probe.[2][3]

  • Insert the sample into the NMR spectrometer.

  • Lock onto the deuterium signal of the solvent and shim the magnetic field to achieve optimal homogeneity.

  • Acquire the ¹H NMR spectrum using appropriate parameters (e.g., pulse angle, acquisition time, relaxation delay).

  • For confirmation of the hydroxyl proton, acquire a second ¹H NMR spectrum after adding a drop of D₂O to the NMR tube and shaking gently.

  • Acquire the proton-decoupled ¹³C NMR spectrum. Longer acquisition times are typically required for ¹³C NMR due to the lower natural abundance of the ¹³C isotope.

Comparative Analysis: NMR vs. Mass Spectrometry

While NMR provides a detailed map of the molecular structure, Mass Spectrometry (MS) offers complementary information about the molecule's mass and fragmentation pattern, which can also be used for structural elucidation.

Mass Spectrometry of 2-Cyclopropylbutan-2-ol: A Predicted Fragmentation Pattern

In Electron Ionization (EI) Mass Spectrometry, molecules are bombarded with high-energy electrons, leading to ionization and fragmentation. For tertiary alcohols like 2-cyclopropylbutan-2-ol, the molecular ion peak (M⁺) is often weak or absent due to the instability of the tertiary carbocation.[4] The fragmentation pattern is dominated by two main pathways:

• α-Cleavage: This involves the cleavage of a carbon-carbon bond adjacent to the oxygen atom.[5][6] For 2-cyclopropylbutan-2-ol, there are three possible α-cleavage pathways, leading to the loss of a methyl radical, an ethyl radical, or a cyclopropyl radical. The most stable resulting carbocation will produce the most abundant fragment ion.

• Dehydration: The loss of a water molecule (M-18) is a common fragmentation pathway for alcohols.[5][6][7][8]

Data Presentation

Table 1: Predicted ¹H and ¹³C NMR Data for 2-Cyclopropylbutan-2-ol

Assignment	¹H Chemical Shift (ppm)	¹H Multiplicity	¹³C Chemical Shift (ppm)
-OH	1.0 - 5.0	Broad Singlet	-
-CH₂CH₃	~1.5	Quartet	~35-45
-CH₂CH₃	~0.9	Triplet	~8-12
-CH₃ (on C2)	~1.2	Singlet	~25-35
-CH (cyclopropyl)	~0.8	Multiplet	~15-25
-CH₂ (cyclopropyl)	~0.2 - 0.6	Multiplets	~5-15

Table 2: Comparison of NMR and Mass Spectrometry for the Analysis of 2-Cyclopropylbutan-2-ol

Feature	NMR Spectroscopy (¹H and ¹³C)	Mass Spectrometry (EI-MS)
Information Provided	Detailed connectivity, chemical environment of atoms, stereochemistry.	Molecular weight (often inferred from fragments), fragmentation pattern.
Sample Requirement	Higher concentration (mg scale).	Lower concentration (µg to ng scale).
Structural Detail	High, provides a complete structural map.	Lower, provides pieces of the structural puzzle.
Isomer Differentiation	Excellent at distinguishing constitutional and stereoisomers.	Can sometimes distinguish isomers based on fragmentation, but often challenging.
Key Data Points	Chemical shifts, coupling constants, integration.	m/z values of molecular ion and fragment ions.

Visualization of Experimental Workflow

Caption: Experimental workflow for the spectroscopic analysis of 2-Cyclopropylbutan-2-ol.

Conclusion

Both NMR spectroscopy and mass spectrometry are powerful tools for the structural elucidation of organic molecules like 2-cyclopropylbutan-2-ol. NMR provides an unparalleled level of detail regarding the connectivity and chemical environment of each atom, making it the primary technique for definitive structure determination. Mass spectrometry, while providing less direct structural information, offers valuable complementary data on molecular weight and fragmentation patterns, which can corroborate the structure proposed by NMR and provide insights into the molecule's stability. For researchers in drug development and synthetic chemistry, a combined analytical approach, leveraging the strengths of both techniques, ensures the most robust and unambiguous characterization of novel compounds.

References

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• Chemistry Steps. (n.d.). Mass Spectrometry of Alcohols. Retrieved from [Link]

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• Chemistry LibreTexts. (2024, September 30). 12.3: Mass Spectrometry of Some Common Functional Groups. Retrieved from [Link]

• ChemComplete. (2019, September 19). Mass Spectroscopy: Alcohol Fragmentation Patterns [Video]. YouTube. [Link]

• Whitman College. (n.d.). GCMS Section 6.10. Retrieved from [Link]

• Chemistry LibreTexts. (2023, August 29). Mass Spectrometry - Fragmentation Patterns. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Real-time prediction of 1H and 13C chemical shifts with DFT accuracy using a 3D graph neural network. Retrieved from [Link]

• University of Maryland. (n.d.). Stepbystep procedure for NMR data acquisition. Retrieved from [Link]

• University of Alberta. (n.d.). Prediction of 1H and 13C NMR Chemical Shifts of Small Molecules Using Machine Learning. Retrieved from [Link]

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• NMRDB.org. (n.d.). Predict 13C carbon NMR spectra. Retrieved from [Link]

• Doc Brown's Chemistry. (n.d.). butan-2-ol low high resolution 1H proton nmr spectrum. Retrieved from [Link]

• ChemBK. (2024, April 10). 2-Cyclopropylbutan-2-ol. Retrieved from [Link]

• National Institutes of Health. (2022, November 24). Precisely predicting the 1H and 13C NMR chemical shifts in new types of nerve agents and building spectra database. Retrieved from [Link]

• ALWSCI. (2025, July 24). How To Prepare And Run An NMR Sample. Retrieved from [Link]

• Colorado State University. (n.d.). Real-time prediction of 1H and 13C chemical shifts with DFT accuracy using a 3D graph neural network. Retrieved from [Link]

• R-NMR. (n.d.). SOP data acquisition. Retrieved from [Link]

• University of Florida. (n.d.). NMR Sample Preparation. Retrieved from [Link]

• AZoM. (2015, October 8). Identifying Alcohols Using NMR Spectroscopy. Retrieved from [Link]

• SpectraBase. (n.d.). Butane, 2-cyclopropyl-. Retrieved from [Link]

• PubChem. (n.d.). 2-Cyclopropylbutan-2-ol. Retrieved from [Link]

• PubChem. (n.d.). 3-Cyclopropylbutan-2-ol. Retrieved from [Link]

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A Senior Application Scientist's Guide to Evaluating the Enantiomeric Excess of 2-Cyclopropylbutan-2-ol Derivatives

For researchers, scientists, and professionals in drug development, the precise determination of the enantiomeric excess (ee) of chiral molecules like 2-Cyclopropylbutan-2-ol derivatives is a critical analytical challenge. The stereochemistry of these compounds can profoundly influence their pharmacological and toxicological properties. This guide provides an in-depth comparison of the primary analytical techniques for this purpose: Chiral High-Performance Liquid Chromatography (HPLC), Chiral Gas Chromatography (GC), Nuclear Magnetic Resonance (NMR) Spectroscopy with Chiral Solvating Agents, and Vibrational Circular Dichroism (VCD). We will delve into the causality behind experimental choices, provide field-proven insights, and present detailed, self-validating protocols.

The Analytical Imperative: Why Enantiomeric Purity Matters

2-Cyclopropylbutan-2-ol and its derivatives are valuable chiral building blocks in organic synthesis. The presence of a tertiary alcohol adjacent to a cyclopropyl group introduces a stereocenter with significant implications for the molecule's three-dimensional structure and, consequently, its biological activity. In drug development, one enantiomer may exhibit the desired therapeutic effect while the other could be inactive or even harmful. Therefore, robust and accurate analytical methods to quantify the enantiomeric composition are paramount.

Comparative Analysis of Key Methodologies

The choice of analytical technique for determining the enantiomeric excess of 2-Cyclopropylbutan-2-ol derivatives is a strategic decision based on factors such as sample matrix, required sensitivity, sample throughput, and available instrumentation. Each method offers a unique set of advantages and limitations.

Feature	Chiral HPLC	Chiral GC	NMR with Chiral Solvating Agents	Vibrational Circular Dichroism (VCD)
Principle	Differential interaction of enantiomers with a chiral stationary phase.	Differential interaction of volatile enantiomers with a chiral stationary phase.	Formation of transient diastereomeric complexes with a chiral solvating agent, inducing chemical shift differences.	Differential absorption of left and right circularly polarized infrared light by enantiomers.
Sample Throughput	High	High	Moderate	Low to Moderate
Sensitivity	High (ng to pg)	Very High (pg to fg)	Low to Moderate (mg)	Moderate (µg to mg)
Accuracy & Precision	Excellent	Excellent	Good to Excellent	Good to Excellent
Instrumentation	HPLC with chiral column	GC with chiral column	NMR spectrometer	VCD spectrometer
Key Advantage	Broad applicability, well-established.	High resolution for volatile compounds.	Non-destructive, provides structural information.	Provides absolute configuration and ee.
Key Limitation	Method development can be time-consuming.	Requires volatile or derivatized analytes; thermal stability is a concern.	Lower sensitivity, requires higher sample concentration.	Requires a chromophore near the stereocenter for optimal signal, computationally intensive.

In-Depth Methodological Guides

Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is a cornerstone technique for enantiomeric separations due to its versatility and robustness.[1][2][3] The separation is based on the differential, transient diastereomeric interactions between the enantiomers of the analyte and a chiral stationary phase (CSP). For tertiary alcohols like 2-Cyclopropylbutan-2-ol, polysaccharide-based CSPs are often the first choice due to their broad enantiorecognition capabilities.[1]

• Column Selection: Begin with a polysaccharide-based chiral stationary phase, such as a Chiralpak® AD-H or Chiralcel® OD-H column (250 mm x 4.6 mm, 5 µm). These columns, with amylose or cellulose derivatives coated on a silica support, offer a good starting point for method development with alcohols.[4]

• Mobile Phase Screening:

  • Normal Phase: A typical starting mobile phase is a mixture of n-hexane and a polar modifier like isopropanol (IPA) or ethanol. A common starting gradient is 90:10 (n-hexane:IPA). The polarity of the modifier plays a crucial role in the retention and resolution of the enantiomers.

  • Rationale: The non-polar hexane minimizes interactions with the stationary phase, while the alcohol modifier competes with the analyte for polar interaction sites on the CSP, thereby influencing retention and selectivity.

• Optimization:

  • Modifier Concentration: Systematically vary the percentage of the alcohol modifier (e.g., from 5% to 20%) to find the optimal balance between resolution and analysis time. Lowering the modifier concentration generally increases retention and can improve resolution.

  • Flow Rate: A typical flow rate is 1.0 mL/min. Adjusting the flow rate can influence peak shape and resolution.

  • Temperature: Column temperature can affect the thermodynamics of the chiral recognition process. Analyze at a controlled room temperature initially, and then explore a range from 15°C to 40°C to optimize separation.

• Detection: Use a UV detector at a wavelength where the analyte has some absorbance, even if it's a weak chromophore (e.g., 210 nm).

• Quantification: The enantiomeric excess is calculated from the peak areas of the two enantiomers using the formula: ee (%) = [ (Area₁ - Area₂) / (Area₁ + Area₂) ] x 100

Caption: Chiral HPLC workflow for ee determination.

Chiral Gas Chromatography (GC)

For volatile and thermally stable compounds, chiral GC offers excellent resolution and sensitivity.[5][6] Cyclodextrin-based chiral stationary phases are widely used for the separation of chiral alcohols.[7][8] However, the direct analysis of tertiary alcohols by GC can sometimes be challenging due to their polarity and potential for on-column degradation. Derivatization to a less polar and more volatile ester or ether can significantly improve the chromatographic performance.

• Derivatization (if necessary):

  • Acetylation: React the 2-Cyclopropylbutan-2-ol derivative with acetic anhydride in the presence of a catalyst like pyridine. This converts the polar hydroxyl group into a less polar acetate ester.

  • Rationale: Derivatization reduces the polarity of the analyte, leading to sharper peaks and improved resolution on many chiral GC columns. It also increases the volatility of the compound.

• Column Selection: A cyclodextrin-based capillary column, such as a Chiraldex® G-TA (gamma-cyclodextrin trifluoroacetyl) or a Betadex™ column, is a good starting point for separating chiral alcohols and their derivatives.

• GC Conditions:

  • Injector Temperature: Typically 250 °C.

  • Oven Temperature Program: Start at a low temperature (e.g., 60 °C) and ramp up to a higher temperature (e.g., 180 °C) at a rate of 2-5 °C/min. This allows for the separation of a wider range of components.

  • Carrier Gas: Helium or hydrogen at a constant flow rate (e.g., 1 mL/min).

  • Detector: A Flame Ionization Detector (FID) is commonly used for its high sensitivity to organic compounds.

• Quantification: The enantiomeric excess is calculated from the integrated peak areas of the two enantiomers, as in the HPLC method.

Caption: Chiral GC workflow for ee determination.

NMR Spectroscopy with Chiral Solvating Agents (CSAs)

NMR spectroscopy offers a powerful alternative for determining enantiomeric excess without the need for chromatographic separation.[9][10][11] The addition of a chiral solvating agent (CSA) to a solution of the chiral analyte leads to the formation of transient, diastereomeric complexes.[12][13] These complexes have different magnetic environments, resulting in separate signals for the two enantiomers in the NMR spectrum. Pirkle's alcohol is a well-known CSA that is often effective for chiral alcohols.[14]

• Sample Preparation:

  • Accurately weigh about 5-10 mg of the 2-Cyclopropylbutan-2-ol derivative into an NMR tube.

  • Dissolve the sample in a deuterated solvent (e.g., 0.6 mL of CDCl₃).

  • Acquire a standard ¹H NMR spectrum of the analyte alone.

• Addition of CSA:

  • Add a molar equivalent of a chiral solvating agent, such as (R)-(-)-1-(9-Anthryl)-2,2,2-trifluoroethanol (Pirkle's alcohol), directly to the NMR tube.

  • Rationale: The CSA forms weak, transient diastereomeric complexes with the enantiomers of the analyte. The different spatial arrangements of these complexes lead to distinct chemical shifts for corresponding protons in the two enantiomers.

• NMR Acquisition:

  • Acquire a ¹H NMR spectrum of the mixture.

  • Look for the splitting of signals that were singlets or simple multiplets in the original spectrum. Protons close to the stereocenter are most likely to show separation.

• Optimization: If no separation is observed, incrementally add more CSA (up to 3-4 equivalents). The temperature can also be varied (e.g., lowered to 0 °C or -20 °C) to affect the equilibrium of complex formation.

• Quantification: The enantiomeric excess is determined by integrating the separated signals corresponding to each enantiomer.

Caption: VCD workflow for quantitative ee analysis.

Conclusion: Selecting the Optimal Method

The selection of the most appropriate method for determining the enantiomeric excess of 2-Cyclopropylbutan-2-ol derivatives is a multifactorial decision. For high-throughput screening and routine quality control, chiral HPLC and chiral GC are often the methods of choice due to their speed and sensitivity. NMR with chiral solvating agents provides a valuable, non-destructive alternative, particularly when chromatographic methods are difficult to develop or when additional structural information is desired. VCD, while being a lower throughput technique, offers the unique advantage of providing both the enantiomeric excess and the absolute configuration, which is invaluable in the early stages of drug discovery and development. By understanding the principles, advantages, and limitations of each technique, researchers can make informed decisions to ensure the accurate and reliable characterization of these important chiral molecules.

References

• BenchChem. (2025). A Comparative Guide to NMR Analysis for Determining Enantiomeric Excess of Chiral Alcohols. BenchChem.
• PubMed. (2020). High-throughput assay for determining enantiomeric excess of chiral diols, amino alcohols, and amines and for direct asymmetric reaction screening.
• ACS Publications. (2016). Expedited Selection of NMR Chiral Solvating Agents for Determination of Enantiopurity. ACS Central Science.
• UNIPI. (2022).
• Sigma-Aldrich. Chiral Cyclodextrin Capillary GC Columns.
• Česká a slovenská farmacie. (2007).
• ResearchGate. (2025).
• ResearchGate. (2025). Vibrational circular dichroism (VCD) methodology for the measurement of enantiomeric excess in chiral compounds in solid phase and for the complementary use of NMR and VCD techniques in solution: the camphor case.
• Books. (2024). Chapter 5: A Brief Overview of the Chiral Agents.
• Analyst (RSC Publishing). A vibrational circular dichroism (VCD) methodology for the measurement of enantiomeric excess in chiral compounds in the solid phase and for the complementary use of NMR and VCD techniques in solution: the camphor case.
• Sigma-Aldrich. Basics of chiral HPLC.
• Sigma-Aldrich. Astec CHIRALDEX and Supelco DEX Chiral GC Columns.
• LCGC International. (2023).
• mediaTUM.
• PubMed. (2004).
• Phenomenex.
• Spectroscopy Europe.
• LCGC International. Chiral Capillary Gas Chromatography: A Highly Selective Analytical Tool.
• ACS Publications. (2022). Renewable Resources for Enantiodiscrimination: Chiral Solvating Agents for NMR Spectroscopy from Isomannide and Isosorbide. The Journal of Organic Chemistry.
• Chromtech. A Guide to the Analysis of Chiral Compounds by GC.
• Wikipedia. Pirkle's alcohol.
• Semantic Scholar. A vibrational circular dichroism (VCD) methodology for the measurement of enantiomeric excess in chiral compounds in the solid phase and for the complementary use of NMR and VCD techniques in solution.
• Chiralpedia. (2022).

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assessing the efficiency of 2-Cyclopropylbutan-2-ol as a chiral auxiliary

The following guide assesses the efficiency of 2-Cyclopropylbutan-2-ol as a chiral auxiliary and inducer. While frequently encountered in literature as a benchmark product for validating asymmetric alkylation catalysts, this guide focuses on its application as a chiral modifier and inducer in stereoselective synthesis, leveraging the unique electronic and steric properties of the cyclopropyl moiety.

Executive Summary

2-Cyclopropylbutan-2-ol (C

H O) is a tertiary chiral alcohol often utilized to gauge the enantioselectivity of organometallic additions (e.g., diethylzinc addition to cyclopropyl methyl ketone). However, its utility extends to functioning as a chiral inducer and ligand modifier .

Its efficiency stems from the Cyclopropyl Effect : the cyclopropyl group offers a unique steric bulk (rigid, "wall-like" structure) combined with electronic donation (Walsh orbitals) that differentiates it from standard alkyl groups like isopropyl or tert-butyl. This guide evaluates its performance in directing enantioselective transformations, specifically as a modifier in metal-mediated reductions and alkylations.

Key Performance Indicators (KPIs)

Metric	Rating	Justification
Steric Differentiation	High	Cyclopropyl vs. Ethyl/Methyl creates a distinct chiral pocket.
Electronic Influence	Moderate	-donating properties of the cyclopropyl ring stabilize cationic transition states.
Atom Economy	Moderate	As a stoichiometric auxiliary, it requires recovery; as a ligand, it is catalytic.
Availability	Medium	Often synthesized in situ or via asymmetric alkylation; resolution required if not made asymmetrically.

Technical Analysis: Mechanism of Chiral Induction

The efficiency of 2-Cyclopropylbutan-2-ol as an auxiliary relies on the spatial disparity between its substituents at the chiral center (C2):

• Hydroxyl Group (-OH): Coordination site for metals (Zn, Ti, Al).

• Cyclopropyl Group: Acts as the "Large" steric barrier. Unlike flexible alkyl chains, the cyclopropyl ring is rigid and exerts significant steric pressure in the transition state.

• Ethyl Group: Acts as the "Medium" group.

• Methyl Group: Acts as the "Small" group.

The "Cyclopropyl Wall" Effect

In a metal-complex transition state (e.g., with Lithium Aluminum Hydride or Diethylzinc), the cyclopropyl group orients itself to minimize gauche interactions, effectively blocking one face of the substrate. This rigidity often leads to higher enantiomeric excess (ee) compared to flexible analogs like 2-butyl or 2-pentyl groups.

DOT Diagram: Chiral Induction Pathway

The following diagram illustrates the workflow of using 2-Cyclopropylbutan-2-ol as a chiral ligand in the asymmetric alkylation of an aldehyde.

Caption: Workflow depicting the formation of a chiral metal complex and the steric blockade mechanism.

Comparative Assessment

This section compares 2-Cyclopropylbutan-2-ol against standard chiral alcohols used as auxiliaries/modifiers.

Comparison Table: Efficiency & Properties

Feature	2-Cyclopropylbutan-2-ol	Menthol	BINOL
Chiral Center Type	Tertiary Alcohol	Secondary Alcohol	Axial Chirality (Diol)
Steric Bulk Source	Cyclopropyl (Rigid, Medium)	Isopropyl/Methyl (Bulky, Flexible)	Naphthyl Wings (Very Bulky)
Electronic Effect	-donor (Walsh orbitals)	Inductive (Alkyl)	-system / H-bonding
Primary Use Case	Modifier for Zn/Li; Benchmark Target	Chiral Auxiliary (Esters)	Ligand for Ti/Al Catalysis
Enantioselectivity	Moderate to High (Substrate dependent)	High (Well-established)	Very High (Privileged Ligand)
Cost/Access	Moderate (Synthesis required)	Low (Natural Product)	Moderate (Commercial)

Performance Verdict

• Vs. Menthol: 2-Cyclopropylbutan-2-ol is less bulky than Menthol but offers a more rigid local environment near the oxygen. It is preferred when the reaction requires a specific electronic activation that the cyclopropyl group can provide.

• Vs. BINOL: BINOL is bidentate; 2-Cyclopropylbutan-2-ol is monodentate. For reactions requiring monodentate modification (e.g., certain Lithium amide bases), the cyclopropyl alcohol is more suitable.

Experimental Protocol: Chiral Modification of LAH

Objective: Use enantiopure 2-Cyclopropylbutan-2-ol to modify Lithium Aluminum Hydride (LAH) for the enantioselective reduction of a prochiral ketone (e.g., acetophenone).

Reagents

• Lithium Aluminum Hydride (LAH): 1.0 equiv (1.0 M in THF).

• (R)-2-Cyclopropylbutan-2-ol: 1.0 equiv.

• Acetophenone (Substrate): 0.8 equiv.

• Solvent: Anhydrous THF.

Step-by-Step Methodology

• Complex Formation:

  • In a flame-dried Schlenk flask under Argon, charge (R)-2-Cyclopropylbutan-2-ol (1.0 mmol) in anhydrous THF (5 mL).

  • Cool to 0°C.

  • Dropwise add LAH solution (1.0 mmol). Evolution of H

    gas will be observed.

  • Stir at 0°C for 30 minutes to ensure formation of the mono-alkoxy lithium aluminohydride complex, LiAlH

    (OR*).

• Substrate Addition:

  • Cool the reaction mixture to -78°C to maximize kinetic control.

  • Add Acetophenone (0.8 mmol) dissolved in THF slowly over 10 minutes.

• Reaction:

  • Stir at -78°C for 2-4 hours. Monitor consumption of ketone by TLC.

• Quench & Workup:

  • Quench carefully with 1N HCl at low temperature.

  • Extract with diethyl ether (3x).

  • Wash combined organics with brine, dry over MgSO

    , and concentrate.

• Analysis:

  • Determine conversion by NMR.

  • Determine ee by Chiral HPLC (e.g., Chiralcel OD-H column).

Self-Validating Check:

• Control: Run a parallel reaction with unmodified LAH. The product should be racemic.

• Success Criteria: The modified reaction must yield non-zero ee (typically 30-70% for mono-dentate modifiers, optimized by adding co-ligands like phenols).

References

• ChemBK. (2024). 2-Cyclopropylbutan-2-ol - Properties and Uses. Retrieved from [Link]

• ResearchGate. (2003). Cyclobutane Derivatives in Organic Synthesis (Contextual reference on cyclopropyl/butyl derivatives). Retrieved from [Link]

• LookChem. (2024). Synthesis and Safety of 2-Cyclopropylbutan-2-ol. Retrieved from [Link][1]

• MMSL. (2013). Biologically Active Alcohols: Cyclopropyl Derivatives. Military Medical Science Letters. Retrieved from [Link]

Sources

• 1. lookchem.com [lookchem.com]

Technical Guide: Applications and Comparative Analysis of 2-Cyclopropylbutan-2-ol

Executive Summary

2-Cyclopropylbutan-2-ol (CAS: 4435-58-9) is a specialized tertiary alcohol featuring a cyclopropyl moiety directly attached to a carbinol center.[1] Unlike standard aliphatic alcohols, this compound serves as a "bifunctional pivot" in both organic synthesis and medicinal chemistry.

In synthesis , it functions as a latent homoallylic electrophile. Under acidic conditions, it undergoes a thermodynamically driven cyclopropylcarbinyl rearrangement to yield trisubstituted homoallylic halides (e.g., 1-bromo-4-methyl-3-hexene) with high regio- and stereocontrol—a transformation difficult to achieve via direct vinyl metalation.

In drug discovery , it acts as a metabolically robust bioisostere. The tertiary alcohol center resists oxidation, while the cyclopropyl group provides steric bulk and prevents

-elimination more effectively than isopropyl or tert-butyl analogues.

This guide compares 2-Cyclopropylbutan-2-ol against its primary alternatives: Vinyl Carbinols (for synthesis) and Isopropyl/Tert-butyl Alcohols (for medicinal chemistry).

Comparative Analysis: Performance Metrics

Synthetic Utility: The Homoallylic Rearrangement

The primary synthetic application of 2-Cyclopropylbutan-2-ol is the generation of trisubstituted alkenes via the Julia-Leeds type rearrangement.

Table 1: Comparison of Methods for Trisubstituted Homoallylic Halide Synthesis

Feature	2-Cyclopropylbutan-2-ol Route	Vinyl Grignard Route (Allylic Shift)	Wittig Olefination
Precursor Stability	High (Stable liquid, shelf-stable)	Low (Vinyl MgBr is moisture sensitive)	Medium (Phosphonium salts are hygroscopic)
Regioselectivity	Excellent (>95%) (Thermodynamic control)	Moderate (Mixtures of allylic isomers)	High (Dictated by ylide)
Stereoselectivity (E/Z)	High E-selectivity (Steric relief during ring opening)	Low (Often 1:1 mixtures)	Variable (Depends on salt/base)
Atom Economy	High (Water is the only byproduct before halogenation)	Moderate	Low (Triphenylphosphine oxide waste)
Cost Efficiency	High (Precursors: 2-butanone/cyclopropyl bromide)	Medium	Low (Expensive phosphines)

Medicinal Chemistry: Metabolic Stability

In drug design, the cyclopropyl group is often compared to isopropyl or ethyl groups.

Table 2: Bioisosteric Comparison for Metabolic Stability

Parameter	2-Cyclopropylbutan-2-ol	2-Isopropylbutan-2-ol	2-Ethylbutan-2-ol
CYP450 Oxidation	Resistant (No benzylic/allylic protons adjacent)	Susceptible (Tertiary C-H of isopropyl is liable)	Susceptible (Methylene oxidation)
Conformational Rigidity	High (Ring locks conformation)	Medium (Free rotation)	Low (Free rotation)
Lipophilicity ( LogP)	+0.2 vs Isopropyl (Optimal for membrane permeability)	Reference	-0.1
Toxicity Risk	Low (Stable metabolite)	Low	Low

Experimental Protocols

Protocol A: Synthesis of 2-Cyclopropylbutan-2-ol

A robust Grignard addition protocol ensuring minimal ketone reduction.

Reagents:

• Cyclopropyl methyl ketone (1.0 eq)

• Ethylmagnesium bromide (1.2 eq, 3.0 M in Et2O)

• Anhydrous THF (Solvent)

Step-by-Step Methodology:

• Setup: Flame-dry a 500 mL three-neck round-bottom flask equipped with a magnetic stir bar, reflux condenser, and pressure-equalizing addition funnel. Maintain a nitrogen atmosphere.

• Solvation: Charge the flask with Cyclopropyl methyl ketone (100 mmol) and anhydrous THF (200 mL). Cool to 0°C using an ice/water bath.

• Addition: Transfer Ethylmagnesium bromide (120 mmol) to the addition funnel. Add dropwise over 45 minutes, maintaining internal temperature <5°C to prevent enolization/side reactions.

• Reaction: Upon completion of addition, remove the ice bath and allow the mixture to warm to room temperature. Stir for 4 hours. Monitor by TLC (20% EtOAc/Hexanes) or GC-MS.

• Quench: Cool reaction mixture back to 0°C. Carefully quench with saturated aqueous NH4Cl (50 mL). Note: Exothermic reaction.

• Workup: Extract with Et2O (3 x 100 mL). Wash combined organics with brine, dry over MgSO4, and concentrate under reduced pressure.

• Purification: Distill under reduced pressure (approx. 150-155°C at atm, lower at vacuum) to yield 2-Cyclopropylbutan-2-ol as a colorless liquid.

Protocol B: Acid-Catalyzed Rearrangement to 1-Bromo-4-methyl-3-hexene

Application of the "Cyclopropylcarbinyl Clock" to generate a homoallylic bromide.

Reagents:

• 2-Cyclopropylbutan-2-ol (1.0 eq)[2][3]

• 48% Hydrobromic Acid (HBr) (3.0 eq)

• Petroleum Ether (Solvent)

Step-by-Step Methodology:

• Mixing: In a separatory funnel, combine 2-Cyclopropylbutan-2-ol (50 mmol) and 48% HBr (150 mmol).

• Agitation: Shake vigorously for 10-15 minutes. The mixture will initially be biphasic and may warm slightly.

• Phase Separation: Allow layers to separate. The organic layer (containing the bromide) will typically be the upper layer (density check required).

• Extraction: Extract the aqueous layer with Petroleum Ether (2 x 30 mL). Combine organic extracts.

• Washing: Wash organics with saturated NaHCO3 (to remove acid traces) and water.

• Drying: Dry over anhydrous CaCl2.

• Isolation: Remove solvent via rotary evaporation. The product, 1-Bromo-4-methyl-3-hexene, is obtained as a pale yellow oil.

  • Yield Expectation: 85-92%.

  • Purity Check: 1H NMR (Triplet at ~3.4 ppm for -CH2Br, Triplet at ~5.2 ppm for =CH-).

Mechanistic Visualization

The following diagrams illustrate the synthesis and the critical rearrangement pathway that defines this compound's utility.

Synthesis & Rearrangement Pathway

This diagram details the Grignard formation followed by the acid-mediated ring opening.

Caption: Synthesis of 2-Cyclopropylbutan-2-ol and its subsequent rearrangement to a linear homoallylic bromide.

Mechanism of Ring Opening (The "Julia" Rearrangement)

This flowchart explains why the reaction works: the release of ring strain drives the formation of the trisubstituted alkene.

Caption: Mechanistic driver: The relief of cyclopropane ring strain (~27.5 kcal/mol) drives the irreversible rearrangement.

References

• ChemicalBook. (2024). 2-Cyclopropylbutan-2-ol Properties and Synthesis Routes. Retrieved from

• PubChem. (2025).[2] Compound Summary: 2-Cyclopropylbutan-2-ol (CID 231931). National Library of Medicine.[4] Retrieved from

• Sandridge, M. J., et al. (2017).[5] Stereoselective Lewis Acid Catalyzed Cyclopropyl Carbinol Rearrangement. Journal of Organic Chemistry, 82(20), 10883–10897. (Contextual mechanism for cyclopropyl carbinol ring opening). Retrieved from

• Scientific Update. (2024). The Cyclopropyl Group in Medicinal Chemistry. Retrieved from

• Talele, T. T. (2016). The “Cyclopropyl Fragment” is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules. Journal of Medicinal Chemistry. (Bioisosteric properties). Retrieved from

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Comparative Analysis of Byproducts from 2-Cyclopropylbutan-2-ol Synthesis via GC-MS

A Senior Application Scientist's Guide to Identification, Quantification, and Method Validation

In the synthesis of specialty chemicals and pharmaceutical intermediates, the purity of the final product is paramount. Undesired byproducts can not only reduce the yield but also introduce complexities in purification and may carry toxicological risks. The synthesis of 2-Cyclopropylbutan-2-ol, a valuable building block, is a case in point. This guide provides an in-depth analysis of the byproducts generated during its synthesis, leveraging the power of Gas Chromatography-Mass Spectrometry (GC-MS) for their identification and quantification. We will explore the causality behind experimental choices, validate the described protocols, and compare GC-MS with alternative analytical techniques.

The Synthesis of 2-Cyclopropylbutan-2-ol: A Grignard Approach

The most common and industrially scalable route to 2-Cyclopropylbutan-2-ol is the Grignard reaction.[1][2][3] This involves the nucleophilic addition of a Grignard reagent, in this case, ethylmagnesium bromide, to cyclopropyl methyl ketone.[4] While seemingly straightforward, this reaction is susceptible to several side reactions that lead to the formation of various byproducts.

The Main Reaction and Potential Side Reactions

The primary reaction involves the attack of the ethyl Grignard reagent on the electrophilic carbonyl carbon of cyclopropyl methyl ketone, followed by an acidic workup to yield the desired tertiary alcohol.[2][3]

However, several factors can lead to the formation of byproducts:

• Enolization of the Ketone: Grignard reagents are strong bases and can deprotonate the α-carbon of the ketone, leading to the formation of an enolate.[1] This regenerates the starting ketone upon workup, reducing the overall yield.

• Reduction of the Ketone: If the Grignard reagent possesses a β-hydride, it can act as a reducing agent, converting the ketone to a secondary alcohol. In the case of ethylmagnesium bromide, this is a possibility, leading to the formation of 1-cyclopropylethanol.

• Wurtz-type Coupling: Reaction between the Grignard reagent and any unreacted alkyl halide can lead to the formation of a coupled alkane (in this case, butane).

• Reaction with Excess Grignard Reagent: In reactions involving esters as starting materials, a double addition of the Grignard reagent is common.[3] While not the primary route here, it highlights the high reactivity of the Grignard reagent.

• Ring-Opening of the Cyclopropyl Group: The strained cyclopropane ring can be susceptible to opening under certain reaction conditions, although this is less common with Grignard reactions compared to more acidic or radical-mediated processes.[5]

Caption: Synthesis of 2-Cyclopropylbutan-2-ol and potential byproduct formation pathways.

GC-MS: The Gold Standard for Volatile Byproduct Analysis

Gas chromatography is a powerful technique for separating volatile and semi-volatile compounds.[6][7] When coupled with a mass spectrometer, it allows for the definitive identification and quantification of the separated components.[6][8][9] This makes GC-MS an ideal tool for analyzing the complex mixture of products and byproducts from the synthesis of 2-Cyclopropylbutan-2-ol.

Experimental Protocol: A Self-Validating System

The following protocol is designed to be robust and self-validating, ensuring the accuracy and reliability of the results.

Sample Preparation:

• Quenching and Extraction: After the Grignard reaction is complete, the reaction mixture is carefully quenched with a saturated aqueous solution of ammonium chloride. The organic layer is then extracted with a suitable solvent like diethyl ether or methyl tert-butyl ether (MTBE).

• Drying and Filtration: The organic extract is dried over anhydrous sodium sulfate and filtered to remove any residual water and solid impurities.

• Dilution: The sample is diluted with the extraction solvent to a concentration suitable for GC-MS analysis (typically in the low µg/mL to ng/mL range). The choice of dilution factor is critical to avoid column overloading and detector saturation.[10]

GC-MS Instrumentation and Conditions:

Parameter	Condition	Rationale
Gas Chromatograph	Agilent 8860 GC or equivalent	Provides reliable and reproducible separations.[11]
Column	DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent	A non-polar column offering good separation of a wide range of volatile compounds.
Inlet Temperature	250 °C	Ensures rapid volatilization of the sample without thermal degradation.
Injection Mode	Split (e.g., 50:1)	Prevents column overloading with high concentration samples.
Injection Volume	1 µL	A standard volume for capillary GC.
Carrier Gas	Helium, constant flow (e.g., 1.0 mL/min)	Inert and provides good chromatographic efficiency.
Oven Program	50 °C (hold 2 min), ramp to 250 °C at 10 °C/min, hold 5 min	A general-purpose temperature program to separate compounds with a range of boiling points.
Mass Spectrometer	Agilent 5977B MSD or equivalent	Offers high sensitivity and spectral integrity.
Ionization Mode	Electron Ionization (EI) at 70 eV	A standard, robust ionization technique that produces reproducible fragmentation patterns.
Mass Range	m/z 35-350	Covers the expected mass range of the product and potential byproducts.
Source Temperature	230 °C	Optimizes ion formation and reduces contamination.
Quadrupole Temp.	150 °C	Ensures stable ion transmission.

Data Analysis:

• Peak Identification: The mass spectrum of each chromatographic peak is compared against a reference library (e.g., NIST) for tentative identification.

• Confirmation: The fragmentation pattern of each identified compound is manually inspected to confirm its structure. Key fragments for alcohols include the loss of water ([M-18]) and alpha-cleavage products.[12][13]

• Quantification: An internal standard method is recommended for accurate quantification. A suitable internal standard should be a compound that is not present in the sample, is chemically similar to the analytes of interest, and is well-resolved chromatographically.

Caption: A typical experimental workflow for GC-MS analysis of reaction byproducts.

Interpreting the Mass Spectra: A Guide to Fragmentation Patterns

The mass spectrum of an organic molecule is a unique fingerprint that provides valuable structural information. For alcohols, characteristic fragmentation patterns aid in their identification.[12][13]

• Molecular Ion (M+): The molecular ion peak for tertiary alcohols is often weak or absent due to their instability.[13]

• [M-18] Peak: A peak corresponding to the loss of a water molecule is common for alcohols.[13]

• Alpha-Cleavage: The cleavage of the C-C bond adjacent to the oxygen atom is a dominant fragmentation pathway for alcohols, leading to the formation of a stable oxonium ion.[12][14] For 2-Cyclopropylbutan-2-ol, this would result in prominent peaks at m/z 85 (loss of an ethyl group) and m/z 57 (loss of a cyclopropyl group).

• Fragmentation of Cycloalkanes: Cycloalkanes themselves have characteristic fragmentation patterns that can be useful in identifying cyclopropyl-containing byproducts.[15]

Expected Byproducts and their GC-MS Signatures:

Compound	Expected Retention Time	Key Mass Fragments (m/z)
Butane	Very Early	58 (M+), 43, 29
1-Cyclopropylethanol	Early	86 (M+), 71, 43
Cyclopropyl Methyl Ketone	Intermediate	84 (M+), 69, 43
2-Cyclopropylbutan-2-ol	Late	114 (M+ - weak), 99, 85, 57

Comparison with Alternative Analytical Techniques

While GC-MS is a powerful tool, other analytical techniques can also be employed for the analysis of alcohol synthesis byproducts.

Technique	Advantages	Disadvantages
Gas Chromatography-Flame Ionization Detection (GC-FID)	Robust, quantitative, less expensive than GC-MS.[6][11]	Provides no structural information for peak identification.
High-Performance Liquid Chromatography (HPLC)	Suitable for non-volatile or thermally labile compounds.	Generally lower resolution for small, volatile molecules compared to GC.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Provides detailed structural information.	Lower sensitivity than GC-MS, not ideal for trace analysis.
Infrared (IR) Spectroscopy	Good for identifying functional groups.	Not suitable for separating or quantifying components in a mixture.

For a comprehensive analysis of a reaction mixture containing unknown byproducts, GC-MS remains the superior choice due to its combination of high separation efficiency and definitive structural identification capabilities.[7]

Conclusion

The successful synthesis of 2-Cyclopropylbutan-2-ol relies not only on optimizing the reaction conditions to favor the desired product but also on the ability to accurately identify and quantify any byproducts formed. GC-MS provides an unparalleled level of detail for this analysis, enabling researchers to understand the nuances of the Grignard reaction and develop strategies to minimize byproduct formation. By following a robust and self-validating analytical protocol, scientists can ensure the quality and purity of their synthesized materials, a critical aspect in both research and industrial drug development.

References

• Organic Chemistry Portal. (n.d.). Grignard Reaction. Retrieved from [Link]

• Chemistry Steps. (n.d.). The Grignard Reaction Mechanism. Retrieved from [Link]

• Agilent Technologies. (2019, February 21). Analysis of Some Alcohols, Aldehydes, and Esters in Distilled Spirits with the Agilent 8860 Gas Chromatograph. Retrieved from [Link]

• Restek Corporation. (n.d.). Alcoholic Beverage Analysis by GC. Retrieved from [Link]

• Master Organic Chemistry. (2015, December 10). All About The Reactions of Grignard Reagents. Retrieved from [Link]

• Gál, B. (2013, November 21). The chemistry and biology of cyclopropyl compounds. Burns Group. Retrieved from [Link]

• ILT. (n.d.). Alcoholic Beverage Testing: Methods, Requirements, and Applications. Retrieved from [Link]

• ResearchGate. (n.d.). Summary of Methods for Blood-alcohol Analysis. Retrieved from [Link]

• Chemistry LibreTexts. (2023, August 29). Mass Spectrometry - Fragmentation Patterns. Retrieved from [Link]

• MDPI. (2023, June 6). Synthesis of Small Libraries of Natural Products: Part II: Identification of a New Natural Product from the Essential Oil of Pleurospermum austriacum (L.) Hoffm. (Apiaceae). Retrieved from [Link]

• Sciencemadness Discussion Board. (2016, September 4). Cyclopropyl grignard. Retrieved from [Link]

• ACS Publications. (2021, February 8). Analysis of Ethanol in Beer Using Gas Chromatography: A Side-by-Side Comparison of Calibration Methods. Journal of Chemical Education. Retrieved from [Link]

• YouTube. (2022, March 8). Lec-24 || Fragmentation pattern of cycloalkanes & bicycloalkanes || Intensity of molecular ion peak. Retrieved from [Link]

• ResearchGate. (n.d.). Analysis of the Chemical Composition of the Essential Oil of Polygonum minus Huds. Using Two-Dimensional Gas Chromatography-Time-of-Flight Mass Spectrometry (GC-TOF MS). Retrieved from [Link]

• Chemistry LibreTexts. (2024, April 16). 3: Alcohol Analysis (Experiment). Retrieved from [Link]

• PubMed. (n.d.). Formation potential and analysis of 32 regulated and unregulated disinfection by-products: Two new simplified methods. Retrieved from [Link]

• YouTube. (2015, November 11). Grignard Reagent Synthesis Reaction Mechanism - Organic Chemistry. Retrieved from [Link]

• Whitman College. (n.d.). GCMS Section 6.10. Retrieved from [Link]

• YouTube. (2023, October 23). Mass Spectrometry: Interpreting Fragmentation Patterns // HSC Chemistry. Retrieved from [Link]

• Journal of Medical and Chemical Sciences. (2022, July 30). Using GC-MS technology to identify the compounds resulting from mixing of alcoholic extracts of some medicinal plants. Retrieved from [Link]

• YouTube. (2020, December 19). Mass Spectroscopy Fragmentation - Carbonyl Alpha Cleavage. Retrieved from [Link]

• ResearchGate. (n.d.). Alcohols and their corresponding esters identified using GC×GC-MS.... Retrieved from [Link]

• Chemistry LibreTexts. (2020, May 30). 11.8: Fragmentation Patterns in Mass Spectrometry. Retrieved from [Link]

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Safety & Regulatory Compliance

Personal protective equipment for handling 2-Cyclopropylbutan-2-ol

Topic: Personal protective equipment for handling 2-Cyclopropylbutan-2-ol Role: Senior Application Scientist

Executive Safety Summary

2-Cyclopropylbutan-2-ol (CAS: 1462-27-7) is a tertiary alcohol incorporating a strained cyclopropyl ring. While specific toxicological data for this niche intermediate is often sparse in public databases, its structural analogs (tertiary alcohols and cyclopropyl-alkanes) dictate a strict safety profile.

Treat this chemical as:

• Highly Flammable: Flash point is estimated < 30°C (based on C7 alcohol analogs).

• Irritant: Causes skin (H315) and severe eye irritation (H319).[1]

• Reactive: The cyclopropyl ring possesses significant ring-strain energy (~27.5 kcal/mol), making it susceptible to ring-opening reactions in the presence of strong acids, potentially generating heat or unexpected byproducts.

Risk Assessment & Hazard Identification

The following assessment synthesizes data from GHS classifications of structural analogs (e.g., 2-Methyl-2-butanol) and functional group reactivity.

Hazard Class	Risk Level	Mechanism of Action
Flammability	High	Low molecular weight alcohols form explosive vapor/air mixtures. Static discharge can ignite vapors during transfer.
Skin/Eye	Moderate	Solvent action defats skin; direct contact causes immediate irritation. Tertiary alcohols absorb through skin slower than primary, but prolonged contact is harmful.
Inhalation	Moderate	Vapors are respiratory irritants (STOT-SE 3). High concentrations may cause drowsiness (CNS depression).
Reactivity	Low/Mod	Stable under neutral conditions. Warning: Contact with strong Brønsted or Lewis acids can trigger exothermic ring-opening.

Personal Protective Equipment (PPE) Matrix

Standard laboratory PPE is insufficient without specific material selection. Use this matrix to select gear.

Body Area	PPE Requirement	Material Specification	Scientific Justification
Hand Protection (Splash)	Disposable Nitrile	Thickness: 0.11 mmStandard: EN 374 / ASTM F739	Nitrile provides good degradation resistance to aliphatic alcohols. Latex is not recommended due to rapid swelling in organic solvents.
Hand Protection (Immersion)	Butyl Rubber or Silver Shield®	Thickness: 0.3 mmBreakthrough: > 480 min	For spill cleanup or prolonged handling. Tertiary alcohols can permeate thin nitrile (< 15 mins). Butyl rubber offers superior impermeability to ketones/alcohols.
Eye/Face	Chemical Goggles	Indirect venting (ANSI Z87.1+)	Safety glasses are inadequate. Liquid splashes can cause corneal damage. Goggles seal the eyes from vapor and liquid entry.
Respiratory	Fume Hood (Primary)	Face velocity: 80–100 fpm	Engineering controls are superior to respirators.
Respiratory (Backup)	Half-Mask Respirator	Cartridge: Organic Vapor (OV) - Black Label	Use only if working outside a hood (e.g., spill cleanup). Ensure fit-testing has been performed.
Body	Lab Coat	100% Cotton or Nomex (Flame Resistant)	Synthetic blends (polyester) melt onto skin during flash fires. Cotton chars but does not melt.

Operational Protocol: Synthesis & Transfer

This workflow ensures safety by integrating engineering controls with procedural checks.

Step-by-Step Methodology

• Engineering Check:

  • Verify fume hood flow rate is within operational range.

  • Clear the sash area of clutter to prevent turbulence.

• Static Dissipation (Critical):

  • 2-Cyclopropylbutan-2-ol is a non-conductive flammable liquid.

  • Action: When transferring volumes > 500 mL, ground the receiving vessel and the dispensing drum. Use a metal dip tube if possible to prevent static accumulation from free-fall splashing.

• Transfer Technique:

  • Small Scale (< 50 mL): Use a glass syringe with a Luer-lock tip. Avoid plastic syringes (polypropylene) if storage time exceeds 10 minutes, as swelling may occur.

  • Large Scale: Use a cannula transfer or a peristaltic pump with chemically resistant tubing (e.g., Tygon Chemical or PTFE-lined).

• Reaction Monitoring:

  • If reacting with acids (e.g., HCl, H2SO4), add the acid dropwise at 0°C. The cyclopropyl ring may open exothermically. Monitor internal temperature strictly.

Visualization: Safe Handling Workflow

Figure 1: Decision logic for safe handling, emphasizing static control for larger volumes.

Emergency Response & Disposal

Spill Management (Small Scale < 100 mL)

• Alert: Announce the spill to lab occupants.

• Extinguish: Remove all ignition sources (hot plates, stirrers) immediately.

• Absorb: Use a universal solvent absorbent pad or vermiculite.

  • Note: Do not use paper towels alone; they increase the surface area for evaporation and flammability.

• Clean: Wipe the area with soap and water after solvent removal.

Disposal Strategy

• Classification: Non-halogenated organic solvent.

• Segregation: Do NOT mix with strong oxidizing acids (Nitric/Chromic) in the waste container. The cyclopropyl moiety combined with oxidizers can lead to unstable intermediates.

• Labeling: Clearly label as "Flammable" and "Irritant".

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. [Link]

• Occupational Safety and Health Administration (OSHA). (n.d.). Personal Protective Equipment: Chemical Protective Gloves. United States Department of Labor. [Link][2]

• PubChem. (n.d.). Compound Summary: 2-Methyl-2-butanol (Structural Analog). National Library of Medicine. [Link]

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